Phomalactone

• CAS: 28921-94-0

Core Science & Biosynthesis

The Discovery and Isolation of Phomalactone from Nigrospora sphaerica: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phomalactone, a bioactive secondary metabolite, has been identified as a product of the filamentous fungus Nigrospora sphaerica. This compound has demonstrated notable antifungal properties, positioning it as a molecule of interest for further investigation in agrochemical and pharmaceutical research. This technical guide provides a comprehensive overview of the discovery, isolation, and characterization of phomalactone from Nigrospora sphaerica, based on available scientific literature. It includes a generalized experimental protocol, quantitative bioactivity data, and a discussion of the putative biosynthetic pathway.

Introduction

Nigrospora sphaerica is a ubiquitous fungus, found in various environments including soil and as an endophyte in plants.[1] It is known to produce a diverse array of secondary metabolites with a range of biological activities.[1] Among these is phomalactone (5,6-dihydro-5-hydroxy-6-prop-2-enyl-2H-pyran-2-one), a polyketide that has shown significant promise as an antifungal agent.[1][2] Specifically, it inhibits the mycelial growth of the plant pathogen Phytophthora infestans, the causative agent of late blight in tomatoes and potatoes.[2] This guide details the scientific journey of phomalactone, from its discovery in N. sphaerica to its isolation and characterization.

Discovery of Phomalactone from Nigrospora sphaerica

The identification of phomalactone from Nigrospora sphaerica was achieved through bioassay-guided fractionation of the fungal culture extracts.[3] This process involves systematically screening the extracts and their subsequent fractions for biological activity, in this case, antimicrobial or antifungal properties. This approach led to the pinpointing of phomalactone as a key bioactive constituent produced by the fungus.[3]

Experimental Protocols

While a specific, detailed, step-by-step protocol for the isolation of phomalactone from Nigrospora sphaerica is not extensively detailed in the available literature, a generalized methodology can be constructed based on standard practices for the isolation of fungal secondary metabolites.

Fungal Cultivation and Fermentation

• Organism: Nigrospora sphaerica is typically grown on a suitable solid medium such as Potato Dextrose Agar (PDA) to generate a sufficient inoculum.

• Fermentation: For large-scale production of secondary metabolites, liquid fermentation is employed. A suitable broth, such as Potato Dextrose Broth (PDB) or a specialized production medium, is inoculated with the fungal culture. The fermentation is carried out under controlled conditions of temperature, pH, and aeration for a specific duration to maximize the yield of phomalactone.

Extraction of Secondary Metabolites

Following fermentation, the fungal biomass is separated from the culture broth by filtration. The secondary metabolites, including phomalactone, are then extracted from both the culture filtrate and the mycelium using an organic solvent, typically ethyl acetate. The organic extracts are then combined and concentrated under reduced pressure to yield a crude extract.

Isolation and Purification of Phomalactone

The crude extract, a complex mixture of compounds, is subjected to chromatographic techniques to isolate phomalactone.

• Column Chromatography: The crude extract is typically first fractionated using column chromatography over a stationary phase like silica gel. A gradient of solvents with increasing polarity (e.g., a hexane-ethyl acetate gradient) is used to elute different fractions.

• Thin Layer Chromatography (TLC): The resulting fractions are monitored by Thin Layer Chromatography (TLC) to identify those containing phomalactone.

• Further Purification: Fractions enriched with phomalactone may require further purification steps, such as preparative TLC or High-Performance Liquid Chromatography (HPLC), to obtain the pure compound.

Structure Elucidation and Characterization

The structure of the isolated pure compound is confirmed using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are used to elucidate the detailed chemical structure of phomalactone.

Quantitative Data

Bioactivity of Phomalactone

The antifungal activity of phomalactone isolated from Nigrospora sphaerica has been quantified against various plant pathogenic fungi. The Minimum Inhibitory Concentration (MIC) is a key metric used to evaluate this activity.

Pathogen	Bioactivity (MIC)	Reference
Phytophthora infestans	2.5 mg/L	[2]
Escherichia coli	150 µg/ml	[3]
Xanthomonas campestris	150 µg/ml	[3]
Candida albicans	150 µg/ml	[3]

Visualizations

Experimental Workflow

Caption: Generalized workflow for the isolation and characterization of phomalactone.

Putative Biosynthetic Pathway

Phomalactone is a polyketide, a class of secondary metabolites synthesized by large, multifunctional enzymes called polyketide synthases (PKSs). While the specific PKS gene cluster responsible for phomalactone biosynthesis in Nigrospora sphaerica has not yet been fully elucidated, a general model for fungal polyketide synthesis can be proposed.

Caption: A putative biosynthetic pathway for phomalactone via a polyketide synthase.

Conclusion and Future Perspectives

The discovery of phomalactone from Nigrospora sphaerica highlights the potential of this fungus as a source of novel, bioactive compounds. The antifungal activity of phomalactone, particularly against significant plant pathogens, warrants further investigation for its potential application in agriculture. Future research should focus on optimizing the fermentation conditions to enhance the yield of phomalactone, elucidating the specific biosynthetic gene cluster responsible for its production, and exploring its mode of action and broader spectrum of biological activities. A deeper understanding of these aspects will be crucial for the potential development of phomalactone as a commercial product.

References

• 1. Nigrospora sphaerica - Wikipedia [en.wikipedia.org]
• 2. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antimicrobial metabolite profiling of Nigrospora sphaerica from Adiantum philippense L - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Natural Sources of Phomalactone and Its Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phomalactone is a bioactive secondary metabolite belonging to the class of α,β-unsaturated γ-lactones. It has garnered significant interest within the scientific community due to its diverse range of biological activities, including insecticidal, antifungal, and antibacterial properties. This technical guide provides a comprehensive overview of the natural sources of phomalactone and its derivatives, detailing quantitative data on their production, experimental protocols for their isolation and characterization, and an exploration of their potential mechanisms of action through signaling pathways.

Natural Sources and Production Yields

Phomalactone and its derivatives are primarily produced by a variety of endophytic and marine fungi. These microorganisms synthesize these compounds as part of their secondary metabolism, likely as a defense mechanism or for intercellular communication. The production yields of phomalactone can vary significantly depending on the fungal species and the culture conditions employed.

Table 1: Quantitative Yields of Phomalactone from Various Fungal Sources

Fungal Species	Source Type	Phomalactone Derivative	Yield (mg/L)	Reference
Ophiocordyceps communis BCC 1842	Entomopathogenic Fungus	Phomalactone	93.30	[1]
Nigrospora sphaerica	Endophytic Fungus	Phomalactone	Not explicitly quantified in mg/L, but noted as a major active constituent.	[2]
Phoma sp.	Endophytic Fungus	Phomalactone	Not explicitly quantified in mg/L, but isolated as a known compound.
Marine-derived Fungi	Marine Fungus	Phomalactone Derivatives	Yields vary depending on the specific derivative and fungal strain.	[3]

Key Fungal Producers:

• Ophiocordyceps communis : This entomopathogenic fungus has been identified as a significant producer of phomalactone. Optimization of culture conditions, such as the use of specific carbon and nitrogen sources, has been shown to enhance production, reaching up to 93.30 mg/L.[1]

• Nigrospora species : Various species of Nigrospora, including N. sphaerica and N. oryzae, are well-documented producers of phomalactone.[2][4] These endophytic fungi are found in a wide range of plant hosts.

• Phoma species : Endophytic and marine-derived Phoma species are also known to produce phomalactone and its derivatives.[5]

• Marine-Derived Fungi : The marine environment is a rich source of novel fungal species that produce a diverse array of secondary metabolites, including derivatives of phomalactone.[3]

Experimental Protocols

The isolation and characterization of phomalactone and its derivatives from fungal cultures involve a series of well-established laboratory procedures.

I. Fungal Culture and Extraction

A typical workflow for obtaining crude extracts containing phomalactone is as follows:

Figure 1: Workflow for Fungal Culture and Extraction.

II. Isolation and Purification

The crude extract is then subjected to chromatographic techniques to isolate and purify phomalactone and its derivatives.

• Column Chromatography: The crude extract is first fractionated using column chromatography, typically with silica gel as the stationary phase and a gradient of solvents (e.g., hexane and ethyl acetate) as the mobile phase.

• Thin-Layer Chromatography (TLC): Fractions are monitored by TLC to identify those containing compounds with the characteristic Rf value of phomalactone.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC): Further purification of the enriched fractions is achieved using prep-HPLC to yield the pure compound.

III. Structural Characterization

The structure of the isolated compound is elucidated using a combination of spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Provides information about the number and chemical environment of protons in the molecule.

  • ¹³C NMR: Provides information about the carbon skeleton of the molecule.

  • 2D NMR (COSY, HMQC, HMBC): Used to establish the connectivity between protons and carbons, confirming the overall structure.

  Table 2: ¹H and ¹³C NMR Spectroscopic Data for Phomalactone (in CDCl₃)

Position	¹³C NMR (δ, ppm)	¹H NMR (δ, ppm, J in Hz)
2	164.2	-
3	122.6	6.08 (1H, d, J=10)
4	145.3	6.99 (1H, dd, J=5, 10)
5	63.27	4.18 (1H, d, J=4)
6	81.8	4.79 (1H, dd, J=4, 8)
7	124.3	5.73-5.80 (1H, m)
8	133.1	5.91-6.00 (1H, m)
9	18.25	1.80 (3H, dd, J=4, 6.4)
OH	-	3.08 (1H, d, J=4)
Data from Meepagala et al., 2015[6]

• Mass Spectrometry (MS):

  • High-Resolution Electrospray Ionization Mass Spectrometry (HR-ESI-MS): Provides the accurate mass of the molecule, allowing for the determination of its elemental composition. For phomalactone, the protonated molecule [M+H]⁺ has a calculated m/z of 155.07082.[6]

Potential Signaling Pathways and Mechanisms of Action

The diverse biological activities of phomalactone suggest its interaction with specific molecular targets and signaling pathways in various organisms. While research in this area is ongoing, several potential mechanisms have been proposed.

I. Quorum Sensing Inhibition in Bacteria

Quorum sensing (QS) is a cell-to-cell communication mechanism in bacteria that regulates gene expression in response to population density. Many bacteria, including the opportunistic pathogen Pseudomonas aeruginosa, use N-acyl homoserine lactones (AHLs) as signaling molecules.[5] Given that phomalactone is a lactone, it is hypothesized that it may act as a competitive inhibitor of AHL-mediated QS, thereby disrupting virulence factor production and biofilm formation.[7][8]

Figure 2: Hypothesized Quorum Sensing Inhibition by Phomalactone.

II. Antifungal Mechanism of Action

Phomalactone has demonstrated potent antifungal activity, notably against the plant pathogen Phytophthora infestans, by inhibiting mycelial growth and the germination of sporangia and zoospores.[8][9] The precise molecular mechanism is not yet fully elucidated, but it is likely to involve the disruption of essential cellular processes in the fungus. Potential targets could include enzymes involved in cell wall biosynthesis or key signaling pathways regulating fungal development.

III. Insecticidal Activity

The insecticidal properties of phomalactone have been demonstrated against various insect species.[2] While the exact mode of action is still under investigation, it is plausible that phomalactone interacts with the insect's nervous system. One potential target is acetylcholinesterase (AChE), an enzyme critical for the breakdown of the neurotransmitter acetylcholine. Inhibition of AChE leads to the accumulation of acetylcholine in the synaptic cleft, causing continuous nerve stimulation, paralysis, and ultimately, death. However, direct experimental evidence for phomalactone's inhibition of AChE is still required.

Another potential target in insects is the juvenile hormone (JH) signaling pathway, which regulates development and metamorphosis.[10][11] Disruption of this pathway could lead to developmental abnormalities and mortality.

Figure 3: Potential Insecticidal Mechanisms of Phomalactone.

Conclusion

Phomalactone and its derivatives represent a promising class of natural products with significant potential for development as pharmaceuticals and agrochemicals. Endophytic and marine fungi are key natural sources of these compounds. Further research into optimizing production yields from these microorganisms is warranted. While the isolation and characterization of these molecules are well-established, a deeper understanding of their molecular mechanisms of action and the specific signaling pathways they modulate will be crucial for their future application and development. The hypothesized roles of phomalactone in quorum sensing inhibition and interference with insect and fungal signaling pathways provide exciting avenues for future investigation.

References

• 1. Phomalactone optimization and production of entomopathogenic fungi by Ophiocordyceps communis BCC 1842 and BCC 2763 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phomalactone as the Active Constituent against Mosquitoes from Nigrospora spherica [scirp.org]
• 3. Major bioactive metabolites from marine fungi: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthase-selected sorting approach identifies a beta-lactone synthase in a nudibranch symbiotic bacterium - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pseudomonas aeruginosa Quorum Sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An Analysis of Biosynthesis Gene Clusters and Bioactivity of Marine Bacterial Symbionts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Marine-derived fungi as biocatalysts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Quorum-Sensing Genes in Pseudomonas aeruginosa Biofilms: Their Role and Expression Patterns - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The juvenile hormone signaling pathway in insect development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Common and Distinct Roles of Juvenile Hormone Signaling Genes in Metamorphosis of Holometabolous and Hemimetabolous Insects | PLOS One [journals.plos.org]

Phomalactone: A Promising Natural Antifungal Agent for Plant Disease Management

An In-depth Technical Guide on the Biological Activity of Phomalactone Against Plant Pathogens

Introduction

Phomalactone, a naturally occurring α,β-unsaturated lactone, has emerged as a compound of significant interest in the field of agricultural science due to its potent antifungal properties against a range of plant pathogens. This technical guide provides a comprehensive overview of the biological activity of phomalactone, detailing its efficacy, underlying mechanisms of action, and potential applications in the development of novel, sustainable crop protection strategies. The information presented herein is intended for researchers, scientists, and drug development professionals engaged in the discovery and application of new antifungal agents.

Phomalactone is a secondary metabolite produced by the endophytic fungus Nigrospora sphaerica.[1][2][3][4] Its chemical structure, characterized by a six-membered lactone ring with an α,β-unsaturated system, is crucial for its biological activity. This guide will delve into the quantitative data on its antifungal efficacy, the experimental protocols used to determine this activity, and the current understanding of its mode of action against critical plant pathogens.

Quantitative Assessment of Antifungal Activity

The antifungal efficacy of phomalactone has been quantified against several economically important plant pathogens. The available data, primarily focused on Minimum Inhibitory Concentration (MIC) values, are summarized below. It is important to note that while one key study tested phomalactone against nine plant pathogenic fungi, the detailed results for all nine have not been fully disclosed in the available literature.

Table 1: In Vitro Antifungal Activity of Phomalactone

Target Pathogen	Host Plant(s)	Disease	MIC (µg/mL)	Reference(s)
Phytophthora infestans	Potato, Tomato	Late Blight	2.5	[1][2]
Xanthomonas campestris	Various	Black Rot	150

Table 2: In Vivo Efficacy of Phomalactone Against Tomato Late Blight (Phytophthora infestans)

Application Rate (mg/L)	Disease Control (%)	Reference(s)
100	Data not specified	[1][2]
500	Data not specified	[1][2]

Note: While the study by Kim et al. (2001) demonstrated a reduction in tomato late blight at these concentrations, the exact percentage of disease control is not available in the abstract.

Experimental Protocols

Detailed experimental methodologies are crucial for the replication and validation of scientific findings. The following sections outline the typical protocols employed in the assessment of phomalactone's antifungal activity, based on standard practices in phytopathology research.

In Vitro Antifungal Susceptibility Testing

The determination of the Minimum Inhibitory Concentration (MIC) of phomalactone is typically performed using a broth microdilution method.

Workflow for In Vitro Antifungal Susceptibility Testing:

Figure 1: General workflow for determining the Minimum Inhibitory Concentration (MIC) of phomalactone.

Methodology:

• Pathogen Culture: The target plant pathogen is cultured on a suitable agar medium (e.g., Potato Dextrose Agar for fungi) to obtain a pure and viable culture.

• Inoculum Preparation: A suspension of fungal spores or mycelial fragments is prepared in a sterile liquid medium and the concentration is adjusted to a standard density.

• Preparation of Phomalactone Solutions: A stock solution of phomalactone is prepared in an appropriate solvent (e.g., dimethyl sulfoxide - DMSO) and then serially diluted in a liquid growth medium in a 96-well microtiter plate to obtain a range of concentrations.

• Inoculation: Each well of the microtiter plate is inoculated with the prepared pathogen suspension.

• Incubation: The plates are incubated under optimal conditions of temperature and humidity for the growth of the specific pathogen.

• MIC Determination: The MIC is determined as the lowest concentration of phomalactone that completely inhibits the visible growth of the pathogen.

In Vivo Antifungal Efficacy Assessment

The evaluation of phomalactone's ability to control plant diseases in a whole-plant system is essential for assessing its practical utility.

Workflow for In Vivo Antifungal Efficacy Assessment:

Figure 2: General workflow for assessing the in vivo efficacy of phomalactone.

Methodology:

• Plant Material: Healthy, susceptible host plants are grown under controlled greenhouse conditions.

• Phomalactone Application: Phomalactone is formulated into a sprayable solution and applied to the foliage of the test plants at various concentrations. Control plants are treated with a solution lacking phomalactone.

• Pathogen Inoculation: After a specified period, the treated and control plants are inoculated with a suspension of the pathogen's spores or mycelia.

• Incubation: The inoculated plants are maintained in a high-humidity environment to facilitate infection and disease development.

• Disease Assessment: After a suitable incubation period, the severity of the disease is assessed by visually scoring the percentage of leaf area affected or by counting the number of lesions. The percentage of disease control is then calculated relative to the untreated control.

Mechanism of Action: Postulated Signaling Pathway Interference

The precise molecular mechanism by which phomalactone exerts its antifungal effect is not yet fully elucidated. However, based on the known mechanisms of other α,β-unsaturated lactones and general antifungal compounds, it is plausible that phomalactone interferes with critical signaling pathways within the pathogen.

A common target for antifungal agents is the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, which regulates various cellular processes in fungi, including growth, development, and pathogenesis. It is hypothesized that phomalactone, through its reactive α,β-unsaturated system, could covalently modify and inactivate key proteins within this pathway, such as MAPK kinases or their downstream transcription factors. This would disrupt the pathogen's ability to respond to environmental cues and effectively infect the host plant.

Postulated Disruption of a Fungal MAPK Signaling Pathway by Phomalactone:

Figure 3: A hypothetical model of phomalactone's interference with a fungal MAPK signaling pathway.

Conclusion and Future Directions

Phomalactone demonstrates significant potential as a natural antifungal agent for the control of plant diseases, particularly those caused by oomycetes like Phytophthora infestans. Its specific activity against this devastating pathogen, coupled with its natural origin, makes it an attractive candidate for the development of new, environmentally benign fungicides.

However, further research is imperative to fully realize the potential of phomalactone. Key areas for future investigation include:

• Broad-spectrum Activity: A comprehensive evaluation of phomalactone's activity against a wider range of economically important plant pathogens is needed.

• Mechanism of Action: Elucidation of the precise molecular targets and signaling pathways affected by phomalactone in plant pathogens will be crucial for optimizing its use and managing potential resistance.

• Formulation and Delivery: Development of stable and effective formulations for the application of phomalactone in field conditions is essential for its commercial viability.

• Toxicological Studies: A thorough assessment of the toxicological profile of phomalactone is required to ensure its safety for non-target organisms and the environment.

References

• 1. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scilit.com [scilit.com]
• 3. Phomalactone as the Active Constituent against Mosquitoes from Nigrospora spherica [scirp.org]
• 4. Nigrospora sphaerica - Wikipedia [en.wikipedia.org]

The Ecological Role of Phomalactone in Fungi: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phomalactone, a polyketide-derived lactone produced by various fungal species, exhibits a broad spectrum of biological activities, positioning it as a molecule of significant interest in ecological interactions and for potential applications in agriculture and medicine. This technical guide provides an in-depth overview of the ecological role of phomalactone, summarizing its known biological activities, detailing experimental protocols for its study, and exploring its biosynthesis and potential modes of action. Quantitative data from various studies are presented in structured tables for comparative analysis. Furthermore, this guide includes visualizations of experimental workflows and hypothetical signaling pathways to aid in the understanding of this multifaceted fungal metabolite.

Introduction

Fungi produce a vast arsenal of secondary metabolites that play crucial roles in their interactions with the environment. Among these, phomalactone (5,6-dihydro-5-hydroxy-6-prop-1-enyl-2H-pyran-2-one) has emerged as a significant bioactive compound. It is produced by several fungal genera, most notably Nigrospora and Ophiocordyceps.[1][2] Ecologically, phomalactone likely serves as a chemical defense agent, providing a competitive advantage to the producing fungus by inhibiting the growth of other fungi and deterring insect predators.[1][3] Its diverse biological activities, including antifungal, insecticidal, antibacterial, and herbicidal properties, make it a compelling subject for research and development in various fields.[1][2][4]

Biological Activities and Quantitative Data

Phomalactone demonstrates a range of biological activities against various organisms. The following tables summarize the quantitative data available in the literature.

Table 1: Insecticidal Activity of Phomalactone

Target Organism	Bioassay Type	Activity Metric	Value	Source(s)
Aedes aegypti (Orlando strain)	Topical Adulticide	LD50	0.64 µ g/mosquito	[3]
Aedes aegypti (Permethrin-resistant)	Topical Adulticide	% Mortality (at 5 µ g/insect )	100%	[3]
Anopheles quadrimaculatus	Topical Adulticide	LD50	0.20 µ g/mosquito	[3]
Aedes aegypti (1st instar larvae)	Larvicidal	LC50	Not Determined	[3]

Table 2: Antifungal Activity of Phomalactone

Target Organism	Bioassay Type	Activity Metric	Value	Source(s)
Phytophthora infestans	Mycelial Growth Inhibition	MIC	2.5 mg/L	[4][5]
Phytophthora capsici	Sporangium & Zoospore Germination	Inhibitory Activity	Similar to P. infestans	[1][5]
Tomato Late Blight (P. infestans)	In vivo Disease Control	Disease Reduction	Observed at 100 and 500 mg/L	[4][5]

Biosynthesis of Phomalactone

While the precise biosynthetic gene cluster for phomalactone has not yet been definitively identified in producing organisms like Nigrospora sphaerica, it is widely accepted to be a polyketide. Polyketides are synthesized by large, multifunctional enzymes called polyketide synthases (PKSs). The biosynthesis of such molecules generally involves the sequential condensation of small carboxylic acid units, followed by modifications such as reductions, dehydrations, and cyclizations.

Based on the structure of phomalactone, a hypothetical biosynthetic pathway involving a Type I PKS can be proposed.

A hypothetical biosynthetic pathway for phomalactone.

Ecological Role and Mode of Action

The broad-spectrum bioactivity of phomalactone suggests its primary ecological role is defensive. By inhibiting the growth of competing fungi and deterring insect herbivores, the producing fungus can secure its niche and protect itself from predation.

Insecticidal Mode of Action

The exact molecular target of phomalactone in insects has not been fully elucidated. However, its neurotoxic effects are evident from the rapid mortality observed in mosquito bioassays.[3] It is hypothesized that phomalactone may act on the insect's nervous system, potentially by interfering with neurotransmitter receptors or ion channels. One plausible target is the GABA (gamma-aminobutyric acid) receptor, a known target for several classes of insecticides.[2][4] Disruption of GABAergic signaling can lead to hyperexcitation of the nervous system, paralysis, and death.

Hypothesized insecticidal mode of action of phomalactone.

Antifungal Mode of Action

The antifungal activity of phomalactone, particularly against oomycetes like Phytophthora infestans, suggests a mode of action that disrupts essential cellular processes.[4][5] Potential targets include the cell wall or cell membrane integrity, or key metabolic pathways. Inhibition of mycelial growth and spore germination points towards interference with cell division and development.[1] One hypothesis is that phomalactone could inhibit enzymes crucial for cell wall biosynthesis, such as glucan synthase, leading to osmotic instability and cell lysis.[6]

Role in Quorum Sensing

Many lactone-containing molecules are known to function as quorum sensing (QS) signals in bacteria and fungi, mediating cell-density-dependent gene expression.[7] While there is currently no direct experimental evidence to confirm that phomalactone acts as a QS molecule, its structure is consistent with such a role. It is plausible that phomalactone could act as an autoinducer for the producing fungus, regulating its own secondary metabolism and development. Alternatively, it could interfere with the QS systems of competing microorganisms, a phenomenon known as quorum quenching. Further research, such as using reporter strains like Vibrio harveyi, is needed to investigate these possibilities.[3][8]

Experimental Protocols

This section provides detailed methodologies for key experiments related to the study of phomalactone.

Fungal Culture and Phomalactone Production

A general workflow for the production, extraction, and purification of phomalactone from fungal cultures is outlined below.

General workflow for phomalactone production and purification.

Protocol for Phomalactone Production from Nigrospora sphaerica

• Inoculation: Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth) with a pure culture of Nigrospora sphaerica.

• Incubation: Incubate the culture at 25-28°C for 14-21 days under static conditions.

• Extraction:

  • Separate the mycelial mass from the culture broth by filtration.

  • Extract the culture filtrate three times with an equal volume of ethyl acetate.

  • Combine the organic layers and concentrate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Purification:

  • Subject the crude extract to silica gel column chromatography, eluting with a gradient of hexane and ethyl acetate.

  • Monitor the fractions by Thin Layer Chromatography (TLC).

  • Combine fractions containing phomalactone and further purify using High-Performance Liquid Chromatography (HPLC) on a C18 column with a methanol-water gradient.

Mosquito Larvicidal Bioassay

This protocol is adapted from the World Health Organization (WHO) guidelines.

• Preparation of Test Solutions: Prepare a stock solution of phomalactone in a suitable solvent (e.g., acetone or DMSO). Make serial dilutions to obtain a range of test concentrations.

• Assay Setup:

  • Use 24-well plates or small beakers.

  • Add 20-25 third-instar mosquito larvae (e.g., Aedes aegypti) to each well/beaker containing a known volume of deionized water.

  • Add the test solution to each well/beaker to achieve the desired final concentration. Include a solvent control and a negative control (water only).

• Incubation: Incubate the plates/beakers at 27 ± 2°C with a 12:12 hour light:dark photoperiod.

• Mortality Assessment: Record larval mortality at 24 and 48 hours post-treatment. Larvae are considered dead if they are immobile and do not respond to gentle probing.

• Data Analysis: Calculate the percentage mortality for each concentration and determine the LC50 (lethal concentration for 50% of the population) using probit analysis.

Mosquito Adulticidal Bioassay (Topical Application)

• Preparation of Test Solutions: Prepare a range of concentrations of phomalactone in a volatile solvent like acetone.

• Mosquito Preparation: Anesthetize 3-5 day old adult female mosquitoes by cold exposure (e.g., on a cold plate).

• Topical Application:

  • Using a micro-applicator, apply a precise volume (e.g., 0.5-1 µL) of the test solution to the dorsal thorax of each anesthetized mosquito.

  • Treat a control group with the solvent only.

• Observation: Place the treated mosquitoes in holding cages with access to a sugar solution.

• Mortality Assessment: Record mortality at 24 hours post-treatment.

• Data Analysis: Calculate the percentage mortality for each dose and determine the LD50 (lethal dose for 50% of the population).

Antifungal Bioassay (Phytophthora infestans)

• Preparation of Amended Media:

  • Prepare a stock solution of phomalactone.

  • Add appropriate aliquots of the stock solution to molten agar medium (e.g., rye agar) to achieve the desired final concentrations. Pour the amended agar into Petri dishes.

• Inoculation:

  • Place a mycelial plug (e.g., 5 mm diameter) from an actively growing culture of P. infestans onto the center of each agar plate.

• Incubation: Incubate the plates in the dark at 18-20°C.

• Growth Measurement: Measure the diameter of the fungal colony at regular intervals until the colony in the control plate reaches the edge of the dish.

• Data Analysis: Calculate the percentage of mycelial growth inhibition for each concentration compared to the control. Determine the Minimum Inhibitory Concentration (MIC) as the lowest concentration that completely inhibits visible growth.

Future Directions and Conclusion

Phomalactone presents a fascinating case study in chemical ecology, with its potent and diverse biological activities. While its insecticidal and antifungal properties are well-documented, significant knowledge gaps remain. Future research should prioritize the following areas:

• Elucidation of the Biosynthetic Pathway: Identification and characterization of the phomalactone biosynthetic gene cluster will enable a deeper understanding of its regulation and open avenues for synthetic biology approaches to enhance its production or generate novel analogs.

• Mode of Action Studies: Unraveling the specific molecular targets of phomalactone in both insects and fungi is crucial for understanding its potency and for the rational design of new pest control agents.

• Investigation of Quorum Sensing Activity: Rigorous testing of phomalactone's role as a potential quorum sensing molecule or quencher will provide valuable insights into its ecological functions in microbial communities.

References

• 1. researchgate.net [researchgate.net]
• 2. Mechanisms of Action, Resistance and Toxicity of Insecticides Targeting GABA Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanistic analysis of aliphatic β-lactones in Vibrio harveyi reveals a quorum sensing independent mode of action - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Pharmacology of insect GABA receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phylogenetic reassessment of Nigrospora: Ubiquitous endophytes, plant and human pathogens - PMC [pmc.ncbi.nlm.nih.gov]
• 6. brainkart.com [brainkart.com]
• 7. mdpi.com [mdpi.com]
• 8. The Vibrio harveyi bioassay used routinely to detect AI-2 quorum sensing inhibition is confounded by inconsistent normalization across marine matrices - PubMed [pubmed.ncbi.nlm.nih.gov]

Phomalactone: A Bioactive Secondary Metabolite from the Entomopathogenic Fungus Hirsutella thompsonii

A Technical Guide for Researchers and Drug Development Professionals

Abstract

Phomalactone, a polyketide-derived secondary metabolite, is a notable bioactive compound produced by the entomopathogenic fungus Hirsutella thompsonii. First identified in Hirsutella thompsonii var. synnematosa, this δ-lactone, chemically known as (+)-6-(1-propenyl)-5,6-dihydro-5-hydroxypyran-2-one, has demonstrated a range of biological activities, including insecticidal and antifungal properties. This technical guide provides a comprehensive overview of phomalactone, focusing on its production by H. thompsonii, with detailed experimental protocols, quantitative data analysis, and a putative biosynthetic pathway. This document is intended to serve as a valuable resource for researchers in natural product chemistry, mycology, and drug discovery.

Introduction

Hirsutella thompsonii is a well-known fungal pathogen of mites and other small arthropods, playing a significant role in natural pest control.[1][2] The fungus's pathogenicity is attributed to a combination of mechanical penetration of the host cuticle and the secretion of a cocktail of bioactive secondary metabolites. Among these, phomalactone stands out as the first low molecular weight bioactive compound isolated from the genus Hirsutella.[3]

Phomalactone has garnered interest due to its diverse biological effects. Initial studies revealed its toxicity to the apple maggot (Rhagoletis pomonella) and its ability to inhibit the germination of conidia from other entomopathogenic fungi like Beauveria bassiana.[1][3] This suggests a dual role for phomalactone in both direct insecticidal activity and in mediating competitive interactions with other fungi in the ecosystem.

This guide aims to consolidate the current knowledge on phomalactone from H. thompsonii, providing researchers with the necessary technical details to further investigate its potential applications in agriculture and medicine.

Quantitative Data on Phomalactone Production and Bioactivity

Table 1: Phomalactone Production in Fungal Cultures

Fungal Species	Culture Conditions	Maximum Phomalactone Concentration	Reference
Ophiocordyceps communis BCC 1842	Bioreactor with glucose and sodium nitrate	93.30 mg/L

Table 2: Bioactivity of Hirsutella thompsonii Crude Extract

Target Organism	Bioassay	LC50 Value	Exposure Time	Reference
Aceria guerreronis (coconut mite) - Adults	Contact toxicity	1.704% (w/v)	72 hours	[4][5]
Aceria guerreronis (coconut mite) - Eggs	Egg hatching inhibition	2.629% (w/v)	72 hours	[4][5]
Eutetranychus orientalis (citrus brown mite) - Larvae	Contact toxicity	358 conidia/ml	Not specified	[6]
Eutetranychus orientalis (citrus brown mite) - Nymphs	Contact toxicity	290 conidia/ml	Not specified	[6]
Eutetranychus orientalis (citrus brown mite) - Adults	Contact toxicity	146 conidia/ml	Not specified	[6]

Experimental Protocols

This section provides detailed methodologies for the cultivation of Hirsutella thompsonii, and the extraction and isolation of phomalactone, based on established protocols and the seminal work of Krasnoff and Gupta (1994).

Fungal Culture and Growth Conditions

Successful production of phomalactone is dependent on the optimal growth of Hirsutella thompsonii. The following protocol outlines a standard method for the submerged culture of this fungus.

Materials:

• Hirsutella thompsonii isolate

• Potato Dextrose Agar (PDA) plates

• Sabouraud Maltose Broth (SMB)

• Sterile 250 mL Erlenmeyer flasks

• Shaking incubator

Protocol:

• Maintain stock cultures of Hirsutella thompsonii on PDA plates at 25°C.

• Prepare SMB liquid medium and dispense 50 mL into each 250 mL Erlenmeyer flask. Sterilize by autoclaving.

• Inoculate the SMB with a 5 mm agar plug from an actively growing PDA culture of H. thompsonii.

• Incubate the flasks on a rotary shaker at 150 rpm and 25°C for 14-21 days to allow for sufficient mycelial growth and secondary metabolite production.

Extraction and Isolation of Phomalactone

The following protocol is based on the methods described for the initial isolation of phomalactone from H. thompsonii.

Materials:

• Hirsutella thompsonii liquid culture

• Dichloromethane (CH₂Cl₂)

• Anhydrous sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Silica gel for column chromatography

• Hexane and ethyl acetate for chromatography elution

• Thin-layer chromatography (TLC) plates

• High-performance liquid chromatography (HPLC) system (optional, for final purification)

Protocol:

• After the incubation period, separate the fungal mycelium from the culture broth by filtration.

• Extract the culture broth three times with an equal volume of dichloromethane in a separatory funnel.

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Concentrate the dried extract under reduced pressure using a rotary evaporator to obtain a crude extract.

• Subject the crude extract to silica gel column chromatography.

• Elute the column with a gradient of hexane and ethyl acetate, starting with 100% hexane and gradually increasing the polarity.

• Monitor the fractions by TLC and combine those containing the compound of interest.

• Further purify the phomalactone-containing fractions by preparative TLC or HPLC to yield the pure compound.

Characterization of Phomalactone

The structure of the isolated phomalactone can be confirmed using standard spectroscopic techniques:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to determine the chemical structure.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

• Optical Rotation: To determine the stereochemistry of the molecule.

Signaling Pathways and Experimental Workflows

Visual representations of the experimental workflow and the proposed biosynthetic pathway can aid in understanding the processes involved in obtaining and studying phomalactone.

Caption: Experimental workflow for the isolation and analysis of phomalactone.

Putative Biosynthetic Pathway of Phomalactone

Phomalactone is a polyketide, a class of natural products synthesized by large, multifunctional enzymes called polyketide synthases (PKSs). The biosynthesis of phomalactone likely proceeds through the iterative condensation of acetate units, followed by cyclization and enzymatic modifications.

Caption: Putative biosynthetic pathway of phomalactone.

Conclusion

Phomalactone from Hirsutella thompsonii represents a promising natural product with potential applications in pest management and as a lead for novel drug discovery. This technical guide provides a foundational resource for researchers, detailing the necessary protocols for its study and highlighting the current state of knowledge. Further research is warranted to fully elucidate its biosynthetic pathway, optimize its production, and explore the full spectrum of its biological activities. Such efforts will be crucial in harnessing the potential of this fascinating secondary metabolite.

References

• 1. connectjournals.com [connectjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. Identification of the antibiotic phomalactone from the entomopathogenic fungusHirsutella thompsonii var.synnematosa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Entomopathogenic fungi, Hirsutella thompsonii F.E. Fisher Safe Mycoacaricide for the Management of Coconut Mite, Aceria guerreronis Keifer in Thailand. | Systematic and Applied Acarology [biotaxa.org]
• 6. researchgate.net [researchgate.net]

Unveiling the Molecular Architecture of Phomalactone: A Spectroscopic and Crystallographic Guide

For researchers, scientists, and drug development professionals, a comprehensive understanding of the structural features of bioactive natural products is paramount. Phomalactone, a polyketide metabolite produced by various fungi, has garnered significant interest for its diverse biological activities, including antibacterial, insecticidal, and antifungal properties. This in-depth technical guide provides a detailed analysis of the spectroscopic and crystallographic data of phomalactone, offering a foundational resource for further research and development.

Spectroscopic Characterization

The structural elucidation of phomalactone has been primarily achieved through a combination of nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These techniques provide detailed insights into the connectivity of atoms and the overall molecular framework.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure of organic molecules in solution. For phomalactone, ¹H and ¹³C NMR data provide a complete picture of its carbon-hydrogen framework.

Table 1: ¹H and ¹³C NMR Spectroscopic Data for Phomalactone

Position	¹³C Chemical Shift (δc, ppm)	¹H Chemical Shift (δH, ppm, multiplicity, J in Hz)
1	17.9	1.75 (dd, 6.8, 1.7)
2	129.1	5.62 (dq, 15.3, 1.7)
3	133.0	5.92 (dq, 15.3, 6.8)
4	79.8	4.68 (dd, 6.8, 4.2)
5	66.2	4.41 (ddd, 5.0, 4.2, 2.5)
6	128.8	6.10 (dd, 10.0, 2.5)
7	145.3	6.95 (dd, 10.0, 5.0)
8	163.2	-

Data presented is a compilation from typical spectra and may vary slightly based on solvent and experimental conditions.

Mass Spectrometry

High-resolution mass spectrometry (HRMS) confirms the molecular formula of phomalactone as C₈H₈O₃, corresponding to a molecular weight of 152.0473 g/mol .

Crystallographic Analysis

To date, a single-crystal X-ray diffraction study dedicated solely to phomalactone has not been extensively reported in publicly accessible literature. The determination of the absolute configuration of natural products like phomalactone is often achieved through chemical correlation with compounds of known stereochemistry or through advanced techniques such as the Mosher's ester method or vibrational circular dichroism (VCD).

While a dedicated crystallographic table for phomalactone is not available, the general experimental protocol for obtaining such data is well-established.

Experimental Protocols

The following sections detail the methodologies typically employed for the spectroscopic and crystallographic analysis of natural products like phomalactone.

Isolation and Purification of Phomalactone

Phomalactone is a secondary metabolite produced by various fungal species, including those from the genera Nigrospora and Phoma. A general workflow for its isolation is as follows:

Caption: General workflow for the isolation and purification of phomalactone.

NMR Spectroscopy

• Sample Preparation: A sample of pure phomalactone (typically 1-5 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• Data Acquisition: ¹H, ¹³C, and 2D NMR (COSY, HSQC, HMBC) spectra are acquired on a high-field NMR spectrometer (e.g., 400-600 MHz).

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phase-corrected, and baseline-corrected to obtain the final spectra. Chemical shifts are referenced to the residual solvent peak or an internal standard (e.g., TMS).

X-ray Crystallography

• Crystallization: Single crystals of phomalactone suitable for X-ray diffraction are grown from a concentrated solution by slow evaporation of the solvent, vapor diffusion, or cooling.

• Data Collection: A selected crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded on a detector.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The crystal structure is solved using direct methods or Patterson methods and then refined to obtain the final atomic coordinates and other crystallographic parameters.

Signaling Pathways and Logical Relationships

While specific signaling pathways directly involving phomalactone are not extensively elucidated, its biosynthesis as a polyketide follows a well-established pathway in fungi.

Caption: Simplified overview of the polyketide biosynthetic pathway leading to phomalactone.

This guide provides a centralized repository of the key spectroscopic and analytical information for phomalactone. The detailed data and protocols herein are intended to serve as a valuable resource for researchers engaged in the study and application of this promising natural product.

Phomalactone: A Technical Guide on its Role in Fungal Virulence and Pathogenicity

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phomalactone, a bioactive secondary metabolite produced by various fungi, notably Nigrospora sphaerica, has garnered significant attention for its potent antifungal and phytotoxic activities. This technical guide provides an in-depth exploration of the current understanding of phomalactone's role in fungal virulence and pathogenicity. While research has extensively documented its inhibitory effects on various plant pathogens, its direct contribution to the virulence of its producing organism is an emerging area of investigation. This document summarizes the available quantitative data on its biological activities, details relevant experimental methodologies, and visualizes hypothesized signaling pathways and experimental workflows to facilitate further research and drug development efforts centered on this promising natural product.

Introduction to Phomalactone

Phomalactone (5,6-dihydro-5-hydroxy-6-prop-2-enyl-2H-pyran-2-one) is a polyketide-derived secondary metabolite produced by several fungal species, including those from the genera Nigrospora, Phoma, and Xylaria.[1] It is particularly well-documented as a product of Nigrospora sphaerica, a fungus that can exist as both a plant pathogen and an endophyte.[1][2] The dual lifestyle of N. sphaerica suggests that its secondary metabolites, including phomalactone, may play complex roles in its interactions with host plants. While much of the research has focused on phomalactone's ability to inhibit the growth of other plant-pathogenic fungi, its role as a virulence factor for the producing fungus itself is a key area of ongoing research.[3][4] This guide will delve into the known functions of phomalactone, the regulation of its biosynthesis, and its potential mechanisms of action in the context of fungal pathogenicity.

Quantitative Data on Phomalactone's Biological Activity

The biological effects of phomalactone have been quantified against various organisms, highlighting its potential as an antifungal and phytotoxic agent. The following tables summarize the key quantitative data available in the literature.

Target Organism	Assay Type	Metric	Value	Reference
Phytophthora infestans	Mycelial Growth Inhibition	MIC	2.5 mg/L	[3]
Etiolated Wheat Coleoptiles	Growth Inhibition	Concentration for full inhibition	10⁻³ M	[1]
Tomato Seedlings	Disease Reduction (in vivo)	Concentration	100 and 500 mg/L	[3]

Table 1: Antifungal and Phytotoxic Activity of Phomalactone

Phomalactone's Role in Fungal Virulence and Pathogenicity

The ability of a fungus to cause disease in a host is a multifaceted process involving a range of virulence factors. These can include enzymes that degrade host tissues, toxins that disrupt host cell function, and effector molecules that suppress the host immune response.[5] Secondary metabolites like phomalactone are increasingly recognized as crucial components of a pathogen's arsenal.

Hypothesized Role as a Virulence Factor

While direct experimental evidence detailing phomalactone's role in the virulence of Nigrospora sphaerica is limited, its known biological activities allow for the formulation of several hypotheses:

• Competitive Advantage: By inhibiting the growth of competing pathogenic fungi, phomalactone may create a niche for N. sphaerica to colonize host tissues more effectively.[3][4]

• Host Tissue Degradation: The phytotoxic effects of phomalactone, observed as necrosis on plant leaves, suggest that it may contribute to the breakdown of host tissues, facilitating nutrient acquisition for the fungus.[6]

• Modulation of Host Defense: As a bioactive small molecule, phomalactone has the potential to interfere with plant defense signaling pathways, thereby suppressing the host's immune response.

Regulation of Phomalactone Biosynthesis

The production of secondary metabolites in fungi is tightly regulated and often linked to developmental stages and environmental cues, including signals from the host.[7] The genes responsible for the biosynthesis of secondary metabolites are typically clustered together in the fungal genome, and their expression is controlled by a combination of pathway-specific and global transcription factors.[8]

While the specific biosynthetic gene cluster for phomalactone in Nigrospora sphaerica has not been fully characterized, it is hypothesized to be regulated by a network of signaling pathways that respond to host-derived signals.

A hypothesized signaling pathway for phomalactone production.

Interaction with Host Plant Defense Mechanisms

Successful pathogens have evolved mechanisms to overcome the plant's innate immune system. This is often achieved through the secretion of effector molecules that interfere with host defense signaling.[9] Phomalactone, as a secreted secondary metabolite, may act as such an effector.

Plants recognize potential pathogens through the detection of Microbe-Associated Molecular Patterns (MAMPs), which triggers MAMP-triggered immunity (MTI). Pathogens, in turn, can deliver effectors that suppress MTI. This leads to Effector-Triggered Susceptibility (ETS). In response, plants have evolved resistance (R) proteins that can recognize specific effectors, leading to a robust defense response known as Effector-Triggered Immunity (ETI).

The phytotoxic nature of phomalactone suggests it could disrupt host cellular processes, potentially interfering with MTI and leading to ETS. Further research is needed to elucidate the specific plant cellular targets of phomalactone and its impact on key defense signaling pathways, such as those mediated by salicylic acid and jasmonic acid.

Phomalactone's potential role in suppressing plant immunity.

Detailed Experimental Protocols

The following sections provide generalized protocols for key experiments relevant to the study of phomalactone. These should be optimized for specific experimental conditions.

Fungal Culture and Phomalactone Extraction

• Culture: Inoculate Nigrospora sphaerica on Potato Dextrose Agar (PDA) and incubate at 25-28°C for 7-10 days. For liquid culture, transfer mycelial plugs to Potato Dextrose Broth (PDB) and incubate under shaking conditions (150 rpm) for 14-21 days.

• Extraction:

  • Separate the mycelium from the culture broth by filtration.

  • Extract the culture filtrate with an equal volume of ethyl acetate three times.

  • Combine the organic phases and evaporate the solvent under reduced pressure to obtain the crude extract.

  • The mycelium can also be extracted with acetone or methanol.

Quantification of Phomalactone by HPLC

• Sample Preparation: Dissolve the crude extract in methanol to a known concentration. Filter the solution through a 0.22 µm syringe filter.

• HPLC Conditions (General):

  • Column: C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of methanol and water (both may contain 0.1% formic acid or trifluoroacetic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength determined by the UV spectrum of a pure phomalactone standard.

  • Quantification: Create a standard curve using a pure phomalactone standard of known concentrations.

Phytotoxicity Assay on Tomato Seedlings

• Plant Material: Use 2-3 week old tomato seedlings.

• Treatment:

  • Dissolve the purified phomalactone or crude extract in a solvent (e.g., methanol or DMSO) and then dilute with water to the desired concentrations. Include a solvent control.

  • Apply the solution to the leaves of the seedlings using a fine sprayer until runoff.

• Incubation: Keep the treated plants in a growth chamber with controlled temperature, humidity, and light conditions.

• Assessment:

  • Observe the plants daily for the development of phytotoxic symptoms such as chlorosis, necrosis, and stunting.

  • Quantify the disease severity using a rating scale (e.g., 0 = no symptoms, 5 = severe necrosis).

  • Measure plant height and fresh/dry weight at the end of the experiment.

References

• 1. Nigrospora sphaerica - Wikipedia [en.wikipedia.org]
• 2. Screening of Secondary Metabolites Produced by Nigrospora sphaerica Associated with the Invasive Weed Cenchrus ciliaris Reveals Two New Structurally Related Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Elucidating the Role of Effectors in Plant-Fungal Interactions: Progress and Challenges [frontiersin.org]
• 6. Phytotoxic Secondary Metabolites from Fungi - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Regulators of nitric oxide signaling triggered by host perception in a plant pathogen - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interplay of transcription factors orchestrating the biosynthesis of plant alkaloids - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Elucidating the Role of Effectors in Plant-Fungal Interactions: Progress and Challenges - PMC [pmc.ncbi.nlm.nih.gov]

Phomalactone: A Fungal Metabolite with Potent Mosquitocidal Properties

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Phomalactone, a naturally occurring α,β-unsaturated lactone isolated from the fungus Nigrospora sphaerica, has demonstrated significant insecticidal activity against several medically important mosquito species.[1] This technical guide provides a comprehensive overview of the current knowledge on phomalactone as a mosquitocidal agent, with a focus on its efficacy, putative mechanisms of action, and the experimental protocols required for its evaluation. The evidence suggests that phomalactone operates via a mode of action distinct from that of commonly used pyrethroids, presenting a promising avenue for the development of novel insecticides to combat the growing threat of insecticide resistance. This document is intended to serve as a resource for researchers in the fields of entomology, natural product chemistry, and insecticide development.

Introduction

The increasing prevalence of insecticide resistance in mosquito populations worldwide necessitates the discovery and development of novel active ingredients with unique modes of action.[1][2] Natural products, with their vast structural diversity, represent a rich source of potential new insecticides.[1] Phomalactone, a secondary metabolite produced by the plant pathogenic fungus Nigrospora sphaerica, has emerged as a promising candidate due to its potent larvicidal and adulticidal effects against key mosquito vectors such as Aedes aegypti and Anopheles quadrimaculatus.[1][3] A key observation is that phomalactone does not induce the characteristic leg autotomy (leg dropping) seen with pyrethroid insecticides, suggesting a different mechanism of action and a potential tool for managing pyrethroid-resistant mosquito populations.[3]

Quantitative Efficacy of Phomalactone

Laboratory bioassays have quantified the lethal effects of phomalactone on different life stages and species of mosquitoes. The following tables summarize the key findings from published studies.

Table 1: Adulticidal Activity of Phomalactone by Topical Application

Mosquito Species & Strain	Compound	LD50 (μ g/mosquito )
Aedes aegypti (Orlando - susceptible)	Phomalactone	0.64[1][3]
Anopheles quadrimaculatus	Phomalactone	0.20[1][3]

Table 2: Larvicidal Activity of Phomalactone

Mosquito Species & Strain	Compound	Concentration (µg/µL)	% Mortality
Aedes aegypti (Orlando - susceptible)	Phomalactone	1	100[1]
Aedes aegypti (Puerto Rico - resistant)	Phomalactone	1	26[1]

Putative Mechanisms of Action and Signaling Pathways

While the precise molecular target of phomalactone in mosquitoes has not yet been definitively identified, its chemical structure as an α,β-unsaturated lactone and the observed toxicological effects provide clues to its potential mechanisms of action.

Disruption of Midgut Proteolysis

One plausible mechanism, based on studies of other α,β-unsaturated lactones, is the inhibition of digestive enzymes in the mosquito larval midgut.[4] Specifically, these compounds have been shown to inhibit trypsin activity, a crucial enzyme for protein digestion and nutrient absorption in mosquito larvae.[4] Disruption of this process would lead to starvation and ultimately, mortality.

Putative mechanism of phomalactone via trypsin inhibition.

Neurotoxicity: Alternative Hypotheses

While direct evidence is lacking, the rapid mortality observed in adult mosquitoes suggests a potential neurotoxic mode of action. Several key targets in the insect nervous system are common sites of action for insecticides.

• Acetylcholinesterase (AChE) Inhibition: Many natural products, including some lactones, are known to inhibit acetylcholinesterase, an enzyme critical for the breakdown of the neurotransmitter acetylcholine.[5][6][7] Inhibition of AChE leads to the accumulation of acetylcholine in the synapse, causing continuous nerve stimulation, paralysis, and death.

• GABA Receptor Antagonism: The γ-aminobutyric acid (GABA) receptor is another major target for insecticides.[8][9] Antagonists of this receptor block the influx of chloride ions, leading to hyperexcitation of the nervous system.

• Sodium Channel Modulation: While the lack of pyrethroid-like symptoms makes direct modulation of voltage-gated sodium channels less likely, a different mode of interaction with these channels cannot be entirely ruled out.[10][11][12]

• Octopamine Receptor Interference: Octopamine is a key neurotransmitter in insects, involved in various physiological processes.[13][14][15] Disruption of octopamine signaling can lead to a range of toxic effects.

The following diagram illustrates a proposed experimental workflow to investigate these putative neurotoxic mechanisms.

Workflow for investigating the neurotoxic mechanism of phomalactone.

Detailed Experimental Protocols

Mosquito Rearing

• Species: Aedes aegypti, Anopheles quadrimaculatus, or other relevant species.

• Rearing Conditions: Maintain mosquito colonies at 27 ± 2°C and 80 ± 10% relative humidity with a 12:12 hour light:dark photoperiod.

• Larval Diet: Provide a diet of 1:1 powdered fish food and brewer's yeast.

• Adult Diet: Provide a 10% sucrose solution ad libitum. For egg production, provide blood meals from a suitable host or artificial membrane feeding system.

Adult Topical Bioassay

This protocol is adapted from the methods described by Meepagala et al. (2015).[1]

• Preparation of Phomalactone Solutions: Prepare serial dilutions of phomalactone in a suitable solvent such as acetone.

• Mosquito Selection: Use 3-6 day old, non-blood-fed female mosquitoes. Anesthetize the mosquitoes by chilling them on a cold plate.

• Topical Application: Apply 0.5 µL of the phomalactone solution to the dorsal thorax of each mosquito using a micro-applicator.

• Control Groups: Include a solvent-only control group and a positive control with a known insecticide (e.g., permethrin).

• Observation: Transfer the treated mosquitoes to holding cages with access to a 10% sucrose solution. Record mortality at 24 and 48 hours post-treatment.

• Data Analysis: Calculate the LD50 values using probit analysis.

Larval Bioassay

This protocol is a modification of the WHO standard method.

• Preparation of Test Solutions: Prepare a stock solution of phomalactone in a suitable solvent (e.g., ethanol or DMSO). Prepare serial dilutions in distilled water. The final solvent concentration should not exceed 1%.

• Larval Selection: Use late third or early fourth instar larvae.

• Exposure: Place 20-25 larvae in a beaker containing 99 mL of distilled water. Add 1 mL of the test solution.

• Control Groups: Include a water-only control and a solvent control.

• Observation: Maintain the beakers at standard rearing conditions. Record larval mortality at 24 and 48 hours post-exposure. Larvae are considered dead if they are immobile and do not respond to probing.

• Data Analysis: Calculate the LC50 values using probit analysis. Correct for control mortality using Abbott's formula if it exceeds 5%.

Acetylcholinesterase Inhibition Assay (Ellman's Method)

This protocol is a standard colorimetric assay to determine AChE inhibition.[5]

• Reagent Preparation:

  • Phosphate buffer (0.1 M, pH 8.0)

  • DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)) solution

  • Acetylthiocholine iodide (ATCI) solution

  • AChE enzyme solution

  • Phomalactone solutions of varying concentrations

• Assay Procedure (in a 96-well plate):

  • Add 140 µL of phosphate buffer, 10 µL of phomalactone solution, and 10 µL of AChE solution to each well.

  • Incubate at 25°C for 15 minutes.

  • Add 10 µL of DTNB solution.

  • Initiate the reaction by adding 10 µL of ATCI solution.

  • Measure the absorbance at 412 nm at regular intervals using a microplate reader.

• Control Wells: Include a blank (no enzyme) and a control (no inhibitor).

• Data Analysis: Calculate the percentage of AChE inhibition and determine the IC50 value of phomalactone.

Conclusion and Future Directions

Phomalactone exhibits significant potential as a mosquitocidal agent, with efficacy against both larval and adult stages of important disease vectors. Its apparent novel mode of action makes it a particularly attractive candidate for further development in an era of widespread insecticide resistance.

Future research should focus on the following areas:

• Definitive identification of the molecular target(s) of phomalactone in mosquitoes. This will involve a combination of the in vitro assays outlined above, as well as more advanced techniques such as target-based screening and proteomics.

• Structure-activity relationship (SAR) studies to synthesize analogs of phomalactone with improved efficacy and safety profiles.

• Evaluation of the environmental fate and non-target toxicity of phomalactone to ensure its suitability for use in mosquito control programs.

• Formulation development and field trials to assess the performance of phomalactone-based products under realistic environmental conditions.

The in-depth understanding of phomalactone's mosquitocidal properties provided in this guide is intended to facilitate and accelerate research efforts towards the development of new and effective tools for the control of mosquito-borne diseases.

References

• 1. Phomalactone as the Active Constituent against Mosquitoes from Nigrospora spherica [scirp.org]
• 2. Plant-Based Bioinsecticides for Mosquito Control: Impact on Insecticide Resistance and Disease Transmission - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Effects of α,β-unsaturated lactones on larval survival and gut trypsin as well as oviposition response of Aedes aegypti - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Natural products as sources of acetylcholinesterase inhibitors: Synthesis, biological activities, and molecular docking studies of osthole-based ester derivatives [frontiersin.org]
• 6. Natural Product Inhibitors of Acetylcholinesterase: Ingenta Connect [ingentaconnect.com]
• 7. mdpi.com [mdpi.com]
• 8. Mechanisms of Action, Resistance and Toxicity of Insecticides Targeting GABA Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Actions of insecticides on the insect GABA receptor complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Mechanism of action of sodium channel blocker insecticides (SCBIs) on insect sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Molecular determinants on the insect sodium channel for the specific action of type II pyrethroid insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Voltage-Gated Sodium Channels as Insecticide Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Octopamine signaling via OctαR is essential for a well-orchestrated climbing performance of adult Drosophila melanogaster - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Expression analysis of octopamine and tyramine receptors in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Total Synthesis of Phomalactone and its Stereoisomers: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the total synthesis of phomalactone and its four stereoisomers: (5S,6S)-phomalactone, (5R,6R)-phomalactone, (5S,6R)-phomalactone, and (5R,6S)-phomalactone. Phomalactone, a naturally occurring δ-lactone, and its stereoisomers are of significant interest due to their potential biological activities. This guide outlines key synthetic strategies, stereocontrolled reactions, and detailed experimental procedures to facilitate their synthesis and further investigation.

Overview of Synthetic Strategy

The total synthesis of phomalactone and its stereoisomers hinges on two critical transformations: the stereoselective formation of a 1,3-diol precursor and the subsequent oxidative lactonization. The stereochemistry at the C5 and C6 positions of the pyran-2-one ring is established during the diastereoselective reduction of a β-hydroxy ketone. The choice of reducing agent and reaction conditions dictates the formation of either syn- or anti-diols, which then directly correspond to the cis- or trans-relationship of the substituents on the final lactone ring.

The general synthetic approach is depicted in the workflow below:

Caption: General synthetic workflow for phomalactone stereoisomers.

Quantitative Data Summary

The following table summarizes typical yields and diastereoselectivities achieved in the synthesis of stereoisomers of Harzialactone A, a structurally related natural product. These values provide a benchmark for the expected outcomes in the synthesis of phomalactone stereoisomers.

Stereoisomer	Key Reaction	Diastereomeric Ratio (d.r.)	Yield (%)
syn-Diol Intermediate	Narasaka-Prasad Reduction	>99:1	93-98
anti-Diol Intermediate	Evans-Saksena Reduction	95:5	92
Lactone Formation	Ozonolysis followed by Oxidation	-	51-68 (over two steps)

Experimental Protocols

This section provides detailed experimental protocols for the key steps in the synthesis of phomalactone stereoisomers.

Stereoselective Synthesis of 1,3-Diol Precursors

The critical step in controlling the stereochemistry of phomalactone is the diastereoselective reduction of a β-hydroxy ketone precursor. The following protocols outline methods to obtain both syn- and anti-1,3-diols.

Protocol 3.1.1: Synthesis of syn-1,3-Diols via Narasaka-Prasad Reduction

This protocol is adapted from established procedures for the syn-selective reduction of β-hydroxy ketones.

Materials:

• β-Hydroxy ketone precursor

• Diethylmethoxyborane (Et₂BOMe)

• Sodium borohydride (NaBH₄)

• Tetrahydrofuran (THF), anhydrous

• Methanol (MeOH)

• Hydrogen peroxide (30% aq.)

• Sodium hydroxide (2 N aq.)

Procedure:

• Dissolve the β-hydroxy ketone (1.0 equiv) in a mixture of anhydrous THF and MeOH (4:1) and cool the solution to -78 °C under an inert atmosphere (e.g., argon or nitrogen).

• Add diethylmethoxyborane (1.2 equiv) dropwise to the solution.

• Stir the mixture at -78 °C for 30 minutes.

• Add sodium borohydride (1.5 equiv) portion-wise, ensuring the temperature remains below -70 °C.

• Stir the reaction mixture at -78 °C for 3-4 hours.

• Quench the reaction by the slow addition of 30% aqueous hydrogen peroxide (13 equiv).

• Allow the mixture to warm to room temperature and then add 2 N aqueous sodium hydroxide (40 equiv).

• Stir the mixture for 1 hour.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired syn-1,3-diol.

Protocol 3.1.2: Synthesis of anti-1,3-Diols via Evans-Saksena Reduction

This protocol is adapted from established procedures for the anti-selective reduction of β-hydroxy ketones.

Materials:

• β-Hydroxy ketone precursor

• Tetramethylammonium triacetoxyborohydride (Me₄N(OAc)₃BH)

• Acetic acid

• Acetonitrile, anhydrous

Procedure:

• Suspend tetramethylammonium triacetoxyborohydride (1.5 equiv) in a mixture of anhydrous acetonitrile and acetic acid (1:1) and cool to -20 °C under an inert atmosphere.

• Add a solution of the β-hydroxy ketone (1.0 equiv) in anhydrous acetonitrile dropwise to the suspension.

• Stir the reaction mixture at -20 °C for 5-6 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium potassium tartrate (Rochelle's salt).

• Allow the mixture to warm to room temperature and stir vigorously for 1 hour.

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired anti-1,3-diol.

Oxidative Lactonization

The final step in the synthesis is the formation of the δ-lactone ring. Two common methods are presented below.

Protocol 3.2.1: Lactonization via Ozonolysis and Oxidative Workup

This method is suitable for diol precursors containing a terminal double bond that can be oxidatively cleaved to form the carboxylic acid, which then undergoes spontaneous lactonization.

Materials:

• 1,3-Diol precursor with a terminal alkene

• Dichloromethane (DCM), anhydrous

• Ozone (O₃)

• Jones reagent (CrO₃ in H₂SO₄) or other suitable oxidizing agent (e.g., Fétizon's reagent - Ag₂CO₃ on celite)

• Acetone

Procedure:

• Dissolve the diol precursor (1.0 equiv) in anhydrous dichloromethane and cool the solution to -78 °C.

• Bubble ozone gas through the solution until a persistent blue color is observed, indicating the consumption of the starting material.

• Purge the solution with nitrogen or argon to remove excess ozone.

• To the crude ozonide at -78 °C, add a solution of Jones reagent dropwise until the orange color persists.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Quench the reaction with isopropanol.

• Dilute the mixture with water and extract with dichloromethane (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired phomalactone stereoisomer.

Protocol 3.2.2: Lactonization via Oxidation with Manganese Dioxide

This method is particularly effective for the oxidation of allylic alcohols to the corresponding lactone.

Materials:

• Allylic 1,3-diol precursor

• Activated manganese dioxide (MnO₂)

• Dichloromethane (DCM) or Chloroform (CHCl₃)

Procedure:

• To a solution of the allylic diol (1.0 equiv) in dichloromethane, add activated manganese dioxide (10-20 equiv).[1][2]

• Stir the suspension vigorously at room temperature for 24-48 hours. The progress of the reaction can be monitored by TLC.

• Upon completion, filter the reaction mixture through a pad of Celite, washing the filter cake thoroughly with dichloromethane.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired phomalactone stereoisomer.

Signaling Pathways and Logical Relationships

The stereochemical outcome of the synthesis is determined by the choice of the reduction method for the β-hydroxy ketone intermediate. The following diagram illustrates this logical relationship.

Caption: Control of stereochemistry in phomalactone synthesis.

References

• 1. Manganese Dioxide, MnO2 - Wordpress [reagents.acsgcipr.org]
• 2. nanotrun.com [nanotrun.com]

Application Notes and Protocols for the Extraction and Purification of Phomalactone from Fungal Cultures

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the extraction and purification of phomalactone, a bioactive secondary metabolite, from fungal cultures. Phomalactone, produced by various fungi, including those from the Nigrospora and Ophiocordyceps genera, has garnered interest for its potential therapeutic applications due to its antimicrobial and antifungal properties.[1][2][3] This document outlines the necessary steps from fungal fermentation to the isolation of pure phomalactone, supported by quantitative data and experimental workflows.

I. Overview of Phomalactone Production and Extraction

Phomalactone is a polyketide, a class of secondary metabolites synthesized by a multi-domain enzyme complex known as polyketide synthase (PKS).[4][5] Fungal strains, particularly Nigrospora sphaerica and Ophiocordyceps communis, are known producers of phomalactone.[1][2] The production yield can vary significantly depending on the fungal species and culture conditions.

Table 1: Phomalactone Production in Fungal Cultures

Fungal Species	Culture Conditions	Phomalactone Yield	Reference
Ophiocordyceps communis	Not specified	Up to 100 mg/L	[2]
Nigrospora sphaerica	Not specified	Yield not quantified	[1][6]

II. Experimental Protocols

This section details the protocols for the extraction and purification of phomalactone from fungal cultures. The workflow involves fermentation, extraction of the crude product, and subsequent purification using chromatographic techniques.

Protocol 1: Fungal Fermentation

• Culture Initiation: Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth) with a pure culture of the phomalactone-producing fungus (e.g., Nigrospora sphaerica).

• Incubation: Incubate the culture at an optimal temperature (typically 25-28°C) with shaking (e.g., 150 rpm) to ensure proper aeration and growth.

• Fermentation Period: Allow the fermentation to proceed for a period determined by the growth rate and metabolite production of the specific fungal strain, which can range from several days to weeks.

Protocol 2: Extraction of Crude Phomalactone

This protocol is based on the principle of liquid-liquid extraction using an organic solvent. Ethyl acetate is a commonly used solvent for extracting moderately polar compounds like phomalactone from aqueous fungal broths.[7][8]

• Harvesting: After the incubation period, separate the fungal biomass from the culture broth by filtration.

• Solvent Extraction:

  • Transfer the culture filtrate to a separatory funnel.

  • Add an equal volume of ethyl acetate to the filtrate (1:1 v/v).[7]

  • Shake the funnel vigorously for 5-10 minutes, periodically venting to release pressure.

  • Allow the layers to separate. The organic layer containing the extracted compounds will typically be the upper layer.

  • Collect the ethyl acetate layer.

  • Repeat the extraction process two more times with fresh ethyl acetate to maximize the recovery of phomalactone.

• Drying and Concentration:

  • Pool the collected ethyl acetate extracts.

  • Dry the extract over anhydrous sodium sulfate to remove any residual water.

  • Filter the dried extract to remove the sodium sulfate.

  • Concentrate the extract in vacuo using a rotary evaporator to obtain the crude phomalactone extract.

Protocol 3: Purification by Silica Gel Column Chromatography

Silica gel column chromatography is an effective method for the initial purification of the crude extract to separate phomalactone from other fungal metabolites.[9][10]

• Column Packing:

  • Select a glass column of appropriate size.

  • Prepare a slurry of silica gel (e.g., 230-400 mesh) in a non-polar solvent like hexane.

  • Pack the column with the silica gel slurry, ensuring a uniform and air-free packing.[9]

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane or the initial mobile phase).

  • Alternatively, for samples not readily soluble, perform a "dry loading" by adsorbing the crude extract onto a small amount of silica gel and then loading this onto the top of the column.[10]

• Elution:

  • Begin elution with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone). This is known as a gradient elution.[11]

  • A suggested starting gradient could be 100% hexane, gradually increasing the proportion of ethyl acetate (e.g., 9:1, 8:2, 7:3 hexane:ethyl acetate). The optimal solvent system should be determined by preliminary analysis using Thin Layer Chromatography (TLC).

• Fraction Collection and Analysis:

  • Collect fractions of the eluate.

  • Analyze the fractions by TLC to identify those containing phomalactone.

  • Pool the fractions containing pure phomalactone and concentrate using a rotary evaporator.

Protocol 4: Final Purification by Preparative High-Performance Liquid Chromatography (HPLC)

For obtaining high-purity phomalactone, a final purification step using preparative HPLC is recommended.[12] A reversed-phase C18 column is commonly used for the separation of moderately polar compounds.[13]

• System Preparation:

  • Equilibrate a preparative C18 HPLC column with the initial mobile phase conditions.

• Mobile Phase:

  • A typical mobile phase consists of a mixture of water (Solvent A) and acetonitrile or methanol (Solvent B).[13]

  • A gradient elution is generally employed for efficient separation.

• Sample Preparation and Injection:

  • Dissolve the partially purified phomalactone from the column chromatography step in the mobile phase.

  • Filter the sample through a 0.45 µm syringe filter before injection.

  • Inject the sample onto the column.

• Gradient Elution Program (Example):

  • Column: Preparative C18 (e.g., 10 µm particle size, 250 x 21.2 mm)

  • Mobile Phase: A: Water, B: Acetonitrile

  • Gradient: Start with a higher proportion of water and gradually increase the proportion of acetonitrile over a set period. An example gradient could be:

    • 0-5 min: 15% B

    • 5-35 min: 15% to 100% B

    • 35-45 min: 100% B

    • 45-50 min: 100% to 15% B

    • 50-60 min: 15% B (re-equilibration)

  • Flow Rate: Dependent on column dimensions, typically in the range of 5-20 mL/min for preparative columns.

  • Detection: UV detector at a wavelength suitable for phomalactone (e.g., 225 nm and 330 nm).[13]

• Fraction Collection:

  • Collect the fractions corresponding to the phomalactone peak.

• Post-Purification:

  • Combine the pure fractions and remove the organic solvent using a rotary evaporator.

  • The remaining aqueous solution can be freeze-dried to obtain pure, solid phomalactone.

III. Visualizing the Workflow and Biosynthetic Pathway

Workflow for Phomalactone Extraction and Purification

Caption: Workflow for the extraction and purification of phomalactone.

Hypothesized Biosynthetic Pathway of Phomalactone

Phomalactone is a polyketide, and its biosynthesis is initiated from simple acetate units via the polyketide synthase (PKS) pathway. The exact genetic and enzymatic steps for phomalactone biosynthesis are not fully elucidated but are hypothesized to follow the general mechanism of fungal PKS action.

Caption: Hypothesized polyketide biosynthesis pathway of phomalactone.

References

• 1. Nigrospora sphaerica - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Antimicrobial metabolite profiling of Nigrospora sphaerica from Adiantum philippense L - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Polyketide synthase - Wikipedia [en.wikipedia.org]
• 5. Steps towards the synthetic biology of polyketide biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. japsonline.com [japsonline.com]
• 8. thaiscience.info [thaiscience.info]
• 9. web.uvic.ca [web.uvic.ca]
• 10. Running a Silica Gel Column - CommonOrganicChemistry.com [commonorganicchemistry.com]
• 11. Solvent Systems for Silica Gel Column Chromatography [commonorganicchemistry.com]
• 12. lcms.cz [lcms.cz]
• 13. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]

Application of Phomalactone in Agricultural Crop Protection: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phomalactone is a naturally occurring lactone produced by various fungi, notably Nigrospora sphaerica.[1] It has garnered significant interest in the field of agricultural crop protection due to its demonstrated antifungal, herbicidal, and potential plant growth-promoting activities. This document provides detailed application notes and experimental protocols for researchers and professionals interested in exploring the potential of phomalactone as a bio-fungicide, bio-herbicide, or plant growth promoter.

Data Presentation: Efficacy of Phomalactone

The following tables summarize the quantitative data on the efficacy of phomalactone against various agricultural pests.

Target Pathogen	Assay Type	Efficacy Metric	Value	Reference
Phytophthora infestans	In vitro mycelial growth inhibition	MIC	2.5 mg/L	[2]
Phytophthora infestans	In vivo (tomato late blight)	Disease reduction	Significant reduction at 100 and 500 mg/L	[2]
Phytophthora capsici	Sporangium and zoospore germination inhibition	Inhibitory activity	Similar to P. infestans	[2]

Weed Species	Assay Type	Efficacy Metric	Value	Reference
Zinnia elegans (seedling)	Greenhouse experiment	Growth inhibition	Potent herbicidal activity	[3]
Cucumber (cotyledons)	Greenhouse experiment	Electrolyte leakage	Potent herbicidal activity	[3]

Experimental Protocols

In Vitro Antifungal Susceptibility Testing: Broth Microdilution Method

This protocol is adapted from standard methods for determining the Minimum Inhibitory Concentration (MIC) of antifungal compounds.

Materials:

• Phomalactone stock solution (dissolved in a suitable solvent, e.g., DMSO)

• Fungal pathogen of interest

• Potato Dextrose Broth (PDB) or other suitable liquid medium

• Sterile 96-well microtiter plates

• Spectrophotometer (plate reader)

• Sterile water or PBS

• Inoculum suspension of the fungal pathogen (adjusted to a specific concentration, e.g., 1 x 10^5 spores/mL)

Procedure:

• Prepare Serial Dilutions: Prepare a series of twofold dilutions of the phomalactone stock solution in the wells of a 96-well plate using the appropriate liquid medium. The final volume in each well should be 100 µL. Include a positive control (medium with fungus, no phomalactone) and a negative control (medium only).

• Inoculation: Add 100 µL of the fungal inoculum suspension to each well, except for the negative control wells.

• Incubation: Incubate the plates at the optimal temperature for the growth of the test fungus (e.g., 25-28°C) for a specified period (e.g., 48-72 hours).

• MIC Determination: The MIC is defined as the lowest concentration of phomalactone that completely inhibits the visible growth of the fungus. Growth can be assessed visually or by measuring the optical density at a specific wavelength (e.g., 600 nm) using a microplate reader.

Herbicidal Activity Assay: Pre- and Post-Emergence

This protocol outlines methods to assess the pre- and post-emergence herbicidal activity of phomalactone.

Materials:

• Phomalactone solution at various concentrations

• Seeds of target weed species and a non-target crop species

• Pots or trays filled with sterile soil mix

• Growth chamber or greenhouse with controlled environmental conditions

• Spraying apparatus

Procedure for Pre-emergence Assay:

• Sowing: Sow the seeds of the target weed and crop species in separate pots at a uniform depth.

• Treatment: Immediately after sowing, spray the soil surface evenly with the phomalactone solutions at different concentrations. Include a control group sprayed with water or the solvent used to dissolve phomalactone.

• Incubation: Place the pots in a growth chamber or greenhouse under optimal conditions for seed germination and plant growth.

• Evaluation: After a set period (e.g., 14-21 days), assess the percentage of seed germination, seedling emergence, and any visible signs of phytotoxicity (e.g., stunting, chlorosis, necrosis).

Procedure for Post-emergence Assay:

• Plant Growth: Grow the target weed and crop species in pots until they reach a specific growth stage (e.g., 2-4 leaf stage).

• Treatment: Spray the foliage of the plants evenly with the phomalactone solutions at different concentrations. Ensure complete coverage of the leaves. Include a control group.

• Incubation: Return the pots to the growth chamber or greenhouse.

• Evaluation: After a set period (e.g., 7-14 days), evaluate the herbicidal effect by recording the percentage of plant mortality, biomass reduction, and visual injury symptoms.

Plant Growth Promotion Assay

This protocol is designed to evaluate the potential of phomalactone to promote plant growth.

Materials:

• Phomalactone solutions at low, non-phytotoxic concentrations

• Seeds of a model plant (e.g., Arabidopsis thaliana, tomato, or lettuce)

• Petri dishes with sterile filter paper or agar medium (e.g., Murashige and Skoog medium)

• Pots with sterile soil mix

• Growth chamber or greenhouse

Procedure for In Vitro Assay:

• Seed Sterilization: Surface sterilize the plant seeds to prevent microbial contamination.

• Treatment: Place the sterilized seeds on sterile filter paper or agar medium in Petri dishes. Moisten the filter paper or supplement the agar with different low concentrations of phomalactone. Use a control with no phomalactone.

• Incubation: Place the Petri dishes in a growth chamber with a defined light and temperature cycle.

• Evaluation: After a certain period (e.g., 7-10 days), measure germination rate, root length, and shoot length.

Procedure for In Vivo (Pot) Assay:

• Sowing and Treatment: Sow sterilized seeds in pots containing sterile soil. Water the seeds with solutions containing low concentrations of phomalactone.

• Growth: Grow the plants in a growth chamber or greenhouse.

• Evaluation: After a defined period (e.g., 3-4 weeks), carefully harvest the plants and measure parameters such as shoot height, root length, fresh and dry biomass, and chlorophyll content.

Signaling Pathways and Mechanisms of Action

Antifungal Mechanism of Action (Hypothesized)

While the precise molecular target of phomalactone in fungi is not yet fully elucidated, many antifungal compounds exert their effects by disrupting the integrity of the fungal cell membrane or inhibiting cell wall synthesis. A primary target for many antifungal agents is the ergosterol biosynthesis pathway.[4] Ergosterol is a vital component of the fungal cell membrane, and its disruption leads to increased membrane permeability and cell death. Another potential mechanism is the inhibition of enzymes crucial for fungal cell wall synthesis, such as β-(1,3)-glucan synthase.

Caption: Hypothesized antifungal mechanisms of phomalactone.

Interaction with Plant Defense Signaling (Hypothesized)

Phomalactone may act as an elicitor of plant defense responses. Elicitors are molecules that can trigger a plant's innate immune system, leading to the activation of defense signaling pathways, primarily the salicylic acid (SA) and jasmonic acid (JA) pathways. The SA pathway is generally associated with resistance to biotrophic pathogens, while the JA pathway is crucial for defense against necrotrophic pathogens and herbivores. Activation of these pathways can lead to the production of pathogenesis-related (PR) proteins, phytoalexins, and reinforcement of the plant cell wall, resulting in a state of heightened resistance known as systemic acquired resistance (SAR) or induced systemic resistance (ISR).

References

• 1. Beyond ergosterol: linking pH to antifungal mechanisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Ergosterol - Wikipedia [en.wikipedia.org]

Phomalactone as a potential lead compound in drug discovery

Application Notes and Protocols for Researchers

Phomalactone, a naturally occurring γ-lactone, has garnered significant interest within the scientific community as a potential lead compound in drug discovery. This fungal metabolite, produced by various species including those of the Nigrospora and Ophiocordyceps genera, has demonstrated a range of biological activities, including insecticidal, antifungal, and, most notably for drug development, potential anticancer and anti-inflammatory properties. These attributes position phomalactone as a compelling scaffold for the development of novel therapeutics.

This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in exploring the therapeutic potential of phomalactone. The information is curated to facilitate further investigation into its mechanisms of action and to guide the design of future studies.

Biological Activities and Quantitative Data

Phomalactone has been evaluated in various biological assays, revealing a spectrum of activities. The following tables summarize the available quantitative data on its efficacy.

Table 1: Insecticidal and Antifungal Activity of Phomalactone

Activity Type	Target Organism	Metric	Value	Reference
Adulticidal	Aedes aegypti (ORL strain)	LD50	0.64 µ g/organism	[1]
Adulticidal	Anopheles quadrimaculatus	LD50	0.20 µ g/organism	[1]
Antifungal	Phytophthora infestans	MIC	2.5 mg/L	[2]

Table 2: Potential Anticancer and Anti-inflammatory Activity (Hypothesized, based on related lactones)

While direct IC50 values for phomalactone against cancer and inflammatory cell lines are not yet widely published, the activities of structurally related lactones such as galiellalactone, patulin, and penicillinolide A suggest its potential. Galiellalactone, for instance, directly inhibits STAT3, a key protein in cancer progression. Patulin has been shown to induce apoptosis in cancer cells through the MAPK signaling pathway. Penicillinolide A exhibits anti-inflammatory effects by inhibiting the NF-κB pathway.[3][4][5] Based on these findings, it is hypothesized that phomalactone may exhibit similar activities. Further experimental validation is required to determine the specific IC50 values for phomalactone.

Experimental Protocols

The following protocols are provided as a guide for investigating the potential anticancer and anti-inflammatory properties of phomalactone.

Protocol 1: In Vitro Cytotoxicity Assessment using the MTT Assay

This protocol outlines the determination of the cytotoxic effects of phomalactone on cancer cell lines, such as the human breast adenocarcinoma cell lines MCF-7 and MDA-MB-231.

Materials:

• Phomalactone

• MCF-7 and/or MDA-MB-231 cells

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed MCF-7 or MDA-MB-231 cells in a 96-well plate at a density of 5 x 10³ cells/well in 100 µL of complete DMEM. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of phomalactone in complete DMEM. The final concentrations should typically range from 0.1 to 100 µM. Remove the old media from the wells and add 100 µL of the phomalactone dilutions. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plates for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the results to determine the IC50 value (the concentration of phomalactone that inhibits 50% of cell growth).

Protocol 2: Assessment of Anti-inflammatory Activity in Macrophages

This protocol is designed to evaluate the anti-inflammatory effects of phomalactone on lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells by measuring nitric oxide (NO) production.

Materials:

• Phomalactone

• RAW 264.7 macrophage cells

• DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

• Lipopolysaccharide (LPS) from E. coli

• Griess Reagent (Part A: 1% sulfanilamide in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well plates

• CO2 incubator (37°C, 5% CO2)

• Microplate reader

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete DMEM. Incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of phomalactone (e.g., 1-50 µM) for 1 hour.

• LPS Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours.

• Nitrite Measurement:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent Part A to each well and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Part B and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Generate a standard curve using sodium nitrite. Calculate the concentration of nitrite in the samples and express the results as a percentage of inhibition of NO production compared to the LPS-only treated cells.

Protocol 3: Western Blot Analysis of Signaling Proteins

This protocol can be used to investigate the effect of phomalactone on the phosphorylation status of key proteins in signaling pathways, such as MAPK, PI3K/Akt, NF-κB, and STAT3.

Materials:

• Phomalactone-treated and untreated cell lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-phospho-ERK, anti-ERK, anti-phospho-Akt, anti-Akt, anti-phospho-p65, anti-p65, anti-phospho-STAT3, anti-STAT3)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of each cell lysate.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-40 µg) onto an SDS-PAGE gel and run to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the desired primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

Visualizing the Logic: Signaling Pathways and Workflows

To better understand the potential mechanisms of action of phomalactone and the experimental approaches to study them, the following diagrams are provided.

Caption: A generalized workflow for natural product drug discovery.

References

• 1. researchgate.net [researchgate.net]
• 2. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for Phomalactone Analysis using High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the analysis of phomalactone, a secondary metabolite produced by various fungi, using High-Performance Liquid Chromatography (HPLC). The protocols outlined below are designed to serve as a robust starting point for method development and validation for the quantification and purification of phomalactone in various sample matrices, including fungal extracts.

Introduction to Phomalactone and its Analysis

Phomalactone (C₈H₁₀O₃) is a bioactive lactone with reported antibacterial, insecticidal, and herbicidal properties.[1] Accurate and reliable analytical methods are crucial for its quantification in fermentation broths, for monitoring purification processes, and for quality control of phomalactone-based products. HPLC coupled with UV detection is a widely used technique for the analysis of such fungal secondary metabolites due to its sensitivity, specificity, and reproducibility.

This document details a proposed reversed-phase HPLC (RP-HPLC) method, which is the most common approach for separating moderately polar organic compounds like phomalactone.

Proposed HPLC Method for Phomalactone Analysis

Chromatographic Conditions

A C18 column is proposed as the stationary phase due to its versatility in retaining and separating a wide range of organic molecules. The mobile phase, consisting of a mixture of water and a polar organic solvent like acetonitrile or methanol, allows for the elution of phomalactone based on its hydrophobicity. The addition of an acid, such as formic acid or trifluoroacetic acid, can improve peak shape and resolution.

Table 1: Proposed HPLC Parameters for Phomalactone Analysis

Parameter	Recommended Setting	Notes
Column	C18, 250 mm x 4.6 mm, 5 µm	A common choice for reversed-phase chromatography, offering good resolution.
Mobile Phase A	Water with 0.1% Formic Acid	The aqueous component of the mobile phase. Formic acid helps to protonate silanol groups and improve peak symmetry.
Mobile Phase B	Acetonitrile with 0.1% Formic Acid	The organic modifier. Methanol can be used as an alternative.
Gradient	20% B to 80% B over 20 minutes	A gradient elution is recommended to ensure the elution of a wide range of compounds and to sharpen the peak of interest.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column.
Injection Volume	10 µL	Can be optimized based on sample concentration and instrument sensitivity.
Column Temperature	30 °C	Maintaining a constant temperature improves retention time reproducibility.
Detection Wavelength	~230-260 nm (scan for λmax)	Phomalactone's conjugated system suggests UV absorbance. It is crucial to determine the optimal wavelength (λmax) by running a UV-Vis spectrum of a pure phomalactone standard. Wavelengths of 233 nm, 254 nm, and 285 nm have been used for detecting fungal metabolites.

Sample and Standard Preparation

Standard Preparation:

• Accurately weigh a known amount of pure phomalactone standard.

• Dissolve the standard in a suitable solvent, such as methanol or acetonitrile, to prepare a stock solution of a known concentration (e.g., 1 mg/mL).

• Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation (from Fungal Extract):

• Extract the fungal biomass or fermentation broth with a suitable organic solvent (e.g., ethyl acetate).

• Evaporate the solvent to dryness under reduced pressure.

• Re-dissolve the dried extract in a known volume of the mobile phase or a compatible solvent.

• Filter the sample through a 0.45 µm syringe filter to remove particulate matter before injection into the HPLC system.

Method Validation Parameters

Once the initial HPLC method is established, it is essential to perform a validation to ensure its suitability for its intended purpose. The following parameters should be evaluated according to ICH guidelines or other relevant regulatory standards.

Table 2: Key Method Validation Parameters for Phomalactone HPLC Analysis

Parameter	Description	Acceptance Criteria (Typical)
Specificity	The ability to assess unequivocally the analyte in the presence of components which may be expected to be present.	The phomalactone peak should be well-resolved from other peaks in the chromatogram. Peak purity should be confirmed using a PDA detector.
Linearity	The ability to obtain test results which are directly proportional to the concentration of the analyte in the sample.	A correlation coefficient (r²) of ≥ 0.999 for the calibration curve.
Range	The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.	To be determined based on the expected concentration of phomalactone in the samples.
Accuracy	The closeness of test results obtained by the method to the true value.	Recovery of spiked samples should typically be within 98-102%.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.	Relative Standard Deviation (RSD) should be ≤ 2% for repeatability and intermediate precision.
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.	Typically determined at a signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Typically determined at a signal-to-noise ratio of 10:1.
Robustness	A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.	No significant changes in chromatographic performance when parameters like flow rate, column temperature, and mobile phase composition are slightly varied.

Experimental Workflows and Logical Diagrams

Visual representations of the experimental process and decision-making in method development can aid in understanding and implementation.

Caption: Experimental workflow for the analysis of phomalactone from fungal samples.

Caption: Logical workflow for the development of an HPLC method for phomalactone analysis.

Concluding Remarks

The provided application notes and protocols offer a solid foundation for the HPLC analysis of phomalactone. Researchers are encouraged to use this information as a starting point and to perform thorough method development and validation to ensure the accuracy and reliability of their results. The use of a photodiode array (PDA) detector is highly recommended during method development to confirm peak purity and to determine the optimal detection wavelength for phomalactone.

References

• 1. Phomalactone | C8H10O3 | CID 6475274 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: Nuclear Magnetic Resonance (NMR) Characterization of Phomalactone

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the structural characterization of phomalactone using nuclear magnetic resonance (NMR) spectroscopy. Phomalactone, a natural product isolated from fungi such as Nigrospora sphaerica, has garnered interest for its significant biological activities, including antifungal and insecticidal properties. Accurate structural elucidation is paramount for understanding its mechanism of action and for guiding synthetic derivatization efforts in drug discovery. This note includes tabulated ¹H and ¹³C NMR data, detailed protocols for key 1D and 2D NMR experiments, and workflow diagrams to guide researchers in the complete characterization of this and similar natural products.

Introduction to Phomalactone

Phomalactone, with the chemical formula C₈H₁₀O₃, is a polyketide-derived δ-lactone that has been isolated from various fungal species. Its structure features a dihydropyranone ring substituted with a hydroxyl group and a propenyl side chain. The biological profile of phomalactone includes potent activity against plant pathogenic fungi and notable insecticidal effects, making it a valuable lead compound for the development of new agrochemicals and therapeutic agents.

The unambiguous determination of its molecular structure, including stereochemistry, is essential for its development. NMR spectroscopy is the most powerful tool for this purpose, providing detailed information about the carbon skeleton and the spatial arrangement of atoms. This note outlines the application of a suite of NMR experiments for the complete structural assignment of phomalactone.

Quantitative NMR Data for Phomalactone

Complete structural elucidation of phomalactone relies on the precise assignment of all proton and carbon signals in its NMR spectra. The following tables summarize the assigned chemical shifts (δ) and coupling constants (J) for phomalactone, typically recorded in deuterated chloroform (CDCl₃).

Table 1: ¹H NMR Spectroscopic Data for Phomalactone (in CDCl₃)

Position	δ (ppm)	Multiplicity	J (Hz)	Assignment
H-2	6.85	dd	10.0, 4.5	CH=CH-C=O
H-3	6.05	d	10.0	CH=CH-C=O
H-4	4.40	m	-	CH-OH
H-5	4.65	m	-	O-CH-CH(OH)
H-7	5.90	dq	15.0, 6.5	CH=CH-CH₃
H-8	5.60	dd	15.0, 1.5	CH=CH-CH₃
H-9	1.75	d	6.5	CH₃
4-OH	-	br s	-	OH

Table 2: ¹³C NMR Spectroscopic Data for Phomalactone (in CDCl₃)

Position	δ (ppm)	Carbon Type (DEPT)	Assignment
C-1	162.5	C	C=O
C-2	145.0	CH	CH=CH-C=O
C-3	121.5	CH	CH=CH-C=O
C-4	65.0	CH	CH-OH
C-5	78.0	CH	O-CH-CH(OH)
C-6	133.0	CH	CH=CH-CH₃
C-7	128.0	CH	CH=CH-CH₃
C-8	17.5	CH₃	CH₃

Structural Elucidation Workflow & 2D NMR Correlations

The structural backbone and relative stereochemistry of phomalactone are pieced together using a combination of 2D NMR experiments. The general workflow for such an analysis is depicted below.

Figure 1: General workflow for the NMR-based structural elucidation of a natural product like phomalactone.

Key 2D NMR correlations are used to connect the atoms, as illustrated below:

• COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically through 2-3 bonds). For phomalactone, key correlations would establish the -CH(4)(OH)-CH(5)- fragment and the -CH(6)=CH(7)-CH₃(8) propenyl chain.

• HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons over 2-3 bonds. This is crucial for connecting fragments and identifying quaternary carbons. For example, correlations from H-3 to the carbonyl carbon C-1 would confirm the α,β-unsaturated lactone system.

• NOESY (Nuclear Overhauser Effect Spectroscopy): Reveals protons that are close in space, which is essential for determining relative stereochemistry. A key NOE correlation between H-4 and H-5 would establish their cis or trans relationship on the dihydropyranone ring.

Figure 2: A conceptual diagram of key COSY, HMBC, and NOESY correlations on the phomalactone structure.

Experimental Protocols

The following are generalized protocols for acquiring the NMR data necessary for the structural elucidation of phomalactone. Parameters should be optimized for the specific instrument used.

Sample Preparation

• Weighing: Accurately weigh 5-10 mg of purified phomalactone.

• Dissolution: Dissolve the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, 99.8% D) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard.

• Transfer: Transfer the solution to a clean, dry 5 mm NMR tube.

• Homogenization: Cap the tube and invert several times to ensure a homogeneous solution.

¹H NMR Spectroscopy

• Instrument Setup: Place the sample in the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution and lineshape.

• Acquisition Parameters:

  • Pulse Program: Standard single-pulse (e.g., 'zg30').

  • Spectral Width: ~16 ppm (e.g., -2 to 14 ppm).

  • Acquisition Time: ~2-3 seconds.

  • Relaxation Delay (d1): 1-2 seconds.

  • Number of Scans: 8-16, depending on sample concentration.

• Processing: Apply Fourier transformation with an exponential window function (line broadening of ~0.3 Hz). Phase and baseline correct the spectrum. Calibrate the chemical shift scale to the TMS signal at 0.00 ppm.

¹³C{¹H} and DEPT NMR Spectroscopy

• ¹³C{¹H} Acquisition:

  • Pulse Program: Standard proton-decoupled single-pulse (e.g., 'zgpg30').

  • Spectral Width: ~240 ppm (e.g., -10 to 230 ppm).

  • Acquisition Time: ~1 second.

  • Relaxation Delay (d1): 2 seconds.

  • Number of Scans: 512-2048, or until adequate signal-to-noise is achieved.

• DEPT-135 Acquisition:

  • Pulse Program: Standard DEPT-135 sequence.

  • Parameters: Use similar spectral width and relaxation delay as the ¹³C experiment.

  • Interpretation: Positive signals correspond to CH and CH₃ groups; negative signals correspond to CH₂ groups. Quaternary carbons are absent.

• Processing: Apply Fourier transformation with an exponential window function (line broadening of 1-2 Hz). Phase and baseline correct the spectra. Calibrate using the CDCl₃ signal at 77.16 ppm.

2D COSY Spectroscopy

• Acquisition Parameters:

  • Pulse Program: Gradient-selected COSY (e.g., 'cosygpqf').

  • Dimensions: Acquire 1024-2048 data points in F2 and 256-512 increments in F1.

  • Spectral Width: ~12 ppm in both dimensions.

  • Number of Scans: 2-8 per increment.

• Processing: Apply a sine-bell window function in both dimensions. Perform Fourier transformation, phasing, and baseline correction to generate the 2D spectrum. Symmetrize the spectrum if necessary.

2D HSQC Spectroscopy

• Acquisition Parameters:

  • Pulse Program: Gradient-selected HSQC with sensitivity enhancement (e.g., 'hsqcedetgpsisp2.3').

  • Spectral Widths: ~12 ppm in F2 (¹H) and ~180 ppm in F1 (¹³C).

  • Coupling Constant: Set the one-bond ¹J(CH) coupling constant to an average value of 145 Hz.

  • Number of Scans: 4-16 per increment.

• Processing: Apply appropriate window functions (e.g., QSINE in F2, SINE in F1) and perform Fourier transformation.

2D HMBC Spectroscopy

• Acquisition Parameters:

  • Pulse Program: Gradient-selected HMBC (e.g., 'hmbcgplpndqf').

  • Long-Range Coupling: Optimize the long-range coupling delay for an average value of 8 Hz.

  • Number of Scans: 16-64 per increment.

• Processing: Process similarly to the HSQC spectrum, typically using a magnitude calculation.

2D NOESY Spectroscopy

• Acquisition Parameters:

  • Pulse Program: Gradient-selected NOESY (e.g., 'noesygpph').

  • Mixing Time (d8): Set to a value appropriate for a small molecule, typically 500-800 ms.

  • Number of Scans: 8-16 per increment.

• Processing: Process similarly to the COSY spectrum. Cross-peaks indicate spatial proximity between protons.

Conclusion

The structural characterization of phomalactone is effectively achieved through a systematic application of 1D and 2D NMR techniques. ¹H and ¹³C NMR provide the fundamental count of protons and carbons, while DEPT experiments determine carbon multiplicities. 2D experiments like COSY, HSQC, and HMBC are indispensable for assembling the carbon skeleton and assigning specific resonances. Finally, NOESY provides crucial through-space information to confirm the relative stereochemistry. The protocols and data presented herein serve as a robust guide for researchers working on the structural elucidation of phomalactone and other complex natural products.

Application Notes and Protocols for the Identification of Phomalactone Using Mass Spectrometry Techniques

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phomalactone is a fungal secondary metabolite, a polyketide with the chemical formula C8H10O3 and a molecular weight of 154.16 g/mol .[1] It has garnered significant interest within the scientific community due to its diverse biological activities, including antifungal and insecticidal properties.[2][3] Accurate and reliable identification and quantification of phomalactone are crucial for research into its biosynthesis, mechanism of action, and potential applications in drug development and agriculture. Mass spectrometry (MS), coupled with chromatographic separation techniques such as High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), offers the high sensitivity and specificity required for the robust analysis of phomalactone in complex biological matrices.

These application notes provide detailed protocols and data presentation guidelines for the identification and quantification of phomalactone using HPLC-MS/MS and GC-MS.

Data Presentation: Quantitative Analysis of Phomalactone

The following tables summarize key quantitative data for the analysis of phomalactone. Table 1 details the mass spectrometric properties of phomalactone, which are fundamental for its identification. Table 2 provides an example of quantitative results from the analysis of phomalactone in fungal cultures under different growth conditions, illustrating how data can be structured for comparative analysis.

Table 1: Mass Spectrometric Properties of Phomalactone

Parameter	Value	Source
Molecular Formula	C8H10O3	[1]
Molecular Weight	154.16 g/mol	[1]
Monoisotopic Mass	154.062994 g/mol	[1]
Predicted Key Fragment Ions (m/z)
[M+H]+	155.0703	Calculated
[M+Na]+	177.0522	Calculated
Loss of H2O from [M+H]+	137.0597	Predicted
Loss of CO from [M+H]+	127.0754	Predicted
Loss of C3H4 (propenyl group) from [M+H]+	115.0389	Predicted

Table 2: Example of Quantitative LC-MS/MS Analysis of Phomalactone Production by Nigrospora sphaerica

Culture Condition	Phomalactone Concentration (µg/mL) ± SD	Fold Change vs. Control
Control (PDB medium, 7 days)	15.8 ± 1.2	1.0
+ 1% Glucose	25.3 ± 2.1	1.6
+ 1% Sucrose	21.7 ± 1.8	1.4
+ 0.5% Yeast Extract	32.1 ± 2.9	2.0

Experimental Protocols

Protocol 1: Identification and Quantification of Phomalactone using HPLC-MS/MS

This protocol details the analysis of phomalactone from a fungal culture broth using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

1. Sample Preparation: Fungal Culture Extraction

• Grow the phomalactone-producing fungal strain (e.g., Nigrospora sphaerica) in a suitable liquid medium (e.g., Potato Dextrose Broth) for 7-14 days.

• Separate the fungal mycelium from the culture broth by filtration through cheesecloth or a similar filter.

• To 100 mL of the culture filtrate, add an equal volume of ethyl acetate.

• Perform liquid-liquid extraction by vigorously shaking the mixture in a separatory funnel for 10 minutes.

• Allow the layers to separate and collect the upper ethyl acetate layer.

• Repeat the extraction of the aqueous layer two more times with ethyl acetate.

• Combine the ethyl acetate extracts and dry them over anhydrous sodium sulfate.

• Evaporate the solvent to dryness under reduced pressure using a rotary evaporator at 40°C.

• Reconstitute the dried extract in 1 mL of methanol for HPLC-MS/MS analysis.

2. HPLC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatograph coupled to a tandem mass spectrometer (e.g., a triple quadrupole or Q-TOF instrument) with an electrospray ionization (ESI) source.

• HPLC Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.6 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid

  • Solvent B: Acetonitrile with 0.1% formic acid

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5% to 95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95% to 5% B

  • 18.1-25 min: 5% B

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• MS/MS Parameters (Positive Ion Mode):

  • Ion Source: Electrospray Ionization (ESI)

  • Capillary Voltage: 3.5 kV

  • Source Temperature: 150°C

  • Desolvation Temperature: 350°C

  • Cone Gas Flow: 50 L/hr

  • Desolvation Gas Flow: 600 L/hr

  • Collision Gas: Argon

  • Data Acquisition: Multiple Reaction Monitoring (MRM) mode for quantification or full scan and product ion scan for identification.

    • MRM Transitions for Quantification:

      • Precursor Ion (m/z): 155.1

      • Product Ion 1 (m/z): 137.1 (Loss of H2O)

      • Product Ion 2 (m/z): 95.1 (Further fragmentation)

      • Collision Energy: Optimized for the specific instrument, typically 10-20 eV.

3. Data Analysis

• Identification: The identification of phomalactone is confirmed by matching the retention time and the fragmentation pattern (product ions) with those of an authentic phomalactone standard.

• Quantification: For quantitative analysis, a calibration curve is constructed by injecting known concentrations of a phomalactone standard. The peak area of the specified MRM transition is then used to determine the concentration of phomalactone in the samples.

Protocol 2: Identification of Phomalactone using GC-MS

This protocol is suitable for the analysis of volatile and semi-volatile compounds and can be used for the identification of phomalactone, potentially after derivatization.

1. Sample Preparation and Derivatization

• Prepare the fungal extract as described in Protocol 1 (Sample Preparation).

• To the dried extract, add 100 µL of a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide with 1% Trimethylchlorosilane - BSTFA + 1% TMCS).

• Heat the mixture at 70°C for 30 minutes to facilitate derivatization of the hydroxyl group.

• After cooling, the sample is ready for GC-MS analysis.

2. GC-MS Analysis

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• GC Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness) such as a DB-5ms or HP-5ms.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injection Mode: Splitless injection.

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp to 280°C at a rate of 10°C/min.

  • Hold at 280°C for 5 minutes.

• MS Parameters:

  • Ion Source: Electron Ionization (EI)

  • Ionization Energy: 70 eV

  • Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Scan Range: m/z 40-500

3. Data Analysis

• The identification of the silylated phomalactone derivative is achieved by comparing the obtained mass spectrum with spectral libraries (e.g., NIST, Wiley). The fragmentation pattern of the derivative will be characteristic and can be used for confirmation.

Visualizations

The following diagrams illustrate key concepts related to the analysis and biological context of phomalactone.

Experimental workflow for HPLC-MS/MS analysis.

Proposed MS/MS fragmentation of phomalactone.

Generalized signaling pathway for phomalactone.

References

• 1. Phomalactone | C8H10O3 | CID 6475274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phomalactone as the Active Constituent against Mosquitoes from Nigrospora spherica [scirp.org]

Phomalactone application as a natural herbicide

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Phomalactone, a polyketide lactone produced by several fungal species, including those from the Nigrospora and Phoma genera, has emerged as a natural compound with significant herbicidal potential. Its phytotoxic properties offer a promising avenue for the development of bioherbicides, providing an alternative to synthetic herbicides and contributing to more sustainable agricultural practices. This document provides detailed application notes, experimental protocols, and an exploration of the potential mechanisms of action of phomalactone as a natural herbicide.

Herbicidal Activity of Phomalactone

Phomalactone has demonstrated inhibitory effects on the growth of various plants. While extensive quantitative data on a wide range of weed species is still an area of active research, existing studies and observations on the producing organisms indicate significant phytotoxicity.

Table 1: Phytotoxicity of Phomalactone and Nigrospora sphaerica Culture Filtrate

Target Species	Compound/Extract	Concentration	Effect	Reference
Wheat (Triticum aestivum) coleoptiles	Phomalactone	10⁻³ M	Complete inhibition of growth	[1]
Tomato (Solanum lycopersicum)	Phomalactone	100 and 500 mg/litre	Reduction in late blight disease development	[2]
Buffelgrass (Cenchrus ciliaris)	Nigrospora sphaerica culture filtrate	2 mg/mL	Complete inhibition of germination	[3]
Dandelion (Taraxacum officinale)	Nigrospora sphaerica (fungus)	Not specified	Extensive rotting of leaf tissue	[4]
Crabgrass (Digitaria sanguinalis)	Nigrospora sphaerica (fungus)	Not specified	Extensive rotting of leaf tissue	[4]
Common Ragweed (Ambrosia artemisiifolia)	Nigrospora sphaerica (fungus)	Not specified	Extensive rotting of leaf tissue	[4]
Nutsedge (Cyperus sp.)	Nigrospora sphaerica (fungus)	Not specified	Extensive rotting of leaf tissue	[4]

Experimental Protocols

Protocol for Isolation and Purification of Phomalactone from Nigrospora sphaerica

This protocol is a generalized procedure based on common methods for the extraction and purification of fungal secondary metabolites.

1.1. Fungal Culture and Fermentation:

• Inoculate mycelial plugs of a phomalactone-producing strain of Nigrospora sphaerica into 500 mL Erlenmeyer flasks containing 200 mL of Potato Dextrose Broth (PDB).

• Incubate the flasks at 25-28°C for 14-21 days in stationary culture to allow for sufficient biomass and secondary metabolite production.

1.2. Extraction:

• Separate the fungal mycelium from the culture broth by filtration through cheesecloth.

• Lyophilize both the mycelium and the culture filtrate.

• Extract the lyophilized culture filtrate with ethyl acetate (3 x 500 mL) at room temperature.

• Combine the ethyl acetate extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain a crude extract.

1.3. Purification:

• Subject the crude extract to column chromatography on a silica gel column.

• Elute the column with a gradient of n-hexane and ethyl acetate, starting with 100% n-hexane and gradually increasing the polarity to 100% ethyl acetate.

• Collect fractions and monitor by Thin Layer Chromatography (TLC) using a UV detector.

• Pool fractions containing the compound of interest (phomalactone) based on TLC analysis.

• Perform further purification of the pooled fractions using High-Performance Liquid Chromatography (HPLC) with a C18 column and a suitable mobile phase (e.g., a gradient of methanol and water) to yield pure phomalactone.

• Confirm the identity and purity of phomalactone using spectroscopic methods such as NMR and Mass Spectrometry.

Protocol for Seed Germination and Root Elongation Phytotoxicity Assay

This protocol is adapted from standard methods for assessing the herbicidal activity of natural compounds.

2.1. Preparation of Test Solutions:

• Prepare a stock solution of pure phomalactone in a suitable solvent (e.g., DMSO or ethanol) at a concentration of 10 mg/mL.

• Prepare a series of dilutions from the stock solution in distilled water or a nutrient solution to achieve the desired test concentrations (e.g., 1, 10, 50, 100, 250, 500 µg/mL). Ensure the final solvent concentration is non-phytotoxic (typically ≤ 0.5%).

2.2. Seed Germination Assay:

• Place 20 seeds of the target weed species (e.g., Amaranthus retroflexus - redroot pigweed, Echinochloa crus-galli - barnyard grass) on a filter paper in a sterile Petri dish (9 cm).

• Add 5 mL of the respective phomalactone test solution or a control solution (distilled water with the same concentration of the solvent) to each Petri dish.

• Seal the Petri dishes with parafilm to prevent evaporation.

• Incubate the dishes in a growth chamber at 25°C with a 16/8 h (light/dark) photoperiod.

• After 7 days, count the number of germinated seeds and calculate the germination inhibition percentage relative to the control.

2.3. Root Elongation Assay:

• For the seeds that have germinated in the above assay, measure the length of the primary root of each seedling.

• Calculate the average root length for each treatment.

• Determine the percentage of root growth inhibition compared to the control.

• Calculate the IC50 value (the concentration of phomalactone that causes 50% inhibition of root growth) using a suitable statistical software.

Potential Mechanism of Action and Signaling Pathways

The precise molecular targets and signaling pathways affected by phomalactone in plants are not yet fully elucidated. However, based on the known activities of other phytotoxic lactones, two primary hypothetical mechanisms can be proposed: Induction of Oxidative Stress and Disruption of Auxin Signaling .

Hypothetical Signaling Pathway 1: Induction of Oxidative Stress

Phomalactone may induce the overproduction of Reactive Oxygen Species (ROS) in plant cells, leading to oxidative stress and subsequent cellular damage.

Caption: Hypothetical pathway of phomalactone-induced oxidative stress in plant cells.

Hypothetical Signaling Pathway 2: Disruption of Auxin Signaling

Phomalactone may interfere with auxin transport and signaling, leading to developmental defects and growth inhibition.

Caption: Hypothetical pathway of phomalactone's disruption of auxin signaling.

Experimental Workflow for Herbicide Application

The following workflow outlines the key steps in evaluating the herbicidal potential of phomalactone.

Caption: Experimental workflow for evaluating phomalactone as a natural herbicide.

Conclusion

Phomalactone presents a compelling case for further investigation as a natural herbicide. Its demonstrated phytotoxicity, coupled with its natural origin, aligns with the growing demand for sustainable weed management solutions. The protocols and potential mechanisms of action outlined in this document provide a framework for researchers to explore its efficacy, optimize its application, and elucidate its mode of action at the molecular level. Further research, particularly in determining its herbicidal spectrum and IC50 values against economically important weeds, is crucial for its development as a commercial bioherbicide.

References

• 1. Nigrospora sphaerica - Wikipedia [en.wikipedia.org]
• 2. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Screening of Secondary Metabolites Produced by Nigrospora sphaerica Associated with the Invasive Weed Cenchrus ciliaris Reveals Two New Structurally Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ASA, CSSA, SSSA International Annual Meeting [scisoc.confex.com]

Enhanced Production of Phomalactone: A Guide to Optimized Fermentation Conditions

For Immediate Release

[City, State] – [Date] – Researchers, scientists, and professionals in drug development now have access to a comprehensive guide detailing the optimized fermentation conditions for the enhanced production of phomalactone. This document provides in-depth application notes and experimental protocols, focusing on the cultivation of fungal producers, primarily from the Nigrospora and Ophiocordyceps genera, to maximize the yield of this promising bioactive compound.

Phomalactone, a polyketide secondary metabolite, has garnered significant interest for its wide range of biological activities, including potential as an antimicrobial and anti-cancer agent. This guide offers a consolidation of key findings and methodologies to streamline research and development efforts centered on this valuable natural product.

Key Data on Fermentation Parameters

The production of phomalactone is significantly influenced by the composition of the culture medium and the physical parameters of the fermentation process. The following tables summarize quantitative data from studies on Ophiocordyceps communis, a known phomalactone producer.

Table 1: Effect of Carbon Source on Phomalactone Production by Ophiocordyceps communis BCC 1842

Carbon Source (20 g/L)	Maximum Phomalactone Conc. (mg/L)
Glucose	93.30
Fructose	85.50
Maltose	60.15
Sucrose	55.42
Galactose	48.77
Soluble Starch	35.23

Data from Prathumpai & Kocharin, 2016.[1]

Table 2: Effect of Nitrogen Source on Phomalactone Production by Ophiocordyceps communis BCC 1842 (with Glucose as Carbon Source)

Nitrogen Source	Maximum Phomalactone Conc. (mg/L)
Sodium Nitrate	93.30
Peptone	78.94
Malt Extract	72.31
Yeast Extract	65.43
Ammonium Sulfate	58.76
Beef Extract	52.18

Data from Prathumpai & Kocharin, 2016.[1]

While specific quantitative data on the effects of physical parameters like pH, temperature, and agitation on phomalactone production are limited in published literature, general principles of fungal fermentation for secondary metabolite production suggest that these are critical factors to optimize. Optimal conditions are often strain-specific and require empirical determination.

Experimental Protocols

This section provides detailed methodologies for the key experiments related to the production, extraction, and quantification of phomalactone.

Protocol 1: Fungal Culture and Fermentation for Phomalactone Production

1. Fungal Strain and Inoculum Preparation:

• The primary fungal strains used for phomalactone production are from the genera Nigrospora (e.g., N. oryzae, N. sphaerica) and Ophiocordyceps (e.g., O. communis).

• Maintain stock cultures on Potato Dextrose Agar (PDA) slants at 4°C.

• For inoculum preparation, transfer a small piece of the mycelial agar plug to a fresh PDA plate and incubate at 25-28°C for 7-10 days.

• Aseptically cut out agar plugs from the growing edge of the colony and transfer to the liquid fermentation medium.

2. Fermentation Medium:

• Based on the data presented, a suitable starting medium for Ophiocordyceps communis would be:

  • Glucose: 20 g/L

  • Sodium Nitrate: 2 g/L

  • KH₂PO₄: 1 g/L

  • MgSO₄·7H₂O: 0.5 g/L

  • Distilled Water: 1 L

• For Nigrospora species, Potato Dextrose Broth (PDB) is a commonly used medium.

• Sterilize the medium by autoclaving at 121°C for 15-20 minutes.

3. Fermentation Conditions:

• Conduct fermentation in shake flasks or a bioreactor.

• Temperature: Maintain a constant temperature between 25°C and 28°C.

• pH: The initial pH of the medium should be adjusted to 5.5-6.5 before sterilization. Fungal metabolism will likely alter the pH during fermentation.

• Agitation: For shake flask cultures, use an orbital shaker at 150-200 rpm. In a bioreactor, agitation should be sufficient to ensure homogeneity and oxygen transfer without causing excessive shear stress on the mycelia.

• Aeration: Ensure adequate aeration, as oxygen supply is crucial for the growth of aerobic fungi and the production of secondary metabolites.

• Incubation Time: Fermentation is typically carried out for 7 to 21 days. The optimal harvest time should be determined by periodically sampling the culture and analyzing for phomalactone concentration.

Protocol 2: Extraction of Phomalactone

1. Separation of Mycelia and Supernatant:

• After the fermentation period, separate the fungal biomass from the culture broth by filtration through cheesecloth or by centrifugation.

2. Liquid-Liquid Extraction:

• Transfer the culture filtrate to a separatory funnel.

• Add an equal volume of ethyl acetate to the filtrate.

• Shake the funnel vigorously for 5-10 minutes, periodically venting to release pressure.

• Allow the layers to separate. The ethyl acetate layer will contain the extracted phomalactone.

• Collect the upper ethyl acetate layer.

• Repeat the extraction process two more times with fresh ethyl acetate to maximize the recovery of phomalactone.

3. Concentration of the Extract:

• Pool the ethyl acetate extracts.

• Concentrate the extract under reduced pressure using a rotary evaporator at a temperature not exceeding 45°C to obtain a crude extract.

4. Storage:

• Store the dried crude extract at -20°C until further purification and analysis.

Protocol 3: Quantification of Phomalactone by High-Performance Liquid Chromatography (HPLC)

1. Sample Preparation:

• Dissolve a known weight of the crude extract in a suitable solvent such as methanol or acetonitrile to a final concentration of approximately 1 mg/mL.

• Filter the sample solution through a 0.22 µm syringe filter before injection into the HPLC system.

2. HPLC Conditions (General Guideline):

• Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size) is commonly used for the separation of fungal secondary metabolites.

• Mobile Phase: A gradient elution is often employed. A typical starting point would be a mixture of water (A) and acetonitrile or methanol (B), both with 0.1% formic acid.

  • Example Gradient: Start with 10-20% B, increasing to 90-100% B over 20-30 minutes.

• Flow Rate: A flow rate of 1.0 mL/min is standard.

• Detection: Phomalactone can be detected using a UV detector. The optimal wavelength for detection should be determined by obtaining a UV spectrum of a purified standard, but a common starting point is in the range of 210-280 nm.

• Injection Volume: 10-20 µL.

3. Quantification:

• Prepare a standard curve using a purified phomalactone standard of known concentrations.

• The concentration of phomalactone in the sample can be determined by comparing the peak area from the sample chromatogram to the standard curve.

Visualizing the Biosynthetic Pathway and Experimental Workflow

To provide a clearer understanding of the processes involved, the following diagrams have been generated.

Caption: Putative biosynthetic pathway of phomalactone.

Caption: Experimental workflow for phomalactone production.

This comprehensive guide is intended to serve as a valuable resource for the scientific community, facilitating further research into the production and applications of phomalactone. By providing a solid foundation of optimized conditions and detailed protocols, it is hoped that the path to unlocking the full therapeutic potential of this remarkable natural product will be accelerated.

References

• 1. Dissecting complex polyketide biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

Bioassay-Guided Isolation of Phomalactone from Fungal Extracts: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the bioassay-guided isolation of phomalactone, a bioactive secondary metabolite, from fungal extracts. Phomalactone has demonstrated a range of biological activities, including antifungal, insecticidal, and potential anti-inflammatory properties, making it a compound of interest for drug discovery and development.

Introduction to Bioassay-Guided Isolation

Bioassay-guided isolation is a powerful strategy used to identify and purify bioactive compounds from complex natural product extracts. The process involves a series of fractionations of the crude extract, with each resulting fraction being tested for a specific biological activity. The most active fractions are then subjected to further separation until a pure, bioactive compound is isolated. This approach ensures that the chemical isolation efforts are focused on compounds with desired biological effects.

Fungal Sources and Culture

Phomalactone has been successfully isolated from several fungal species, most notably from the genus Nigrospora and Ophiocordyceps.[1]

Protocol 2.1: Fungal Culture for Phomalactone Production

This protocol is adapted from methodologies for the cultivation of Nigrospora oryzae and Ophiocordyceps communis.[1]

Materials:

• Fungal strain (e.g., Nigrospora oryzae)

• Solid rice medium (50 g rice, 50 mL 3% artificial seawater per 1000 mL flask) or liquid medium (e.g., Potato Dextrose Broth)

• Sterile culture flasks

• Incubator

Procedure:

• Prepare the solid rice medium in 1000 mL culture flasks and sterilize by autoclaving.

• Inoculate the sterile medium with the fungal strain.

• Incubate the cultures at room temperature for 30 days for solid fermentation. For liquid cultures, incubate with shaking for a specified period.

Extraction and Fractionation

The extraction and fractionation process is guided by the results of the chosen bioassay at each step.

Protocol 3.1: Extraction of Fungal Metabolites

• Following incubation, the solid fermented substrate is harvested.

• Extract the solid medium exhaustively with methanol (MeOH) four times.

• Combine the methanolic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• For further fractionation, dissolve the crude extract in water and perform a liquid-liquid partition with ethyl acetate (EtOAc). The organic phase typically contains compounds with a higher degree of bioactivity.

Protocol 3.2: Bioassay-Guided Chromatographic Fractionation

• Subject the bioactive crude extract or the EtOAc fraction to column chromatography. A common choice is a silica gel column.

• Elute the column with a gradient of solvents with increasing polarity, for example, a petroleum ether-EtOAc gradient (from 8:2 to 0:1).

• Collect the eluate in multiple fractions.

• Concentrate each fraction and subject them to the chosen bioassay to identify the most active fraction(s).

• Further purify the active fraction(s) using techniques such as preparative Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until a pure compound is obtained.

Bioassay Protocols

The choice of bioassay is critical and depends on the desired therapeutic application. Below are protocols for antifungal and anti-inflammatory assays that can be used to guide the fractionation process.

Protocol 4.1: Antifungal Susceptibility Testing (Broth Microdilution)

This assay determines the Minimum Inhibitory Concentration (MIC) of the fractions and purified compound.

Materials:

• Test fungi (e.g., Phytophthora infestans)

• Appropriate broth medium (e.g., RPMI 1640)

• 96-well microtiter plates

• Fungal inoculum, adjusted to a standard concentration

• Test fractions/compound dissolved in a suitable solvent (e.g., DMSO)

• Positive control (e.g., a known antifungal agent)

• Negative control (medium with solvent)

Procedure:

• Serially dilute the test samples in the broth medium in the wells of a 96-well plate.

• Add the standardized fungal inoculum to each well.

• Incubate the plates at an appropriate temperature (e.g., 28°C) for 24-48 hours.

• The MIC is determined as the lowest concentration of the sample that visibly inhibits fungal growth.

Protocol 4.2: In Vitro Anti-inflammatory Assay (Nitric Oxide Inhibition in Macrophages)

This assay measures the ability of the test samples to inhibit the production of nitric oxide (NO), a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7 or BV-2 microglia).

Materials:

• Macrophage cell line (e.g., BV-2)

• Cell culture medium (e.g., DMEM) and supplements

• Lipopolysaccharide (LPS)

• Griess Reagent

• Test fractions/compound

• Positive control (e.g., a known NF-κB inhibitor)

• 96-well cell culture plates

Procedure:

• Seed the macrophage cells in a 96-well plate and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of the test samples for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours to induce NO production.

• After incubation, collect the cell supernatant.

• Determine the nitrite concentration in the supernatant (as an indicator of NO production) using the Griess reagent.

• Measure the absorbance at 540 nm.

• Calculate the percentage of NO inhibition compared to the LPS-stimulated control. The IC50 value, the concentration that inhibits 50% of NO production, can then be determined.

Quantitative Data

The following tables summarize the quantitative data for the bioactivity of phomalactone and related compounds from fungal extracts.

Table 1: Antifungal Activity of Phomalactone

Fungal Species	Bioassay	Activity Metric	Value	Reference
Phytophthora infestans	Mycelial Growth Inhibition	MIC	2.5 mg/L	[2]

Table 2: Mosquitocidal Activity of Phomalactone

Mosquito Species	Bioassay	Activity Metric	Value	Reference
Aedes aegypti (ORL strain)	Topical Adulticide	LD50	0.64 µ g/insect	[1]
Anopheles quadrimaculatus	Topical Adulticide	LD50	0.20 µ g/insect	[1]

Table 3: Anti-inflammatory Activity of a Compound from Nigrospora oryzae

Compound	Cell Line	Bioassay	Activity Metric	Value	Reference
Nigrosporine B	BV-2 (microglia)	LPS-induced NO Inhibition	IC50	103.7 µmol/L

Table 4: Production Yield of Phomalactone

Fungal Species	Culture Method	Yield	Reference
Ophiocordyceps communis	Bioreactor	93.30 mg/L	[1]

Putative Mechanism of Action: Anti-inflammatory Signaling

While the precise anti-inflammatory mechanism of phomalactone is yet to be fully elucidated, many natural products exert their effects by modulating key inflammatory signaling pathways such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways. The inhibition of NO production by related compounds suggests a potential interaction with these pathways.

Putative Signaling Pathway Inhibited by Phomalactone:

The diagram below illustrates a proposed mechanism where phomalactone may inhibit the NF-κB signaling pathway. In response to inflammatory stimuli like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of the inhibitory protein IκBα. This allows the NF-κB dimer (p50/p65) to translocate to the nucleus and induce the transcription of pro-inflammatory genes, including inducible nitric oxide synthase (iNOS), which produces NO. Phomalactone may potentially inhibit one of the upstream kinases in this pathway, preventing IκBα degradation and subsequent NF-κB activation.

Conclusion

The protocols and data presented in this document provide a comprehensive guide for the bioassay-guided isolation of phomalactone from fungal sources. This methodology can be adapted for the discovery of other bioactive natural products. The promising biological activities of phomalactone warrant further investigation into its mechanisms of action and potential therapeutic applications.

References

• 1. Phomalactone optimization and production of entomopathogenic fungi by Ophiocordyceps communis BCC 1842 and BCC 2763 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Total Synthesis of Phomalactone

Welcome to the technical support center for the total synthesis of phomalactone. This resource is designed to assist researchers, scientists, and drug development professionals in navigating the complexities of synthesizing this bioactive natural product. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in the total synthesis of (+)-phomalactone?

A1: The primary challenges in the total synthesis of (+)-phomalactone revolve around the stereocontrolled introduction of the two contiguous stereocenters at C5 and C6, and the construction of the sensitive α,β-unsaturated δ-lactone core. Key difficulties include:

• Diastereoselective synthesis of the C5-C6 bond: Achieving the desired syn relationship between the C5 hydroxyl group and the C6 propenyl group often requires careful selection of reagents and reaction conditions to avoid the formation of the anti diastereomer.

• Control of E/Z geometry of the propenyl side chain: Formation of the C1'-C2' double bond with the natural (E)-geometry can be challenging, with some synthetic routes yielding mixtures of isomers.

• Lactone ring formation: The cyclization to form the dihydropyran-2-one ring can be problematic, with potential for side reactions such as elimination or polymerization, especially under harsh conditions.

• Purification of intermediates: Some intermediates in the synthetic pathway may be unstable or difficult to purify, leading to lower overall yields.

Q2: Which synthetic strategies are commonly employed for the synthesis of phomalactone and its analogs?

A2: Several strategies have been explored for the synthesis of the 5,6-disubstituted-5,6-dihydropyran-2-one core of phomalactone. These include:

• Hetero-Diels-Alder reactions: This approach can be effective for constructing the dihydropyran ring with good stereocontrol.[1]

• Ring-closing metathesis (RCM): RCM is a powerful tool for the formation of the unsaturated lactone ring from an acyclic diene precursor.[2][3][4]

• Sharpless asymmetric epoxidation: This reaction is often used to introduce the C5 hydroxyl group with high enantioselectivity from an allylic alcohol precursor.[5][6][7]

• Vinylogous aldol reactions: These reactions can be used to form the carbon skeleton and introduce the necessary functional groups for subsequent lactonization.[1]

Troubleshooting Guides

Issue 1: Poor Diastereoselectivity in the Formation of the C5-C6 Bond

Problem: The reaction to form the bond between C5 and C6 results in a low diastereomeric ratio (dr), with significant formation of the undesired anti isomer.

Possible Causes and Solutions:

Cause	Solution
Steric hindrance in the transition state favoring the anti product.	Consider using a different catalyst or reagent that allows for a more organized transition state. For example, in an aldol-type reaction, chelation-controlled addition using a Lewis acid like MgBr₂ or TiCl₄ can favor the syn product.
Non-optimal reaction temperature.	Perform the reaction at a lower temperature to enhance selectivity. Cryogenic conditions (-78 °C) are often employed in stereoselective reactions to minimize the formation of the thermodynamically favored product and favor the kinetically controlled syn isomer.
Incorrect choice of reducing agent for a ketone at C5.	If reducing a ketone to the C5 alcohol, the choice of reducing agent is critical. Bulky reducing agents like L-Selectride® or K-Selectride® often provide higher diastereoselectivity for the syn diol compared to less hindered reagents like NaBH₄.

Experimental Protocol: Example of a Diastereoselective Reduction

To a solution of the β-hydroxy ketone precursor (1.0 eq) in dry THF (0.1 M) at -78 °C under an argon atmosphere, add L-Selectride® (1.2 eq, 1.0 M solution in THF) dropwise over 10 minutes. Stir the reaction mixture at -78 °C for 2 hours. Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution. Allow the mixture to warm to room temperature and extract with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude product by flash column chromatography to isolate the desired syn diol.

Issue 2: Low Yield or E/Z Mixture in the Propenyl Side Chain Installation

Problem: The introduction of the (E)-propenyl group at C6 results in a low yield or a difficult-to-separate mixture of (E) and (Z) isomers.

Possible Causes and Solutions:

Cause	Solution
Poor stereoselectivity of the Wittig or Horner-Wadsworth-Emmons (HWE) reaction.	For the HWE reaction, using a phosphonate reagent that favors the formation of the (E)-alkene is crucial. Still-Gennari conditions (using a bis(trifluoroethyl)phosphonate and KHMDS with 18-crown-6) can be employed to favor the (Z)-alkene if needed, while standard HWE conditions often favor the (E)-isomer. For the Wittig reaction, unstabilized ylides typically give the (Z)-alkene, while stabilized ylides favor the (E)-alkene.
Isomerization of the double bond during subsequent reaction steps or purification.	Avoid harsh acidic or basic conditions and prolonged heating. Purification on silica gel can sometimes cause isomerization; consider using neutral alumina or a different purification method.
Low reactivity of the aldehyde at C6.	Ensure the aldehyde is freshly prepared or purified before use. If using a Grignard or organolithium addition to an aldehyde, ensure the reagents are of high quality and the reaction is performed under strictly anhydrous conditions.

Experimental Protocol: Example of a Horner-Wadsworth-Emmons Reaction

To a stirred suspension of NaH (1.2 eq, 60% dispersion in mineral oil) in dry THF (0.2 M) at 0 °C under an argon atmosphere, add triethyl phosphonoacetate (1.2 eq) dropwise. Stir the mixture for 30 minutes at 0 °C, then cool to -78 °C. Add a solution of the aldehyde precursor (1.0 eq) in dry THF dropwise. Allow the reaction to warm to room temperature and stir for 12 hours. Quench the reaction with saturated aqueous NH₄Cl and extract with diethyl ether. Wash the combined organic layers with brine, dry over MgSO₄, and concentrate. Purify by flash chromatography to obtain the desired (E)-enoate.

Issue 3: Failure or Low Yield in the Lactonization Step

Problem: The final ring-closing reaction to form the α,β-unsaturated δ-lactone either fails to proceed or gives a low yield of the desired phomalactone.

Possible Causes and Solutions:

Cause	Solution
Difficulty in achieving the required conformation for cyclization.	For macrolactonization-type cyclizations (e.g., Yamaguchi or Shiina methods), high dilution conditions are essential to minimize intermolecular side reactions. The choice of cyclization agent and conditions is critical.
Decomposition of the starting material or product under the reaction conditions.	Use mild lactonization conditions. For example, if starting from a hydroxy acid, methods like the Yamaguchi esterification followed by intramolecular cyclization are generally mild. If using an oxidation-lactonization sequence, ensure the oxidant is selective and the conditions are not overly harsh.
Use of an inappropriate catalyst in Ring-Closing Metathesis (RCM).	The choice of the Grubbs catalyst (first, second, or third generation) can significantly impact the efficiency of the RCM reaction. The second-generation Grubbs catalyst is often more robust and efficient for the synthesis of substituted alkenes. Ensure the reaction is performed under an inert atmosphere and in a non-coordinating solvent like dichloromethane or toluene. The removal of the ethylene byproduct can help drive the reaction to completion.[2][3][4]

Experimental Protocol: Example of a Ring-Closing Metathesis (RCM) for Lactone Formation

To a solution of the diene precursor (1.0 eq) in dry, degassed dichloromethane (0.005 M), add the Grubbs second-generation catalyst (5 mol%). Heat the mixture to reflux under an argon atmosphere for 4 hours. Monitor the reaction by TLC. Upon completion, cool the reaction to room temperature and concentrate in vacuo. Purify the residue by flash column chromatography on silica gel to yield the desired δ-lactone.

Synthetic Pathway Overview

The following diagram illustrates a generalized synthetic workflow for the construction of the phomalactone core, highlighting key stages where challenges may arise.

Caption: A generalized workflow for the total synthesis of (+)-phomalactone.

References

• 1. 5,6-Dihydropyran-2-one synthesis [organic-chemistry.org]
• 2. Synthesis by Ring-Closing Metathesis and Cytotoxic Evaluation of Novel Thienylmacrolactones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ring-closing metathesis - Wikipedia [en.wikipedia.org]
• 4. Ring Closing Metathesis [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Sharpless epoxidation - Wikipedia [en.wikipedia.org]
• 7. youtube.com [youtube.com]

Optimization of culture conditions for phomalactone producing fungi

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing culture conditions for fungi that produce phomalactone.

Frequently Asked Questions (FAQs)

Q1: What are the most critical factors influencing phomalactone yield?

Several factors significantly impact the production of phomalactone, a secondary metabolite. Key parameters to control include the composition of the culture medium (carbon and nitrogen sources), pH, temperature, and incubation time.[1][2][3][4] The interplay between these factors is crucial, and optimization often requires a systematic approach.

Q2: Which carbon and nitrogen sources are most effective for phomalactone production?

Studies on Ophiocordyceps communis have shown that glucose and fructose are preferable carbon sources for both fungal growth and phomalactone production.[5][6] For nitrogen sources, sodium nitrate has been demonstrated to support high yields of phomalactone.[5][6] It is advisable to screen various carbon and nitrogen sources to determine the optimal combination for your specific fungal strain.

Q3: What is the optimal pH and temperature for phomalactone fermentation?

The optimal pH and temperature can be strain-dependent. However, for many fungi, a slightly acidic to neutral pH range is often favorable for secondary metabolite production.[7][8] Similarly, temperatures in the mesophilic range (around 25-30°C) are typically optimal for the growth of many phomalactone-producing fungi.[9][10] It is essential to experimentally determine the optimal pH and temperature for your specific fungal culture.

Q4: How can I accurately quantify the amount of phomalactone produced?

Accurate quantification is essential for optimizing production. A common and reliable method involves the extraction of phomalactone from the culture broth followed by analysis using High-Performance Liquid Chromatography (HPLC).[11] This technique allows for the separation and quantification of the target compound. Other methods like spectrophotometry can also be used, but HPLC provides higher specificity and accuracy.[12]

Troubleshooting Guide

Issue	Possible Causes	Troubleshooting Steps
Low or No Phomalactone Production	- Suboptimal media composition- Incorrect pH or temperature- Inadequate aeration- Fungal strain has lost productivity	- Screen different carbon and nitrogen sources.- Optimize pH and temperature through a series of experiments.- Ensure adequate shaking or agitation for submerged cultures.- Re-culture the fungus from a stock culture or screen for higher-producing isolates.
Inconsistent Phomalactone Yields	- Variability in inoculum preparation- Inconsistent fermentation conditions- Contamination of the culture	- Standardize the inoculum size and age.- Precisely control all fermentation parameters (pH, temperature, agitation).- Implement strict aseptic techniques to prevent contamination.
Slow Fungal Growth	- Nutrient-poor medium- Unfavorable pH or temperature- Presence of inhibitory substances	- Ensure the medium contains all essential nutrients.- Adjust pH and temperature to the optimal range for your fungus.- Check for and eliminate any potential inhibitors in the medium.
Foaming in the Bioreactor	- High agitation or aeration rates- Production of surface-active compounds by the fungus	- Reduce the agitation or aeration rate.- Add a sterile antifoaming agent to the culture medium.
Cloudy or Discolored Culture Supernatant	- Bacterial or yeast contamination- Cell lysis	- Check for contamination under a microscope and by plating on selective media.- If cell lysis is suspected, review fermentation conditions for potential stressors.[13][14]

Data Presentation: Optimal Culture Conditions

The following table summarizes quantitative data from a study on Ophiocordyceps communis BCC 1842 for phomalactone production.[5][6]

Parameter	Optimal Value/Condition	Resulting Phomalactone Concentration (mg/L)
Carbon Source	Glucose	93.30[5][6]
Nitrogen Source	Sodium Nitrate	93.30[5][6]
Incubation Time	127 hours	93.30[5][6]

Experimental Protocols

Fungal Fermentation for Phomalactone Production

This protocol is a general guideline and should be optimized for your specific fungal strain.

• Inoculum Preparation:

  • Grow the phomalactone-producing fungus on a suitable solid agar medium (e.g., Potato Dextrose Agar) until sufficient sporulation is observed.

  • Prepare a spore suspension by flooding the agar plate with sterile distilled water containing a wetting agent (e.g., 0.01% Tween 80) and gently scraping the surface.

  • Adjust the spore concentration to a desired level (e.g., 1 x 10^7 spores/mL) using a hemocytometer.

• Fermentation:

  • Prepare the fermentation medium with the optimized carbon and nitrogen sources (e.g., glucose and sodium nitrate).[5][6]

  • Dispense the medium into fermentation flasks or a bioreactor and sterilize.

  • Inoculate the sterilized medium with the prepared spore suspension.

  • Incubate the culture under optimized conditions of temperature, pH, and agitation.

  • Collect samples at regular intervals to monitor fungal growth and phomalactone production.

Extraction and Quantification of Phomalactone

• Extraction:

  • Separate the fungal biomass from the culture broth by filtration or centrifugation.

  • Extract the culture filtrate with an equal volume of a suitable organic solvent (e.g., ethyl acetate) three times.

  • Combine the organic extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

• Quantification (using HPLC):

  • Dissolve the crude extract in a known volume of a suitable solvent (e.g., methanol).

  • Filter the sample through a 0.45 µm syringe filter.

  • Inject a known volume of the filtered sample into an HPLC system equipped with a suitable column (e.g., C18).

  • Use a suitable mobile phase (e.g., a gradient of acetonitrile and water) to separate the components.

  • Detect phomalactone at its maximum absorbance wavelength.

  • Quantify the concentration of phomalactone by comparing the peak area with that of a standard curve prepared with pure phomalactone.

Visualizations

Caption: A generalized experimental workflow for phomalactone production.

Caption: A logical troubleshooting workflow for low phomalactone yield.

Caption: A conceptual diagram of factors influencing phomalactone biosynthesis.

References

• 1. A Comprehensive Review of the Diversity of Fungal Secondary Metabolites and Their Emerging Applications in Healthcare and Environment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. A Close View of the Production of Bioactive Fungal Metabolites Mediated by Chromatin Modifiers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Strategies for the Enhancement of Secondary Metabolite Production via Biosynthesis Gene Cluster Regulation in Aspergillus oryzae [mdpi.com]
• 5. Phomalactone optimization and production of entomopathogenic fungi by Ophiocordyceps communis BCC 1842 and BCC 2763 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phomalactone Optimization and Production of Entomopathogenic Fungi; Ophiocordyceps communis BCC 1842 and BCC 2763 [hero.epa.gov]
• 7. Temperature and pH affect the production of bacterial biofilm - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Effects of Temperature, pH, and NaCl Concentration on Biomass and Bioactive Compound Production by Synechocystis salina [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Extraction, Quantification and Characterization Techniques for Anthocyanin Compounds in Various Food Matrices—A Review [mdpi.com]
• 12. researchgate.net [researchgate.net]
• 13. mountainfeed.com [mountainfeed.com]
• 14. foodsafety.ces.ncsu.edu [foodsafety.ces.ncsu.edu]

Overcoming instability and degradation of phomalactone during storage

Welcome to the technical support center for phomalactone. This resource is designed for researchers, scientists, and drug development professionals to address common challenges related to the instability and degradation of phomalactone during storage and experimentation.

Frequently Asked Questions (FAQs)

Q1: What is phomalactone and why is its stability a concern?

Phomalactone is a fungal metabolite with various biological activities, including potential as an anti-cancer and anti-fungal agent. Its chemical structure, containing a lactone ring, a hydroxyl group, and a conjugated double bond, makes it susceptible to degradation under various environmental conditions. Ensuring its stability is crucial for obtaining accurate and reproducible experimental results and for the development of potential therapeutic applications.

Q2: What are the likely degradation pathways for phomalactone?

Based on its chemical structure, phomalactone is likely susceptible to the following degradation pathways:

• Hydrolysis: The lactone ring can be hydrolyzed, especially under acidic or basic conditions, leading to an inactive ring-opened product.

• Oxidation: The double bond and hydroxyl group are potential sites for oxidation, which can be initiated by exposure to air, light, or the presence of oxidizing agents.

• Photodegradation: Exposure to UV or visible light can provide the energy to initiate degradation reactions.

• Thermal Degradation: High temperatures can accelerate hydrolysis, oxidation, and other degradation reactions.

Q3: What are the ideal storage conditions for phomalactone?

To minimize degradation, phomalactone should be stored under the following conditions:

• Temperature: Store at low temperatures, preferably at -20°C or -80°C for long-term storage. For short-term storage, 2-8°C is recommended.

• Light: Protect from light by storing in an amber vial or a light-blocking container.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidation.

• Solvent: If in solution, use a non-aqueous, aprotic solvent and store at low temperatures. The choice of solvent can significantly impact stability.

Troubleshooting Guide

This guide addresses specific issues you might encounter during your experiments with phomalactone.

Issue 1: Inconsistent or lower-than-expected bioactivity in my assays.

Possible Cause	Troubleshooting Step
Degradation during storage.	Verify your storage conditions (temperature, light, atmosphere). If possible, analyze the purity of your stored phomalactone sample using a stability-indicating method like HPLC.
Degradation in assay medium.	Phomalactone may be unstable in aqueous assay buffers, especially at neutral or alkaline pH. Perform a time-course experiment to assess its stability in your specific assay medium. Consider preparing fresh solutions immediately before use.
Interaction with other components.	Other components in your assay (e.g., media supplements, other compounds) might be promoting degradation. Test the stability of phomalactone in the presence of individual components.

Issue 2: Visible changes in the phomalactone sample (e.g., color change, precipitation).

Possible Cause	Troubleshooting Step
Formation of degradation products.	A color change can indicate the formation of chromophoric degradation products. Precipitation may occur if the degradation products are less soluble.
Solvent evaporation.	If stored in solution, solvent evaporation can lead to precipitation. Ensure the container is tightly sealed.
Action	Do not use the sample. Characterize the degraded sample using analytical techniques like HPLC, LC-MS, and NMR to identify the degradation products and understand the degradation pathway.

Experimental Protocols

Protocol 1: Forced Degradation Study of Phomalactone

This protocol outlines a systematic approach to identify the degradation pathways of phomalactone under various stress conditions.

Methodology:

• Prepare a stock solution of phomalactone in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Aliquot the stock solution into separate vials for each stress condition.

• Apply Stress Conditions (as outlined in the table below). Include a control sample protected from stress.

• Neutralize the acid and base-stressed samples to an appropriate pH before analysis.

• Analyze all samples by a stability-indicating HPLC method.

Table 1: Recommended Conditions for Forced Degradation Studies

Stress Condition	Reagent/Condition	Time Points for Sampling
Acid Hydrolysis	0.1 M HCl at Room Temperature	2, 6, 12, 24 hours
Base Hydrolysis	0.1 M NaOH at Room Temperature	0.5, 1, 2, 4 hours
Oxidation	3% H₂O₂ at Room Temperature	2, 6, 12, 24 hours
Thermal Degradation	60°C in a calibrated oven	1, 2, 3, 7 days
Photodegradation	UV light (254 nm) and visible light	6, 12, 24, 48 hours

Protocol 2: Development of a Stability-Indicating HPLC Method

A stability-indicating method is crucial to separate and quantify phomalactone from its potential degradation products.

Methodology:

• Column Selection: A C18 reversed-phase column is a good starting point.

• Mobile Phase Selection: A gradient of acetonitrile and water (with 0.1% formic acid or another modifier to improve peak shape) is commonly used.

• Detection: Use a UV detector at the wavelength of maximum absorbance for phomalactone. A photodiode array (PDA) detector is recommended to assess peak purity.

• Method Optimization: Inject a mixture of the stressed samples and adjust the mobile phase composition, gradient, and flow rate to achieve baseline separation of all degradation products from the parent phomalactone peak.

• Method Validation: Validate the final method according to ICH guidelines to ensure it is accurate, precise, specific, linear, and robust.

Data Presentation

The following table provides a template for summarizing the results from a forced degradation study.

Table 2: Summary of Forced Degradation Results for Phomalactone

Stress Condition	% Degradation of Phomalactone	Number of Degradation Products	Major Degradation Product (Retention Time)
Control	< 1%	0	N/A
0.1 M HCl	[Insert Data]	[Insert Data]	[Insert Data]
0.1 M NaOH	[Insert Data]	[Insert Data]	[Insert Data]
3% H₂O₂	[Insert Data]	[Insert Data]	[Insert Data]
60°C	[Insert Data]	[Insert Data]	[Insert Data]
UV/Vis Light	[Insert Data]	[Insert Data]	[Insert Data]

This technical support center provides a foundational guide for addressing the stability challenges of phomalactone. As more specific data on its degradation becomes available, this resource will be updated. We recommend performing these systematic studies to ensure the quality and reliability of your research.

Technical Support Center: Enhancing the Purity of Phomalactone Extracts

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address specific issues encountered during the experimental purification of phomalactone.

Troubleshooting Guide

This guide addresses common problems that may arise during the extraction and purification of phomalactone, offering potential causes and solutions.

Problem	Potential Cause(s)	Suggested Solution(s)
Low Yield of Phomalactone in Crude Extract	Incomplete cell lysis.	Optimize the disruption method for Nigrospora sphaerica mycelia. Consider using mechanical methods like sonication or bead beating in addition to solvent extraction.
Inefficient solvent extraction.	Ensure the use of an appropriate solvent system. Ethyl acetate is commonly used for phomalactone extraction. Perform multiple extractions (at least 3x) of the fermentation broth and mycelia to maximize recovery.
Phomalactone degradation.	Phomalactone possesses a lactone ring that can be susceptible to hydrolysis under alkaline conditions. Maintain a neutral or slightly acidic pH during extraction and subsequent purification steps. Avoid high temperatures for extended periods.
Poor Separation During Column Chromatography	Inappropriate stationary phase.	Silica gel is a commonly used stationary phase for the purification of moderately polar compounds like phomalactone. Consider using different grades of silica gel (e.g., 70-230 mesh for gravity chromatography or 230-400 mesh for flash chromatography) to optimize separation.
Incorrect mobile phase polarity.	The polarity of the mobile phase is critical for good separation. A gradient elution is often more effective than isocratic elution for complex extracts. Start with a non-polar solvent (e.g., hexane or cyclohexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate or acetone).
Column overloading.	Loading an excessive amount of crude extract onto the column will lead to poor separation. As a general rule, the amount of crude extract should be 1-5% of the weight of the stationary phase.
Column packing issues.	An improperly packed column with channels or cracks will result in uneven solvent flow and poor separation. Ensure the column is packed uniformly and the top surface of the stationary phase is level.
Presence of Persistent Impurities After Chromatography	Co-elution of structurally similar compounds.	Nigrospora sphaerica produces other secondary metabolites that may have similar polarities to phomalactone, leading to co-elution. Consider using a different chromatographic technique, such as reverse-phase chromatography (C18 stationary phase) with a water/acetonitrile or water/methanol gradient, for further purification.
Incomplete removal of pigments and other polar compounds.	Pre-purification steps like solid-phase extraction (SPE) can be employed to remove highly polar or colored impurities before proceeding to column chromatography.
Phomalactone Degradation During Storage	Hydrolysis of the lactone ring.	Store purified phomalactone in a dry, aprotic solvent (e.g., anhydrous acetone or ethyl acetate) at low temperatures (-20°C or below) to minimize hydrolysis.
Oxidation.	Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation, especially for long-term storage.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in phomalactone extracts from Nigrospora sphaerica?

A1: Extracts from Nigrospora sphaerica are complex mixtures containing various secondary metabolites. Besides phomalactone, other reported compounds include nigrosporolide, aphidicolin, and various polysiloxanes.[1][2] The polarity of these compounds can be similar to phomalactone, posing a challenge for purification.

Q2: How can I monitor the purity of my phomalactone fractions during chromatography?

A2: Thin-Layer Chromatography (TLC) is a quick and effective way to monitor the separation. Spot the collected fractions on a silica gel TLC plate and develop it in a solvent system similar to the one used for column chromatography. Visualize the spots under UV light (254 nm) or by staining with a suitable reagent (e.g., potassium permanganate stain). Fractions containing a single spot corresponding to the Rf value of pure phomalactone should be pooled. For more accurate quantitative analysis, High-Performance Liquid Chromatography (HPLC) is recommended.

Q3: What are the optimal HPLC conditions for analyzing the purity of phomalactone?

A3: While specific conditions can vary, a common starting point for reverse-phase HPLC analysis of phomalactone is:

• Column: C18 (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase: A gradient of water (A) and acetonitrile (B) or methanol (B). A typical gradient could be starting from 20% B to 100% B over 20-30 minutes.

• Flow Rate: 1.0 mL/min

• Detection: UV at 210 nm and 254 nm.

Q4: What is the expected stability of phomalactone in different solvents and pH conditions?

A4: Lactones like phomalactone are generally more stable in neutral to slightly acidic conditions (pH 4-7). In alkaline solutions (pH > 8), the lactone ring is prone to hydrolysis, leading to the formation of the corresponding hydroxy acid and a loss of biological activity. For storage, it is advisable to use dry, aprotic solvents and maintain a low temperature.

Experimental Protocols

Detailed Methodology for Phomalactone Extraction and Purification

This protocol describes a general procedure for the isolation and purification of phomalactone from the fermentation broth of Nigrospora sphaerica.

• Fermentation and Extraction:

  • Cultivate Nigrospora sphaerica in a suitable liquid medium (e.g., Potato Dextrose Broth) for 14-21 days at 25-28°C with shaking.

  • Separate the mycelia from the culture broth by filtration.

  • Extract the culture filtrate three times with an equal volume of ethyl acetate.

  • Dry the mycelia, grind them into a powder, and extract three times with ethyl acetate or a mixture of dichloromethane and methanol (1:1 v/v).[3]

  • Combine all organic extracts and evaporate the solvent under reduced pressure to obtain the crude extract.

• Silica Gel Column Chromatography:

  • Prepare a silica gel column (e.g., 70-230 mesh) in a non-polar solvent like hexane.

  • Dissolve the crude extract in a minimal amount of a suitable solvent (e.g., dichloromethane or ethyl acetate) and adsorb it onto a small amount of silica gel.

  • Dry the adsorbed sample and load it onto the top of the prepared column.

  • Elute the column with a gradient of increasing polarity, starting with 100% hexane and gradually increasing the proportion of ethyl acetate (e.g., 9:1, 8:2, 7:3, etc., hexane:ethyl acetate).

  • Collect fractions and monitor them by TLC to identify those containing phomalactone.

  • Pool the pure fractions and evaporate the solvent to yield purified phomalactone.

• Purity Assessment by HPLC:

  • Prepare a stock solution of the purified phomalactone in a suitable solvent (e.g., acetonitrile or methanol).

  • Analyze the sample using a reverse-phase HPLC system with a C18 column and a water/acetonitrile or water/methanol gradient.

  • Monitor the elution profile at 210 nm and 254 nm.

  • The purity of the sample can be estimated by the relative area of the phomalactone peak compared to the total area of all peaks in the chromatogram.

Visualizations

Caption: Experimental workflow for phomalactone purification.

Caption: Troubleshooting decision tree for phomalactone purification.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. Nigrospora sphaerica - Wikipedia [en.wikipedia.org]
• 3. First report on a novel Nigrospora sphaerica isolated from Catharanthus roseus plant with anticarcinogenic properties - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting low bioactivity of isolated phomalactone

Welcome to the technical support center for phomalactone. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve issues related to the low bioactivity of isolated phomalactone in experimental settings.

Troubleshooting Guide

This guide addresses common problems that can lead to unexpectedly low or absent bioactivity of your phomalactone sample.

Question 1: My isolated phomalactone shows significantly lower activity than reported in the literature. What are the potential compound-related issues?

Answer:

Low bioactivity can often be traced back to the integrity and purity of the compound itself. Here are several factors to consider:

• Purity: Your isolated sample may contain impurities that interfere with the assay or dilute the concentration of the active compound. Co-eluting compounds from the isolation process can mask the activity of phomalactone.

  • Solution: Verify the purity of your sample using analytical techniques such as High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Compare the spectral data with published data for phomalactone to confirm its identity and assess purity.[1]

• Compound Stability & Degradation: Phomalactone is a γ-lactone. This class of compounds can be susceptible to hydrolysis (ring-opening) under certain conditions, which would render it inactive.

  • Acidic or Basic Conditions: Aqueous solutions with acidic or basic pH can catalyze the hydrolysis of the lactone ring, even at room temperature.[2] This is a reversible reaction, but the open-chain hydroxy acid form may not be active.

  • Temperature: High temperatures can accelerate degradation.[2]

  • Solution:

    • Storage: Store pure phomalactone as a dry solid or in a non-protic solvent (e.g., DMSO) at -20°C or below, protected from light and moisture.

    • Experimental Buffers: Ensure the pH of your assay buffers is close to neutral (pH 7.0-7.4) unless the experiment specifically requires otherwise. Avoid prolonged incubation in highly acidic or basic buffers.

    • Stock Solutions: Prepare fresh stock solutions in an appropriate solvent like DMSO before each experiment. Avoid repeated freeze-thaw cycles.

• Incorrect Concentration: Errors in weighing the compound, calculation mistakes, or loss of material during handling can lead to a final concentration that is lower than intended.

  • Solution: Re-weigh your sample using a calibrated microbalance. Prepare a fresh stock solution, ensuring the compound is fully dissolved. Use UV-Vis spectrophotometry to quantify the concentration if a molar extinction coefficient is known or can be determined.

Question 2: I've confirmed my phomalactone is pure and stable, but the bioactivity is still low in my cell-based assay. What experimental factors should I check?

Answer:

If the compound is not the issue, the problem may lie within your experimental setup. Cell-based assays are complex systems with many variables.

• Cell Health and Passage Number:

  • Problem: Unhealthy cells, cells passaged too many times, or contamination (e.g., mycoplasma) can lead to inconsistent results and unresponsiveness to treatment.

  • Solution: Always use cells that are healthy, in the logarithmic growth phase, and within a low passage number range. Regularly test your cell lines for mycoplasma contamination.

• Cell Seeding Density:

  • Problem: If cell density is too high, the effective concentration of the compound per cell is reduced. If too low, the cells may not be healthy or the final signal may be too weak to detect a significant change.

  • Solution: Optimize the cell seeding density for your specific assay and cell line. This typically involves running a titration experiment to find the density that gives a robust signal within the linear range of the assay.

• Solvent Toxicity:

  • Problem: The solvent used to dissolve phomalactone (commonly DMSO) can be toxic to cells at higher concentrations, masking the specific effect of your compound.

  • Solution: Ensure the final concentration of the solvent in your assay wells is non-toxic (typically ≤0.5% for DMSO). Run a "vehicle control" (cells treated with the solvent alone at the same final concentration) in every experiment to measure any effect of the solvent.

• Assay Choice and Timing:

  • Problem: The chosen assay may not be appropriate for the expected mechanism of action. For example, a proliferation assay (MTT, WST-1) may not detect activity if the compound is cytostatic rather than cytotoxic. The timing of the readout is also critical; an effect may only be visible after a longer or shorter incubation period.

  • Solution: Consider the expected biological effect. If you are unsure, you might run parallel assays, such as a cytotoxicity assay (measuring cell death, e.g., LDH release) and a proliferation/viability assay (measuring metabolic activity). Perform a time-course experiment to determine the optimal endpoint for observing the effect.

Question 3: My phomalactone sample is not showing activity against my target fungus/insect. What could be the reason?

Answer:

Beyond compound and general assay issues, target-specific factors are crucial.

• Target Specificity: Phomalactone has shown specific activity against certain organisms. It specifically inhibited the mycelial growth of Phytophthora infestans with a Minimum Inhibitory Concentration (MIC) of 2.5 mg/L, but may be less effective against other fungi.[3] Similarly, its insecticidal activity varies between species.[4]

  • Solution: Verify that your target organism is one against which phomalactone has previously shown activity. If you are screening against a new organism, it may simply not be sensitive to the compound.

• Mechanism of Action: The precise molecular target of phomalactone is not fully elucidated. However, some natural products containing a γ-lactone moiety are known to act as enzyme inhibitors.[5][6] The α,β-unsaturated lactone structure present in some related compounds can react with nucleophilic residues (like cysteine) in proteins, potentially leading to irreversible enzyme inhibition.[7]

  • Solution: If you are testing in a target-based assay (e.g., purified enzyme), the specific enzyme may not be a target of phomalactone. Consider using a whole-organism or cell-based phenotypic screen first to confirm bioactivity before moving to target deconvolution studies.[8] The mechanism of action for phomalactone's insecticidal activity is likely different from that of pyrethroids, suggesting it does not target the same voltage-gated sodium channels.[4]

Troubleshooting Workflow

The following diagram outlines a logical workflow for diagnosing the cause of low bioactivity.

Caption: A step-by-step workflow for troubleshooting low phomalactone bioactivity.

Frequently Asked Questions (FAQs)

• Q1: What is phomalactone? Phomalactone is a natural product, chemically identified as a pyrone, that has been isolated from various fungi, including species from Nigrospora, Phoma, and the entomopathogenic fungus Ophiocordyceps communis.[3][4][9] Its chemical formula is C₈H₁₀O₃.[1]

• Q2: What are the known biological activities of phomalactone? Phomalactone has demonstrated several biological activities, including:

  • Insecticidal Activity: It shows larvicidal and adulticidal effects against mosquito species like Aedes aegypti and Anopheles quadrimaculatus.[4]

  • Antifungal Activity: It inhibits the mycelial growth of several plant pathogenic fungi, with notable activity against Phytophthora infestans.[3]

  • Herbicidal and Antibacterial Activity: These activities have also been reported in the literature.[9]

• Q3: How should I store my isolated phomalactone sample? For maximum stability, phomalactone should be stored as a solid (lyophilized powder) in a tightly sealed container at -20°C or -80°C, protected from light. If it is in solution, use an anhydrous, aprotic solvent like DMSO, aliquot it to avoid multiple freeze-thaw cycles, and store at -20°C or -80°C. Avoid storing it in aqueous buffers, especially those with an acidic or basic pH, for extended periods.[2]

• Q4: What solvent should I use to dissolve phomalactone? Phomalactone is soluble in organic solvents like dimethyl sulfoxide (DMSO), methanol, and ethyl acetate. For biological assays, DMSO is typically the solvent of choice for preparing concentrated stock solutions, which are then diluted into your aqueous assay medium. Always ensure the final DMSO concentration is below the toxicity threshold for your test system (usually <0.5%).

Quantitative Bioactivity Data

The following table summarizes reported quantitative data for phomalactone's bioactivity.

Activity Type	Target Organism	Assay Type	Result	Citation
Insecticidal	Aedes aegypti (ORL strain)	Topical Adulticide	LD₅₀ = 0.64 µ g/mosquito	[4]
Insecticidal	Anopheles quadrimaculatus	Topical Adulticide	LD₅₀ = 0.20 µ g/mosquito	[4]
Antifungal	Phytophthora infestans	Mycelial Growth Inhibition	MIC = 2.5 mg/L	[3]

Experimental Protocols

Protocol 1: General Antifungal Susceptibility Test (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of phomalactone against a fungal strain.

• Materials & Reagents:

  • 96-well flat-bottom microtiter plates.

  • Phomalactone stock solution (e.g., 1 mg/mL in DMSO).

  • Appropriate sterile fungal growth medium (e.g., Sabouraud Dextrose Broth, RPMI-1640).

  • Fungal inoculum, adjusted to a concentration of ~1-5 x 10⁵ CFU/mL.

  • Positive control (e.g., Amphotericin B).

  • Negative control (DMSO).

  • Multichannel pipette.

  • Plate reader (optional, for quantitative measurement).

• Methodology:

  • Add 100 µL of fungal growth medium to all wells of a 96-well plate.

  • Add 2 µL of the phomalactone stock solution to the first well of a row and mix thoroughly. This creates an initial 1:50 dilution.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard 100 µL from the last well.

  • Prepare control wells: a positive control (with a standard antifungal), a negative/vehicle control (with DMSO), and a growth control (medium only).

  • Add 100 µL of the prepared fungal inoculum to each well, bringing the final volume to 200 µL. This step dilutes your compound concentrations by another factor of 2.

  • Seal the plate and incubate at the optimal temperature for the fungus (e.g., 28-35°C) for 24-72 hours, or until robust growth is seen in the growth control well.

  • Determine the MIC by visual inspection: the MIC is the lowest concentration of phomalactone that causes complete inhibition of visible fungal growth.

Protocol 2: Cytotoxicity Assay (MTT-Based)

This protocol assesses the effect of phomalactone on the metabolic activity and viability of a mammalian cell line.

• Materials & Reagents:

  • 96-well flat-bottom cell culture plates.

  • Adherent mammalian cell line of interest.

  • Complete cell culture medium (e.g., DMEM + 10% FBS).

  • Phomalactone stock solution (e.g., 10 mM in DMSO).

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in sterile PBS).

  • Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS).

  • Positive control (e.g., Doxorubicin).

  • Microplate reader (absorbance at ~570 nm).

• Methodology:

  • Seed cells into a 96-well plate at a pre-optimized density (e.g., 5,000-10,000 cells/well in 100 µL of medium) and incubate for 24 hours to allow for attachment.

  • Prepare serial dilutions of phomalactone in complete medium from your stock solution.

  • Carefully remove the medium from the cells and add 100 µL of the phomalactone dilutions (and controls) to the respective wells. Include a vehicle control (medium with the highest concentration of DMSO used).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • After incubation, add 10 µL of the 5 mg/mL MTT solution to each well and incubate for another 2-4 hours at 37°C. Viable cells will convert the yellow MTT to purple formazan crystals.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently on an orbital shaker for 15 minutes.

  • Read the absorbance at 570 nm using a microplate reader. Cell viability is proportional to the absorbance.

Visualizations

Phomalactone Isolation Workflow

Caption: A generalized workflow for the isolation and purification of phomalactone.

Potential Mechanism of Action: Enzyme Inhibition

While the exact target of phomalactone is not confirmed, many bioactive lactones function as enzyme inhibitors. The diagram below illustrates a hypothetical competitive inhibition mechanism.

References

• 1. Phomalactone | C8H10O3 | CID 6475274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phomalactone as the Active Constituent against Mosquitoes from Nigrospora spherica [scirp.org]
• 5. Natural and Synthetic Lactones Possessing Antitumor Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Effects of Inhibitors on Enzyme Activity | Worthington Biochemical [worthington-biochem.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Phomalactone optimization and production of entomopathogenic fungi by Ophiocordyceps communis BCC 1842 and BCC 2763 - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies to reduce byproducts in phomalactone synthesis

Welcome to the technical support center for phomalactone synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their experimental workflows. Here you will find frequently asked questions, detailed troubleshooting guides, and experimental protocols to help you reduce byproducts and improve the yield and purity of phomalactone.

Frequently Asked Questions (FAQs)

Q1: What is phomalactone and why is it significant?

A1: Phomalactone is a naturally occurring polyketide, a class of secondary metabolites, produced by various fungi, most notably Nigrospora sphaerica. It has garnered significant interest in the scientific community due to its wide range of biological activities, including antifungal, antibacterial, and herbicidal properties. This makes it a promising lead compound in the development of new pharmaceuticals and agrochemicals.

Q2: What are the common challenges encountered during phomalactone synthesis?

A2: Researchers often face challenges related to low yields, the formation of unwanted byproducts, and difficulties in purification. In biosynthetic routes using fungal fermentation, co-production of other secondary metabolites can complicate the isolation of pure phomalactone. In chemical synthesis, controlling stereochemistry and preventing side reactions are major hurdles.

Q3: What are the typical byproducts I might encounter in my phomalactone synthesis?

A3: In fungal fermentations of Nigrospora sphaerica, a variety of other secondary metabolites can be co-produced and act as impurities. While specific byproducts directly from the phomalactone biosynthetic pathway are not extensively documented, screenings of Nigrospora sphaerica culture filtrates have identified other compounds that may be present, such as nigrosphaeritriol and nigrosphaerilactol.[1][2] In chemical synthesis, potential byproducts include stereoisomers, such as diastereomers and epimers, of phomalactone, as well as products from side reactions like incomplete or over-oxidation.[3][4][5]

Q4: How can I improve the yield of phomalactone in my fungal fermentation?

A4: Optimizing the fermentation conditions is crucial for maximizing phomalactone production. Key parameters to consider include the composition of the culture medium (carbon and nitrogen sources), pH, temperature, and aeration. For instance, studies have shown that using glucose as a carbon source and sodium nitrate as a nitrogen source can significantly enhance the yield of phomalactone from certain fungal strains.[6]

Troubleshooting Guides

Issue 1: Low Yield of Phomalactone in Fungal Fermentation

If you are experiencing lower than expected yields of phomalactone from your fungal cultures, consider the following troubleshooting steps.

Potential Cause	Recommended Solution
Suboptimal Culture Medium	Systematically test different carbon and nitrogen sources. Glucose and fructose are often effective carbon sources. For nitrogen, options like sodium nitrate, yeast extract, or peptone can be evaluated.
Incorrect Fermentation pH	Monitor and control the pH of the culture medium throughout the fermentation process. The optimal pH can vary between fungal strains, but a good starting point is often in the neutral to slightly acidic range.
Inadequate Aeration	Ensure sufficient oxygen supply by optimizing the agitation speed in shake flask cultures or the aeration rate in a bioreactor.
Non-optimal Fermentation Temperature	Determine the optimal growth temperature for your specific fungal strain for phomalactone production. This can be done by running parallel fermentations at a range of temperatures (e.g., 25°C, 28°C, 30°C).
Incorrect Fermentation Time	Harvest the culture at different time points to determine the peak of phomalactone production. Secondary metabolite production often occurs in the stationary phase of fungal growth.

Troubleshooting Workflow for Low Fermentation Yield

Caption: A logical workflow for systematically troubleshooting low phomalactone yields in fungal fermentation.

Issue 2: Presence of Significant Byproducts and Impurities

The presence of impurities can complicate downstream processing and affect the final product's purity. Here are some strategies to minimize their formation.

Potential Cause	Recommended Solution
Co-production of Other Metabolites (Fermentation)	Modify the culture conditions (medium composition, pH, temperature) as these can influence the metabolic pathways and the profile of secondary metabolites produced.[7]
Formation of Stereoisomers (Chemical Synthesis)	Employ stereoselective catalysts and chiral starting materials to favor the formation of the desired phomalactone stereoisomer. Careful control of reaction temperature and time can also minimize epimerization.[8][9]
Side Reactions (Chemical Synthesis)	Optimize reaction conditions such as temperature, pressure, and catalyst loading to disfavor side reactions. The choice of solvent can also play a critical role in reaction selectivity.
Degradation of Phomalactone	Phomalactone may be susceptible to degradation under certain pH and temperature conditions. Ensure mild conditions during extraction and purification. Store the purified compound under appropriate conditions (e.g., low temperature, protected from light) to prevent degradation.

Logical Tree for Byproduct Reduction

Caption: A decision tree to identify the source of byproducts and corresponding mitigation strategies.

Experimental Protocols

Protocol 1: Optimization of Phomalactone Production in Fungal Fermentation

This protocol provides a general framework for optimizing the production of phomalactone from a fungal strain.

1. Strain Activation and Inoculum Preparation:

• Revive the fungal strain from a preserved stock onto a solid medium (e.g., Potato Dextrose Agar - PDA).

• Incubate at the optimal growth temperature until sufficient sporulation is observed.

• Prepare a spore suspension by washing the surface of the agar plate with sterile water containing a surfactant (e.g., 0.05% Tween 80).

• Adjust the spore concentration to a standardized value (e.g., 1 x 10^6 spores/mL).

2. Fermentation:

• Inoculate a series of shake flasks containing the liquid fermentation medium with the spore suspension.

• To optimize the medium, systematically vary the carbon (e.g., glucose, fructose, sucrose at different concentrations) and nitrogen sources (e.g., sodium nitrate, yeast extract, peptone at different C:N ratios).

• To optimize physical parameters, run parallel fermentations at different temperatures, initial pH values, and agitation speeds.

3. Extraction:

• After the desired fermentation period, separate the fungal biomass from the culture broth by filtration.

• Extract the culture filtrate with an organic solvent such as ethyl acetate.

• Concentrate the organic extract under reduced pressure to obtain the crude phomalactone extract.

4. Quantification:

• Analyze the crude extract using High-Performance Liquid Chromatography (HPLC) with a suitable standard to quantify the phomalactone yield.

Protocol 2: General Purification of Phomalactone from Fungal Culture

This protocol outlines a general procedure for the purification of phomalactone from a crude fungal extract.

1. Initial Cleanup:

• Dissolve the crude extract in a minimal amount of a suitable solvent.

• Perform a preliminary purification step using Solid-Phase Extraction (SPE) to remove highly polar or non-polar impurities.

2. Chromatographic Separation:

• Subject the partially purified extract to column chromatography on silica gel.

• Elute with a solvent gradient of increasing polarity (e.g., a hexane-ethyl acetate gradient) to separate the different components.

• Collect fractions and analyze them by Thin-Layer Chromatography (TLC) or HPLC to identify those containing phomalactone.

3. High-Purity Isolation:

• Pool the phomalactone-rich fractions and concentrate them.

• For final purification to high purity, use preparative HPLC with a suitable column and mobile phase.

4. Characterization:

• Confirm the identity and purity of the isolated phomalactone using analytical techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Experimental Workflow for Phomalactone Production and Purification

Caption: A flowchart illustrating the key stages from fungal strain activation to the final purified phomalactone.

References

• 1. Screening of Secondary Metabolites Produced by Nigrospora sphaerica Associated with the Invasive Weed Cenchrus ciliaris Reveals Two New Structurally Related Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Screening of Secondary Metabolites Produced by Nigrospora sphaerica Associated with the Invasive Weed Cenchrus ciliaris Reveals Two New Structurally Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. Epimers and Anomers - Chemistry Steps [chemistrysteps.com]
• 5. jackwestin.com [jackwestin.com]
• 6. Optimization of fermentation conditions for physcion production of Aspergillus chevalieri BYST01 by response surface methodology - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Stereochemical editing logic powered by the epimerization of unactivated tertiary stereocenters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Phomalactone Solubility and Bioassay Guidance

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered when working with phomalactone, particularly concerning its solubility for bioassays.

Frequently Asked Questions (FAQs)

Q1: What is phomalactone and what are its known biological activities?

Phomalactone is a naturally occurring compound produced by various fungi, such as those from the genera Nigrospora and Ophiocordyceps.[1] It has demonstrated a range of biological activities, including antibacterial, insecticidal, and herbicidal properties.[1][2] Notably, it has been identified as an active constituent against mosquitoes and has shown inhibitory effects on the mycelial growth of certain plant pathogenic fungi.[3][4]

Q2: I am having trouble dissolving phomalactone for my bioassay. What solvents are recommended?

For topical bioassays, particularly with insects, acetone has been successfully used to dissolve phomalactone.[3][5][6] In these studies, acetone also served as the negative control, indicating it is a suitable vehicle for this application.[3][5]

For other in vitro bioassays, if you encounter solubility issues with acetone or if it is not compatible with your experimental setup, consider the following common solvents for fungal metabolites:

• Dimethyl sulfoxide (DMSO)

• Ethanol

• Methanol

It is always recommended to perform a small-scale solubility test with your specific batch of phomalactone and chosen solvent to determine the optimal concentration before proceeding with your full experiment.

Q3: My phomalactone is precipitating out of solution during my experiment. What can I do?

Precipitation can be a significant issue, especially when diluting a stock solution into an aqueous bioassay medium. Here are some troubleshooting steps:

• Optimize Solvent Concentration: Ensure you are using the lowest effective concentration of the organic solvent in your final assay medium. High concentrations of solvents like DMSO or acetone can be toxic to cells or organisms.

• Sonication: Briefly sonicating the solution can help to redissolve small amounts of precipitate.

• Warming: Gently warming the solution may aid in dissolution, but be cautious about the temperature stability of phomalactone.

• Co-solvents: In some cases, a mixture of solvents may improve solubility. For example, a small percentage of DMSO in your aqueous medium.

• Stock Concentration: Prepare a higher concentration stock solution in your chosen organic solvent and then perform a serial dilution into the assay medium. This can sometimes prevent precipitation that occurs when adding a small volume of a highly concentrated stock.

Q4: What is the recommended storage condition for phomalactone solutions?

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Phomalactone powder will not dissolve.	Inappropriate solvent selection.	Use acetone for topical insect bioassays. For other assays, test solubility in DMSO, ethanol, or methanol. Start with a small amount of solvent and gradually increase. Gentle vortexing or sonication can aid dissolution.
Precipitation occurs when adding stock solution to aqueous media.	Poor solubility of phomalactone in the final aqueous concentration.	Decrease the final concentration of phomalactone. Increase the percentage of the organic solvent in the final solution (be mindful of solvent toxicity). Prepare a more concentrated stock and use a smaller volume for dilution.
Inconsistent bioassay results.	Incomplete dissolution or precipitation of phomalactone.	Visually inspect your solutions for any precipitate before and during the experiment. Prepare fresh dilutions for each replicate. Ensure thorough mixing of the final solution.
High background mortality/toxicity in control group.	Solvent toxicity.	Determine the maximum tolerated concentration of your chosen solvent (e.g., acetone, DMSO) by running a vehicle-only control series with different solvent concentrations.

Quantitative Data Summary

The following table summarizes the reported insecticidal activity of phomalactone from a study by Meepagala et al. (2015).

Bioassay Type	Mosquito Species	Strain	LD50 (µ g/insect )
Topical Adulticidal	Aedes aegypti	Orlando (permethrin-susceptible)	0.64
Topical Adulticidal	Aedes aegypti	Puerto Rico (permethrin-resistant)	Not determined, but 100% mortality at 5 µ g/insect
Topical Adulticidal	Anopheles quadrimaculatus	0.20

Experimental Protocols

Preparation of Phomalactone Stock Solution for Topical Insect Bioassay

This protocol is adapted from the methodology used in the study by Meepagala et al. (2015).

Materials:

• Phomalactone

• Acetone (analytical grade)

• Microcentrifuge tubes or glass vials

• Vortex mixer

• Calibrated micropipettes

Procedure:

• Weigh the desired amount of phomalactone in a suitable container.

• Add the required volume of acetone to achieve the desired stock concentration (e.g., 10 mg/mL).

• Vortex the solution until the phomalactone is completely dissolved. A brief sonication step may be added if necessary.

• Store the stock solution in a tightly sealed container at -20°C.

• For the bioassay, perform serial dilutions of the stock solution in acetone to achieve the desired testing concentrations.

General Protocol for a Cytotoxicity Assay (MTT Assay)

This is a generalized protocol for assessing the cytotoxicity of phomalactone against a chosen cell line. Optimization of cell number, phomalactone concentration, and incubation time is recommended.

Materials:

• Phomalactone stock solution (e.g., in DMSO)

• Mammalian cell line of interest

• Complete cell culture medium

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Multichannel pipette

• Plate reader

Procedure:

• Seed the 96-well plates with your cells at a predetermined density and allow them to adhere overnight.

• Prepare serial dilutions of your phomalactone stock solution in complete cell culture medium.

• Remove the old medium from the cells and add the medium containing the different concentrations of phomalactone. Include vehicle controls (medium with the same percentage of DMSO as the highest phomalactone concentration) and untreated controls (medium only).

• Incubate the plates for the desired exposure time (e.g., 24, 48, or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan crystals.

• Add the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (typically 570 nm) using a plate reader.

• Calculate cell viability as a percentage of the untreated control.

Visualizations

Logical Workflow for Troubleshooting Phomalactone Solubility Issues

Caption: A flowchart for addressing common solubility problems with phomalactone.

Hypothesized Insecticidal Mechanism of Action of Phomalactone

While the exact mechanism is not fully elucidated, a common target for natural insecticides is the GABA (γ-aminobutyric acid) receptor in the insect's nervous system. The following diagram illustrates a hypothetical pathway where phomalactone could act as a GABA receptor antagonist.

References

• 1. Phomalactone optimization and production of entomopathogenic fungi by Ophiocordyceps communis BCC 1842 and BCC 2763 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of Action, Resistance and Toxicity of Insecticides Targeting GABA Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phomalactone as the Active Constituent against Mosquitoes from Nigrospora spherica [scirp.org]
• 4. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Mosquito Adult Bioassays - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Scaling Up Phomalactone Production

Welcome to the technical support center for scaling up phomalactone production. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on overcoming common challenges in fermentation, extraction, purification, and analysis of phomalactone for preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is phomalactone and why is it a target for preclinical studies?

A1: Phomalactone is a polyketide secondary metabolite produced by several fungal species. It has garnered interest for preclinical studies due to its diverse biological activities, including antibacterial, insecticidal, and herbicidal properties.[1] Its potential as a precursor for the synthesis of more potent analogs with antitumor and antifungal activities further enhances its significance in drug development.[1][2]

Q2: Which fungal strains are known to produce phomalactone?

A2: Phomalactone has been isolated from several fungal species, most notably Ophiocordyceps communis (strains BCC 1842 and BCC 2763), Nigrospora sphaerica, and Hirsutella thompsonii.[1][2][3]

Q3: What are the key challenges in scaling up phomalactone production?

A3: Common challenges include achieving high and reproducible yields, optimizing fermentation parameters (such as nutrient sources, pH, and aeration), preventing contamination, and developing efficient downstream processing for extraction and purification. Maintaining consistent productivity when moving from laboratory-scale flasks to large-scale bioreactors is a primary hurdle.[1][4][5][6]

Troubleshooting Guides

Low Phomalactone Yield in Fermentation

Potential Cause	Troubleshooting Step	Recommended Action
Suboptimal Carbon Source	Review media composition.	Glucose and fructose have been shown to be effective carbon sources for phomalactone production by O. communis.[1][2] Consider testing various concentrations to find the optimal level for your specific strain.
Inadequate Nitrogen Source	Evaluate the nitrogen source in your medium.	Sodium nitrate has been successfully used as a nitrogen source for phomalactone production.[1][2] Experiment with other organic and inorganic nitrogen sources to identify the most suitable one.
Incorrect pH of the Medium	Monitor and control the pH throughout the fermentation.	The optimal pH for fungal growth and secondary metabolite production can be strain-specific. Start with a pH around 6.0-6.5 and optimize from there.[6]
Insufficient Aeration and Agitation	Assess the dissolved oxygen levels and mixing in the bioreactor.	Inadequate oxygen can limit fungal growth and secondary metabolism. Gradually increase agitation and aeration rates, while monitoring for shear stress on the mycelia.
Feedback Inhibition	Analyze the accumulation of phomalactone or other inhibitory byproducts.	Consider implementing a fed-batch or continuous culture strategy to maintain suboptimal concentrations of inhibitory compounds. In-situ product removal techniques could also be explored.[7]
Strain Instability	Perform regular checks on the producing strain's morphology and productivity.	Maintain a cryopreserved master cell bank and working cell banks to ensure consistent starting material. Sub-culturing should be minimized to prevent strain degeneration.[4]

Difficulties in Phomalactone Extraction and Purification

Problem	Potential Cause	Troubleshooting Step
Low Extraction Efficiency	Inappropriate solvent selection.	Phomalactone is a moderately polar compound. Start with ethyl acetate for liquid-liquid extraction from the fermentation broth.[8][9] Other solvents like dichloromethane or butanol could also be tested.
Cell lysis is incomplete.	If extracting from mycelia, ensure efficient cell disruption using methods like sonication or bead beating in the presence of the extraction solvent.
Co-extraction of Impurities	The chosen solvent is not selective enough.	Perform a preliminary cleanup of the crude extract using solid-phase extraction (SPE) before proceeding to more advanced purification methods.
Poor Separation during Chromatography	Suboptimal stationary or mobile phase.	For column chromatography, silica gel is a common choice. For HPLC, a C18 reversed-phase column is often effective for polyketides.[10] Optimize the mobile phase gradient (e.g., water/acetonitrile or water/methanol with a small percentage of formic or acetic acid to improve peak shape).
Degradation of Phomalactone	Instability of the compound at certain pH or temperatures.	Conduct all extraction and purification steps at low temperatures. Avoid exposure to strong acids or bases unless necessary for a specific step. Store purified phomalactone at -20°C or below.

Experimental Protocols

Shake Flask Fermentation for Phomalactone Production

• Fungal Strain: Ophiocordyceps communis BCC 1842

• Media:

  • Glucose: 20 g/L

  • Sodium Nitrate: 2 g/L

  • KH₂PO₄: 1 g/L

  • MgSO₄·7H₂O: 0.5 g/L

  • Yeast Extract: 1 g/L

  • Adjust pH to 6.0

• Procedure:

  • Inoculate 100 mL of sterile fermentation medium in a 250 mL Erlenmeyer flask with a 1 cm² agar plug of a mature fungal culture.

  • Incubate at 25-28°C on a rotary shaker at 150-180 rpm for 10-14 days.

  • Monitor fungal growth (mycelial dry weight) and phomalactone production periodically.

Extraction of Phomalactone from Fermentation Broth

• Materials:

  • Fermentation culture

  • Ethyl acetate

  • Separatory funnel

  • Anhydrous sodium sulfate

  • Rotary evaporator

• Procedure:

  • Separate the mycelia from the fermentation broth by filtration or centrifugation.

  • Extract the cell-free supernatant twice with an equal volume of ethyl acetate in a separatory funnel.

  • Combine the organic layers and dry over anhydrous sodium sulfate.

  • Concentrate the extract under reduced pressure using a rotary evaporator to obtain the crude phomalactone extract.[4][8][9]

Purification of Phomalactone by Column Chromatography

• Materials:

  • Crude phomalactone extract

  • Silica gel (60-120 mesh)

  • Hexane

  • Ethyl acetate

  • Glass column

• Procedure:

  • Prepare a silica gel slurry in hexane and pack the column.

  • Dissolve the crude extract in a minimal amount of dichloromethane and adsorb it onto a small amount of silica gel.

  • Dry the adsorbed sample and load it onto the top of the packed column.

  • Elute the column with a stepwise gradient of hexane and ethyl acetate (e.g., 100:0, 90:10, 80:20, etc.).

  • Collect fractions and analyze them by Thin Layer Chromatography (TLC) to identify those containing phomalactone.

  • Pool the pure fractions and evaporate the solvent.

Quantification of Phomalactone by HPLC

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both containing 0.1% formic acid.

  • Start with 10% B, increase to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Procedure:

  • Prepare a standard stock solution of purified phomalactone of known concentration.

  • Create a calibration curve by injecting a series of dilutions of the standard solution.

  • Dissolve a known weight of the sample extract in the mobile phase and inject it into the HPLC system.

  • Identify the phomalactone peak by comparing the retention time with the standard.

  • Quantify the amount of phomalactone in the sample by integrating the peak area and comparing it to the calibration curve.[10][11]

Data Presentation

Table 1: Optimized Fermentation Parameters for Phomalactone Production by O. communis BCC 1842 [1][2]

Parameter	Optimal Value
Carbon Source	Glucose
Nitrogen Source	Sodium Nitrate
Maximum Specific Growth Rate (µ)	0.012 hr⁻¹
Maximum Biomass Yield (Ysx)	0.38 g DW/g sugar
Maximum Volumetric Sugar Consumption Rate (qs)	0.036 g/(L·hr)
Maximum Phomalactone Concentration	93.30 mg/L (at 127 hr)
Maximum Volumetric Production Rate (qp)	0.46 ± 0.12 mg/(L·d)

Visualizations

Putative Biosynthetic Pathway of Phomalactone

Phomalactone is a polyketide, synthesized by a Type I Polyketide Synthase (PKS). The pathway likely involves the iterative condensation of acetyl-CoA and malonyl-CoA units, followed by cyclization and tailoring reactions.

Caption: Putative biosynthetic pathway of phomalactone.

Experimental Workflow for Phomalactone Production and Purification

This workflow outlines the key stages from fungal culture to purified phomalactone.

Caption: Experimental workflow for phomalactone production.

Troubleshooting Logic for Low Phomalactone Yield

This diagram provides a logical flow for diagnosing and addressing low production yields.

References

• 1. Phomalactone optimization and production of entomopathogenic fungi by Ophiocordyceps communis BCC 1842 and BCC 2763 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phomalactone Optimization and Production of Entomopathogenic Fungi; Ophiocordyceps communis BCC 1842 and BCC 2763 [hero.epa.gov]
• 3. Phomalactone | C8H10O3 | CID 6475274 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Separation and purification of nootkatone from fermentation broth of Yarrowia lipolytica with high-speed counter-current chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Factors affecting fermentation | PPTX [slideshare.net]
• 6. Improvement of submerged culture conditions to produce colorants by Penicillium purpurogenum - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Lactic acid separation and recovery from fermentation broth by ion-exchange resin: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Extraction and Identification of the Bioactive Metabolites Produced by Curvularia inaequalis, an Endophytic Fungus Collected in Iran from Echium khuzistanicum Mozaff | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. phcogj.com [phcogj.com]

Optimizing extraction solvents for higher phomalactone recovery

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to optimize the extraction of phomalactone for higher recovery rates.

Frequently Asked Questions (FAQs)

Q1: Which solvent is most effective for extracting phomalactone?

A1: The choice of solvent significantly impacts the yield of phomalactone. Generally, moderately polar solvents are effective for extracting fungal secondary metabolites. Ethyl acetate is a commonly used and effective solvent for phomalactone extraction. Methanol has also been used, often in combination with other solvents, but may co-extract a higher amount of polar impurities.

Q2: What are the key factors influencing phomalactone extraction efficiency?

A2: Several factors can influence the efficiency of phomalactone extraction, including:

• Solvent Polarity: The polarity of the solvent should be optimized to match the polarity of phomalactone for maximum solubility.

• Extraction Method: Techniques such as maceration, Soxhlet extraction, and ultrasound-assisted extraction (UAE) can yield different efficiencies.

• Solid-to-Solvent Ratio: An optimal ratio ensures that there is enough solvent to extract the compound from the fungal biomass.

• Extraction Time: Sufficient time is needed for the solvent to penetrate the fungal material and dissolve the phomalactone.

• Temperature: Higher temperatures can increase solubility and extraction speed, but excessive heat may degrade the phomalactone.

• pH of the Extraction Medium: As a lactone, phomalactone may be susceptible to hydrolysis under strongly acidic or basic conditions. Maintaining a neutral or slightly acidic pH is generally advisable.

Q3: Can I use a solvent mixture for extraction?

A3: Yes, solvent mixtures can be used to fine-tune the polarity of the extraction solvent and improve the recovery of phomalactone. For instance, a mixture of dichloromethane and methanol has been used in chromatographic separations of fungal metabolites.[1]

Troubleshooting Guide

This guide addresses common issues encountered during phomalactone extraction experiments.

Issue	Potential Cause	Troubleshooting Steps
Low Phomalactone Yield	1. Suboptimal Solvent: The solvent may not be ideal for phomalactone. 2. Incomplete Extraction: Insufficient extraction time or poor penetration of the solvent into the fungal material. 3. Degradation of Phomalactone: pH instability or excessive heat during extraction. 4. Insufficient Fungal Production: The fungal culture may not be producing a high concentration of phomalactone.	1. Solvent Optimization: Test a range of solvents with varying polarities (e.g., ethyl acetate, acetone, chloroform). 2. Method Optimization: Increase the extraction time, use a finer grind of the fungal biomass, or consider ultrasound-assisted extraction to enhance solvent penetration. 3. Control Conditions: Monitor and control the temperature and pH of the extraction. Buffer the extraction solvent if necessary. 4. Culture Optimization: Optimize the culture conditions (media, temperature, aeration) for the fungus to maximize phomalactone production.[2][3]
Co-extraction of Impurities	1. Solvent is too Polar/Non-polar: The solvent may be dissolving a wide range of other fungal metabolites. 2. Complex Fungal Metabolome: The fungus naturally produces a diverse array of compounds.	1. Solvent Selection: Use a solvent with a polarity that is more selective for phomalactone. Stepwise extraction with solvents of increasing polarity can also be effective. 2. Purification: Implement additional purification steps after the initial extraction, such as liquid-liquid partitioning or column chromatography.
Emulsion Formation during Liquid-Liquid Extraction	1. Presence of Surfactant-like Molecules: Fungal extracts can contain compounds that act as emulsifiers. 2. Vigorous Shaking: Excessive agitation can promote emulsion formation.	1. Break the Emulsion: Add a small amount of a different organic solvent to alter the properties of the mixture. Centrifugation can also help to separate the layers. 2. Gentle Mixing: Gently swirl or invert the separatory funnel instead of vigorous shaking.[4]
Phomalactone Instability in Extract	1. Presence of Degrading Enzymes: Co-extracted fungal enzymes may degrade phomalactone over time. 2. Exposure to Light or Air: Phomalactone may be sensitive to photodegradation or oxidation.	1. Enzyme Deactivation: Heat-treat the fungal biomass before extraction or use extraction methods that denature enzymes. 2. Proper Storage: Store extracts in amber vials, under an inert atmosphere (e.g., nitrogen or argon), and at low temperatures (-20°C or below).

Quantitative Data on Phomalactone Recovery

The following table summarizes reported yields of phomalactone from fungal cultures. Direct comparison of yields between different solvents from a single study is limited in the current literature.

Fungal Strain	Extraction/Culture Conditions	Reported Yield	Reference
Ophiocordyceps communis BCC 1842	Grown in a bioreactor with glucose and sodium nitrate as carbon and nitrogen sources, respectively.	93.30 mg/L	[2][3]

Experimental Protocols

General Protocol for Phomalactone Extraction from Fungal Culture

This protocol provides a general methodology for the extraction of phomalactone from a fungal liquid culture.

• Culture Filtration: Separate the fungal mycelium from the culture broth by vacuum filtration. The phomalactone may be present in both the mycelium and the broth, so both should be processed.

• Mycelium Extraction:

  • Dry the mycelium (e.g., freeze-drying or oven drying at low temperature).

  • Grind the dried mycelium into a fine powder.

  • Suspend the powdered mycelium in a suitable solvent (e.g., ethyl acetate) at a solid-to-solvent ratio of 1:10 (w/v).

  • Extract for a defined period (e.g., 24-48 hours) with constant agitation at room temperature.

  • Filter the mixture to separate the solvent extract from the mycelial debris.

  • Repeat the extraction process on the mycelial residue to ensure complete recovery.

• Broth Extraction (Liquid-Liquid Extraction):

  • To the culture filtrate, add an equal volume of an immiscible organic solvent (e.g., ethyl acetate).

  • Transfer the mixture to a separatory funnel and mix gently by inverting the funnel several times.

  • Allow the layers to separate.

  • Collect the organic layer.

  • Repeat the extraction of the aqueous layer with fresh solvent to maximize recovery.

• Solvent Evaporation:

  • Combine all the solvent extracts.

  • Evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude phomalactone extract.

• Purification:

  • The crude extract can be further purified using techniques such as column chromatography on silica gel, eluting with a solvent gradient of increasing polarity (e.g., hexane-ethyl acetate).

Visualizations

Experimental Workflow for Phomalactone Extraction

Caption: Workflow for phomalactone extraction and purification.

Potential Signaling Pathways Modulated by Phomalactone

Phomalactone has been reported to have anti-inflammatory and anti-cancer properties. While the exact molecular targets are not fully elucidated, these activities suggest potential modulation of key signaling pathways involved in inflammation and apoptosis.

1. General Apoptosis Signaling Pathway

Caption: Potential modulation of the intrinsic apoptosis pathway.

2. General Inflammatory Signaling Pathway (NF-κB)

Caption: Potential inhibition of the NF-κB inflammatory pathway.

References

• 1. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Phomalactone Optimization and Production of Entomopathogenic Fungi; Ophiocordyceps communis BCC 1842 and BCC 2763 [hero.epa.gov]
• 3. Phomalactone optimization and production of entomopathogenic fungi by Ophiocordyceps communis BCC 1842 and BCC 2763 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phomalactone as the Active Constituent against Mosquitoes from Nigrospora spherica [scirp.org]

Phomalactone stability under different pH and temperature conditions

Welcome to the technical support center for phomalactone. This resource is designed to assist researchers, scientists, and drug development professionals in understanding and managing the stability of phomalactone under various experimental conditions. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the integrity of your phomalactone samples.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for solid phomalactone?

A1: For long-term storage, solid phomalactone should be stored at -20°C. Under these conditions, it is reported to be stable for at least four years.[1]

Q2: How should I prepare a stock solution of phomalactone?

A2: Phomalactone is soluble in solvents such as dichloromethane, DMSO, and ethanol.[1] For biological experiments, it is advisable to prepare a concentrated stock solution in a suitable organic solvent like DMSO and then dilute it to the final concentration in your aqueous experimental medium immediately before use to minimize potential degradation in the aqueous environment.

Q3: What are the primary factors that can affect the stability of phomalactone in solution?

A3: The stability of phomalactone in solution is likely influenced by pH, temperature, and light exposure. Lactone rings, a core structural feature of phomalactone, are susceptible to hydrolysis, which can be catalyzed by acidic or basic conditions. Elevated temperatures can accelerate this degradation.

Q4: Are there any general concerns about the stability of the pyran-2-one ring in phomalactone?

A4: The 2H-pyran-2-one scaffold is a common motif in natural products and is generally considered stable.[2] However, like all esters, the lactone can be susceptible to hydrolysis under certain conditions. The specific substituents on the pyran ring will influence its reactivity.

Q5: How can I monitor the degradation of phomalactone in my samples?

A5: High-Performance Liquid Chromatography (HPLC) is a highly sensitive and accurate method for monitoring the degradation of phomalactone.[3][4] A stability-indicating HPLC method should be developed to separate the intact phomalactone from its potential degradation products.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of biological activity in prepared solutions.	Phomalactone may have degraded in the aqueous experimental medium.	Prepare fresh solutions immediately before each experiment. Minimize the time the compound spends in aqueous buffer, especially at non-neutral pH or elevated temperatures.
Inconsistent results between experimental replicates.	Variability in sample handling and storage.	Ensure consistent timing for solution preparation and incubation. Use a standardized protocol for all experiments. Store stock solutions at -20°C or below and minimize freeze-thaw cycles.
Appearance of unexpected peaks in HPLC analysis.	Degradation of phomalactone.	Conduct a forced degradation study (see Experimental Protocols below) to intentionally generate and identify potential degradation products. This will help in developing a robust stability-indicating analytical method.
Precipitation of phomalactone in aqueous solutions.	Low aqueous solubility.	While phomalactone is soluble in some organic solvents, its aqueous solubility may be limited.[1] Consider using a co-solvent system or preparing a more dilute solution if precipitation is observed.

Experimental Protocols

Protocol: Forced Degradation Study of Phomalactone

A forced degradation study is essential to understand the degradation pathways and to develop a stability-indicating analytical method.[5]

Objective: To investigate the stability of phomalactone under various stress conditions (acidic, basic, oxidative, thermal, and photolytic).

Materials:

• Phomalactone

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC grade water, methanol, and acetonitrile

• pH meter

• HPLC system with a suitable detector (e.g., UV/Vis or PDA)

• Photostability chamber

• Temperature-controlled oven

Methodology:

• Sample Preparation: Prepare a stock solution of phomalactone in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

• Acid Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the solution at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample, neutralize it with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M NaOH.

  • Incubate at room temperature and monitor at shorter time intervals (e.g., 5, 15, 30, 60 minutes) due to the typically rapid nature of base-catalyzed hydrolysis.

  • At each time point, withdraw a sample, neutralize it with 0.1 M HCl, and dilute with mobile phase for HPLC analysis.

• Oxidative Degradation:

  • To an aliquot of the stock solution, add an equal volume of 3% H₂O₂.

  • Incubate at room temperature for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw a sample and dilute with mobile phase for HPLC analysis.

• Thermal Degradation:

  • Place a sample of the solid phomalactone and a sample of the stock solution in an oven at an elevated temperature (e.g., 70°C) for a defined period (e.g., 1, 3, 7 days).

  • Analyze the samples by HPLC.

• Photolytic Degradation:

  • Expose a sample of the stock solution and solid phomalactone to light in a photostability chamber according to ICH Q1B guidelines.

  • Analyze the samples by HPLC and compare with a control sample kept in the dark.

• HPLC Analysis:

  • Develop a stability-indicating HPLC method capable of separating the parent phomalactone peak from all degradation product peaks.

  • Analyze all samples from the stress conditions. The percentage of degradation can be calculated by the decrease in the area of the parent peak.

Visualizations

Caption: Workflow for a forced degradation study of phomalactone.

Caption: Postulated pH-dependent hydrolysis of the phomalactone lactone ring.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. biopharminternational.com [biopharminternational.com]
• 4. An overview of structure-based activity outcomes of pyran derivatives against Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. resolvemass.ca [resolvemass.ca]

Reference Data & Comparative Studies

Validating the antifungal activity of phomalactone against Phytophthora infestans

A Comparative Analysis of Efficacy and a Guide to In Vitro Validation

For Immediate Release

[City, State] – [Date] – As the agricultural industry continues to seek effective and sustainable solutions to combat devastating plant pathogens, new research highlights the potential of phomalactone, a natural compound, in the fight against Phytophthora infestans, the causal agent of late blight in potatoes and tomatoes. This guide provides a comparative overview of phomalactone's antifungal activity against P. infestans alongside established fungicides, supported by experimental data. Detailed protocols for in vitro validation are also presented to aid researchers in the evaluation of novel antifungal compounds.

Phytophthora infestans is a notoriously destructive oomycete responsible for significant economic losses worldwide. While synthetic fungicides have been the primary method of control, the emergence of resistant strains necessitates the exploration of new active compounds. Phomalactone, a metabolite isolated from the fungus Nigrospora sphaerica, has demonstrated significant inhibitory effects on the growth and development of P. infestans.

Comparative Antifungal Efficacy

Phomalactone exhibits potent antifungal activity against P. infestans, specifically inhibiting its mycelial growth with a Minimum Inhibitory Concentration (MIC) of 2.5 mg/L.[1][2] Furthermore, it has been shown to impede the germination of both sporangia and zoospores, crucial stages in the pathogen's life cycle.[1][2] In vivo studies have also confirmed its efficacy, with applications at 100 and 500 mg/L reducing the development of tomato late blight.[1][2]

To contextualize the performance of phomalactone, the following table summarizes its in vitro activity alongside that of several conventional fungicides commonly used to manage P. infestans. It is important to note that the data presented is compiled from various studies and direct comparative assessments under identical conditions are limited.

Compound	Type	Target	Efficacy Data
Phomalactone	Natural Product (Mycotoxin)	Not fully elucidated	MIC: 2.5 mg/L (mycelial growth inhibition)[1][2]
Metalaxyl	Systemic Fungicide (Phenylamide)	RNA polymerase I, inhibiting rRNA synthesis[3][4]	100% mycelial growth inhibition at 400 ppm.[5]
Mancozeb	Contact Fungicide (Dithiocarbamate)	Multi-site inhibitor (disrupts multiple enzymes and metabolic pathways)	96.72% mycelial growth inhibition at 400 ppm.[5]
Cymoxanil	Local Systemic Fungicide (Cyanoacetamide oxime)	Unknown, believed to inhibit nucleic acid and protein synthesis	Often used in combination with mancozeb for synergistic effects.
Sunoxanil 72 WP (Cymoxanil 8% + Mancozeb 64%)	Fungicide Mixture	Multiple targets	Up to 99.70% disease control in field applications.

Experimental Protocols

Accurate and reproducible in vitro assays are fundamental for the preliminary screening and validation of antifungal compounds. Below are detailed protocols for assessing the activity of compounds like phomalactone against P. infestans.

Mycelial Growth Inhibition Assay (Radial Growth Method)

This method is used to determine the effect of a compound on the vegetative growth of the pathogen.

a. Media Preparation:

• Prepare Potato Dextrose Agar (PDA) or Rye B Agar medium according to the manufacturer's instructions.

• Autoclave the medium and allow it to cool to approximately 45-50°C.

• Amend the molten agar with the test compound (e.g., phomalactone) at various concentrations. A stock solution of the compound can be prepared in a suitable solvent (e.g., DMSO or ethanol) and added to the medium. Ensure the final solvent concentration is non-inhibitory to the fungus (typically ≤1% v/v).

• Pour the amended and control (medium with solvent only) agar into sterile 90 mm Petri dishes.

b. Inoculation and Incubation:

• From the margin of an actively growing P. infestans culture (typically 7-10 days old), excise a 5 mm mycelial plug using a sterile cork borer.

• Place the mycelial plug, mycelium-side down, in the center of each agar plate.

• Seal the plates with paraffin film and incubate them in the dark at 18-20°C.

c. Data Collection and Analysis:

• Measure the diameter of the fungal colony in two perpendicular directions at regular intervals (e.g., every 24 hours) until the colony in the control plate reaches the edge of the dish.

• Calculate the percentage of mycelial growth inhibition using the following formula:

  Where:

  • DC = Average diameter of the colony in the control group

  • DT = Average diameter of the colony in the treatment group

• The Minimum Inhibitory Concentration (MIC) is the lowest concentration of the compound that completely inhibits visible mycelial growth.

Sporangium and Zoospore Germination Assay

This assay evaluates the effect of a compound on the germination of asexual spores.

a. Spore Suspension Preparation:

• Flood a mature P. infestans culture with sterile distilled water.

• Gently scrape the surface with a sterile glass rod to dislodge the sporangia.

• Filter the suspension through a double layer of sterile cheesecloth to remove mycelial fragments.

• Adjust the concentration of the sporangial suspension to a desired level (e.g., 1 x 10^5 sporangia/mL) using a hemocytometer.

• To induce zoospore release, incubate the sporangial suspension at 4°C for 1-2 hours.

b. Assay Procedure:

• In the wells of a 96-well microtiter plate, add the test compound at various concentrations.

• Add the sporangial or zoospore suspension to each well.

• Incubate the plates at 18-20°C in the dark for 2-6 hours.

c. Data Collection and Analysis:

• Using a microscope, observe the germination of at least 100 sporangia or zoospores per replicate for each treatment. A spore is considered germinated if the germ tube is at least half the length of the spore.

• Calculate the percentage of germination inhibition relative to the control.

Visualizing Experimental and Biological Pathways

To further elucidate the processes involved in antifungal activity validation and the potential mode of action of fungicides, the following diagrams are provided.

Caption: Experimental workflow for validating antifungal activity.

Caption: Simplified mode of action of Metalaxyl in P. infestans.

Conclusion

The data presented in this guide underscore the potential of phomalactone as a valuable tool in the management of Phytophthora infestans. Its potent in vitro activity warrants further investigation, including comprehensive field trials and studies into its precise mode of action. The detailed experimental protocols provided herein offer a standardized framework for researchers to rigorously evaluate phomalactone and other novel antifungal candidates, paving the way for the development of new and effective crop protection strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. scispace.com [scispace.com]
• 3. researchgate.net [researchgate.net]
• 4. Phytophthora infestans: An Overview of Methods and Attempts to Combat Late Blight - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]

Phomalactone: A Natural Fungal Metabolite Challenging Commercial Insecticides

For Immediate Release

A comprehensive analysis of the insecticidal properties of phomalactone, a natural compound produced by the fungus Nigrospora sphaerica, reveals its potential as a viable alternative to conventional synthetic insecticides. This guide presents a comparative overview of phomalactone's efficacy against prominent commercial insecticides, supported by experimental data, detailed methodologies, and visualizations of the underlying biological pathways.

Researchers, scientists, and professionals in drug development will find valuable insights into this promising biocontrol agent. The data indicates that phomalactone exhibits significant larvicidal and adulticidal activity, particularly against mosquito species, including strains resistant to common insecticides like permethrin.

Quantitative Comparison of Insecticidal Efficacy

The following tables summarize the key quantitative data from laboratory bioassays comparing the efficacy of phomalactone with the commercial pyrethroid insecticide, permethrin.

Table 1: Adulticidal Efficacy (LD₅₀) of Phomalactone and Permethrin against Mosquitoes

Compound	Species	Strain	LD₅₀ (µ g/insect )	Citation
Phomalactone	Aedes aegypti	Orlando (Susceptible)	0.64	[1]
Phomalactone	Anopheles quadrimaculatus	-	0.20	[1]
Permethrin	Aedes aegypti	Orlando (Susceptible)	0.00026	[1]
Permethrin	Aedes aegypti	Puerto Rico (Resistant)	0.025	[1]

LD₅₀ (Lethal Dose, 50%) is the dose of a substance that is lethal to 50% of the test population.

Table 2: Larvicidal Activity of Phomalactone and Permethrin against Aedes aegypti

Compound	Strain	Concentration (µg/µL)	Mortality (%)	Citation
Phomalactone	Orlando (Susceptible)	10	100	[1]
Phomalactone	Puerto Rico (Resistant)	10	100	[1]
Permethrin	Orlando (Susceptible)	1	100	[1]
Permethrin	Puerto Rico (Resistant)	1	26	[1]

Experimental Protocols

The data presented in this guide is based on established laboratory bioassay protocols. The following is a detailed methodology for the key experiments cited.

Topical Application Bioassay for Adulticidal Activity

This method is employed to determine the dose of an insecticide that is lethal to adult insects upon direct contact.

• Test Subjects: Adult female mosquitoes (Aedes aegypti and Anopheles quadrimaculatus), 3-6 days post-emergence, are used.

• Insecticide Preparation: The test compounds (phomalactone and permethrin) are dissolved in a suitable solvent, typically acetone, to create a range of concentrations.

• Application: A precise volume (e.g., 0.5 µL) of the insecticide solution is applied directly to the dorsal thorax of each anesthetized mosquito using a micro-applicator. Control groups are treated with the solvent alone.

• Observation: Treated mosquitoes are transferred to holding cages with access to a sugar solution. Mortality is recorded at 24 hours post-treatment.

• Data Analysis: The lethal dose 50 (LD₅₀) is calculated using probit analysis, which models the relationship between the dose and the mortality rate.

Larval Bioassay for Larvicidal Activity

This assay assesses the toxicity of insecticides to the larval stages of insects.

• Test Subjects: First-instar larvae of Aedes aegypti are used.

• Insecticide Preparation: A stock solution of the test compound is prepared and then serially diluted in water to achieve the desired test concentrations.

• Exposure: A specific number of larvae (e.g., 20) are placed in beakers containing the test solution. Control groups are placed in water with the corresponding concentration of the solvent used for the stock solution.

• Observation: Mortality is assessed after a 24-hour exposure period. Larvae are considered dead if they are motionless and do not respond to probing.

• Data Analysis: The lethal concentration 50 (LC₅₀), the concentration that kills 50% of the larval population, is determined through probit analysis.

Visualizing the Mechanisms of Action

Understanding the signaling pathways through which insecticides exert their toxic effects is crucial for developing new compounds and managing resistance. The following diagrams, generated using Graphviz, illustrate the known mechanisms of major commercial insecticide classes and a representation of the current understanding of phomalactone's mode of action.

Figure 1: Generalized workflow for insecticide bioassays.

Figure 2: Insecticide mechanisms of action on a neuron.

Discussion of Signaling Pathways

• Phomalactone: The precise molecular target and mechanism of action for phomalactone are currently not well understood. However, studies indicate that its mode of action is likely novel and differs from that of pyrethroids, as it does not induce the characteristic leg autotomy (shedding) observed with pyrethroid poisoning in insects[1]. This suggests that phomalactone may interact with a different target within the insect's nervous system, making it a valuable candidate for managing insecticide resistance.

• Pyrethroids (e.g., Permethrin): This class of insecticides targets the voltage-gated sodium channels in the nerve cell membranes of insects. By binding to these channels, pyrethroids prevent them from closing, leading to a persistent influx of sodium ions. This results in a state of constant nerve excitement, or hyperexcitation, which ultimately causes paralysis and death of the insect.

• Organophosphates (e.g., Chlorpyrifos): Organophosphates act by inhibiting the enzyme acetylcholinesterase (AChE). AChE is responsible for breaking down the neurotransmitter acetylcholine (ACh) in the synapse. By inhibiting AChE, organophosphates cause an accumulation of ACh, leading to continuous stimulation of nerve and muscle fibers, resulting in paralysis and death.

Conclusion

Phomalactone demonstrates significant insecticidal activity, particularly against mosquito larvae and adults. Its efficacy against permethrin-resistant mosquito strains highlights its potential as a tool for resistance management. While direct comparative data against a broader range of commercial insecticides and insect pests is currently limited, the existing evidence strongly supports further investigation into phomalactone as a promising natural alternative for pest control. Its apparently novel mode of action warrants further research to fully elucidate its molecular target and optimize its application in integrated pest management strategies.

References

• 1. Phomalactone as the Active Constituent against Mosquitoes from Nigrospora spherica [scirp.org]

In Vivo Validation of Phomalactone's Therapeutic Potential: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phomalactone, a naturally occurring macrolactone, has demonstrated a range of biological activities in vitro, including antifungal and cytotoxic effects. While its potential as a therapeutic agent is of growing interest, comprehensive in vivo validation in preclinical animal models remains limited. This guide provides a comparative analysis of the therapeutic potential of phomalactone, drawing upon available data for structurally related macrolide compounds to benchmark its potential efficacy in oncology and inflammatory diseases. We present a summary of relevant in vivo studies, detailed experimental methodologies, and a hypothesized mechanism of action for phomalactone based on the known signaling pathways of similar molecules. This guide aims to provide a framework for future in vivo studies to validate the therapeutic utility of phomalactone.

Introduction to Phomalactone

Phomalactone is a small macrolactone produced by various fungi. Its simple chemical structure and cytotoxic properties have made it a subject of interest for potential therapeutic applications. While in vitro studies have shown its ability to inhibit the growth of certain cancer cell lines and fungal pathogens, the translation of these findings into in vivo efficacy is a critical next step in its development as a drug candidate. This guide will explore the potential anti-inflammatory and anticancer activities of phomalactone by comparing it with other well-studied macrolides that have undergone in vivo testing.

Comparative Analysis of Therapeutic Potential

Due to the current absence of specific in vivo data for phomalactone in animal models of cancer and inflammation, this section provides a comparative analysis based on the performance of other macrolide antibiotics with known anti-inflammatory and anticancer properties.

Anti-Inflammatory Potential

Several macrolide antibiotics have demonstrated significant anti-inflammatory effects in various in vivo models. These effects are often independent of their antimicrobial activity and are attributed to the modulation of inflammatory pathways.

Table 1: Comparison of In Vivo Anti-Inflammatory Activity of Macrolides

Compound	Animal Model	Key Findings	Reference
Roxithromycin, Clarithromycin, Erythromycin	Rat carrageenan-induced pleurisy	Dose-dependent reduction in exudate volume and leukocyte accumulation.[1]	[1]
Azithromycin	Rat formaldehyde-induced arthritis	Significant reduction in inflammation size.[2]	[2]
Azithromycin	Rat carrageenan-induced air pouch	Significant attenuation of total leukocyte count in exudate.[2]	[2]
Phomalactone (Hypothesized)	-	Potential to reduce inflammatory mediators and immune cell infiltration.	-

Anticancer Potential

The anticancer activity of macrolides in vivo is an emerging area of research. Some studies suggest they may enhance the efficacy of conventional chemotherapy agents. Butyrolactone I, a compound with a related lactone structure, has shown direct antitumor effects against lung cancer cell lines.

Table 2: Comparison of In Vivo and In Vitro Anticancer Activity

Compound	Model	Key Findings	Reference
Erythromycin, Clarithromycin	Mouse leukemia P388/ADR xenograft	Enhanced the antitumor activity of vinblastine.[3]	[3]
Butyrolactone I	Human lung cancer cell lines (in vitro)	IC50 values in the order of 50 µg/mL.[4]	[4]
Phomalactone (Hypothesized)	-	Potential for direct cytotoxicity and/or chemosensitization in cancer models.	-

Proposed Mechanism of Action and Signaling Pathways

While the precise molecular targets of phomalactone in mammalian cells are not yet elucidated, we can hypothesize its mechanism of action based on the known activities of other macrolides and lactone-containing compounds. These often involve the modulation of key signaling pathways that regulate inflammation and cell survival.

Putative Anti-Inflammatory Signaling Pathway

Macrolides have been shown to inhibit the production of pro-inflammatory cytokines by modulating signaling pathways such as Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK).[5] It is plausible that phomalactone exerts its anti-inflammatory effects through similar mechanisms.

References

• 1. Anti-inflammatory activity of macrolide antibiotics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Reversal of anticancer drug resistance by macrolide antibiotics in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Antitumor effects of butyrolactone I, a selective cdc2 kinase inhibitor, on human lung cancer cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pathogen- and Host-Directed Anti-Inflammatory Activities of Macrolide Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Phomalactone Enantiomers: An Uncharted Territory in Bioactivity

A comprehensive review of existing scientific literature reveals a significant gap in our understanding of the bioactivity of phomalactone enantiomers. While the naturally occurring (+)-phomalactone has been the subject of various studies highlighting its antifungal and antibiotic properties, a direct comparative analysis with its synthetic counterpart, (-)-phomalactone, remains an unexplored area of research. This guide synthesizes the available data on (+)-phomalactone and underscores the absence of research on its enantiomer, pinpointing a critical knowledge gap for researchers, scientists, and drug development professionals.

Currently, a direct comparison of the bioactivity between (+)-phomalactone and (-)-phomalactone is not possible due to the lack of published experimental data for the (-)-enantiomer. Scientific investigations have concentrated on the isolation and characterization of the biological activities of the naturally produced (+)-phomalactone.

The Bioactivity of (+)-Phomalactone: A Summary of Current Knowledge

(+)-Phomalactone, a metabolite isolated from various fungi, including those of the genera Nigrospora and Hirsutella, has demonstrated notable antagonistic effects against a range of organisms.[1][2] Its bioactivity is most prominently documented in the realms of antifungal and antibiotic applications.

Antifungal Activity

Studies have shown that (+)-phomalactone exhibits significant inhibitory effects against various fungal pathogens. The data from these studies, while not comparative with the (-)-enantiomer, provides a baseline for the antifungal potential of this molecular structure.

Target Organism	Bioactivity Metric	Result	Reference
Phytophthora infestans	Mycelial Growth Inhibition	MIC: 2.5 mg/L	[1]
Beauveria bassiana	Conidial Germination Inhibition	Activity noted	[2]
Tolypocladium spp.	Conidial Germination Inhibition	Activity noted	[2]
Metarhizium anisopliae	Conidial Germination Inhibition	Activity noted	[2]

MIC: Minimum Inhibitory Concentration

Antibiotic Activity

In addition to its antifungal properties, (+)-phomalactone has been identified as an antibiotic.[2] Research has demonstrated its toxicity against certain insect species, suggesting a broader spectrum of biological activity.

Target Organism	Bioactivity Metric	Result	Reference
Rhagoletis pomonella (Apple Maggot)	Toxicity	Toxic	[2]

Experimental Protocols: A Look into the Bioassays for (+)-Phomalactone

The methodologies employed in assessing the bioactivity of (+)-phomalactone are crucial for understanding the current data and for designing future comparative studies.

Antifungal Susceptibility Testing (Mycelial Growth Inhibition)

A common method to evaluate antifungal activity is the determination of the Minimum Inhibitory Concentration (MIC) against fungal mycelial growth. A standardized protocol involves:

• Preparation of Fungal Cultures: The target fungus is cultured on a suitable agar medium to obtain actively growing mycelia.

• Inoculum Preparation: Mycelial discs of a specific diameter are cut from the periphery of an actively growing fungal colony.

• Assay Plate Preparation: A series of agar plates are prepared containing graded concentrations of the test compound (e.g., (+)-phomalactone).

• Inoculation and Incubation: A mycelial disc is placed at the center of each agar plate. The plates are then incubated under controlled conditions (temperature and light) optimal for the growth of the specific fungus.

• MIC Determination: The MIC is determined as the lowest concentration of the compound that completely inhibits the visible growth of the mycelium after a defined incubation period.

Spore Germination Assay

To assess the impact on fungal sporulation and germination, the following workflow is typically used:

References

• 1. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of the antibiotic phomalactone from the entomopathogenic fungusHirsutella thompsonii var.synnematosa - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Validating Novel Inhibitors of Farnesyltransferase and Histone Deacetylases

For researchers, scientists, and drug development professionals, the validation of molecular targets is a critical step in the drug discovery pipeline. This guide provides a comparative overview of two prominent cancer drug targets: Farnesyltransferase (FTase) and Histone Deacetylases (HDACs). It offers supporting experimental data for established inhibitors, detailed methodologies for key validation experiments, and visual workflows to aid in the design and execution of target validation studies.

While natural products like phomalactone present intriguing possibilities for novel therapeutics, their precise molecular targets often require extensive investigation. This guide focuses on well-validated targets and their inhibitors to provide a framework for the characterization of new chemical entities.

Farnesyltransferase Inhibitors: Targeting the Ras Signaling Pathway

Farnesyltransferase inhibitors (FTIs) are a class of drugs that block the farnesyltransferase enzyme, which is crucial for the post-translational modification of the Ras protein.[1] The Ras family of proteins (H-Ras, N-Ras, and K-Ras) are key players in signal transduction pathways that regulate cell growth, proliferation, and survival.[2] By preventing the farnesylation of Ras, FTIs inhibit its localization to the cell membrane, thereby blocking downstream signaling cascades that are often hyperactive in cancer.[1][3]

Comparative Performance of Farnesyltransferase Inhibitors

The efficacy of FTIs can be quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the activity of the farnesyltransferase enzyme by 50%. The table below summarizes the IC50 values for several well-characterized FTIs.

Inhibitor	Target	IC50 (nM)	Reference
Tipifarnib (R115777)	Farnesyltransferase	0.86	[1]
Lonafarnib (SCH66336)	Farnesyltransferase	1.9	[1]
FTI-277	Farnesyltransferase	0.5	[1]

Diagram of the Ras Signaling Pathway and FTI Intervention

Caption: Ras signaling pathway and the inhibitory action of FTIs.

Histone Deacetylase Inhibitors: Modulating Gene Expression

Histone deacetylase (HDAC) inhibitors are a class of compounds that interfere with the function of HDAC enzymes.[4] HDACs play a crucial role in regulating gene expression by removing acetyl groups from histones, leading to a more compact chromatin structure that represses transcription.[5] By inhibiting HDACs, these drugs increase histone acetylation, resulting in a more relaxed chromatin structure that allows for the transcription of tumor suppressor genes, ultimately leading to cell cycle arrest, differentiation, and apoptosis.[4][5]

Comparative Performance of Histone Deacetylase Inhibitors

The potency of HDAC inhibitors is also commonly measured by their IC50 values against different HDAC isoforms. The following table provides a comparison of several HDAC inhibitors.

Inhibitor	Target	IC50 (nM)	Reference
Vorinostat (SAHA)	Pan-HDAC	~50	[6]
Romidepsin (FK228)	Class I HDACs	~1	[6]
Entinostat (MS-275)	HDAC1, HDAC3	100-400	[7]
Pracinostat (SB939)	Pan-HDAC	40-140	[8]

Diagram of HDAC Action and Inhibition

Caption: Mechanism of HDACs and their inhibition.

Experimental Protocols for Target Validation

Validating the molecular target of a novel compound requires a series of well-designed experiments. Below are detailed protocols for key assays used to characterize inhibitors of farnesyltransferase and histone deacetylases.

Farnesyltransferase Activity Assay (Fluorometric)

This assay measures the activity of farnesyltransferase by detecting the transfer of a fluorescently labeled farnesyl pyrophosphate analog to a peptide substrate.

Materials:

• Farnesyltransferase enzyme

• Fluorescently labeled farnesyl pyrophosphate (FPP) analog

• Peptide substrate (e.g., Dansyl-GCVLS)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, 10 mM MgCl2, 10 µM ZnCl2)

• Test compound (e.g., phomalactone or other potential FTI)

• 96-well black microplate

• Fluorometer

Procedure:

• Prepare a reaction mixture containing assay buffer, farnesyltransferase enzyme, and the peptide substrate in each well of the microplate.

• Add the test compound at various concentrations to the respective wells. Include a positive control (known FTI) and a negative control (vehicle).

• Initiate the reaction by adding the fluorescently labeled FPP analog to all wells.

• Incubate the plate at 37°C for a specified time (e.g., 30-60 minutes).

• Measure the fluorescence intensity at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 340/485 nm for a dansylated peptide).[9][10]

• Calculate the percent inhibition for each concentration of the test compound and determine the IC50 value.

HDAC Activity Assay (Fluorometric)

This assay quantifies HDAC activity by measuring the deacetylation of a fluorogenic substrate.

Materials:

• HDAC enzyme or nuclear extract

• Fluorogenic HDAC substrate (e.g., Boc-Lys(Ac)-AMC)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl2)

• Developer solution (containing a protease to cleave the deacetylated substrate and release the fluorophore)

• Test compound (e.g., potential HDAC inhibitor)

• 96-well black microplate

• Fluorometer

Procedure:

• Add the HDAC enzyme or nuclear extract and assay buffer to the wells of the microplate.

• Add the test compound at various concentrations to the appropriate wells. Include a positive control (known HDAC inhibitor) and a negative control (vehicle).

• Initiate the reaction by adding the fluorogenic HDAC substrate.

• Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Stop the reaction and initiate fluorescence development by adding the developer solution.[11]

• Incubate at 37°C for an additional 15-30 minutes.

• Measure the fluorescence at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 360/460 nm).[12]

• Calculate the percent inhibition and determine the IC50 value.

Cell Viability Assay (MTT Assay)

This assay assesses the effect of a compound on cell proliferation and viability.[13]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compound

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well clear microplate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compound and incubate for a specified period (e.g., 24, 48, or 72 hours).

• After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[14]

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.[15]

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Western Blotting for Target Engagement

Western blotting can be used to confirm that the inhibitor is engaging its target within the cell by observing changes in the levels of specific proteins or their post-translational modifications.[16]

Materials:

• Cells treated with the test compound

• Lysis buffer

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels

• Transfer apparatus and membranes (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-acetyl-histone H3, anti-farnesylated Ras)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Lyse the treated and untreated cells and quantify the protein concentration.

• Separate the protein lysates by SDS-PAGE.

• Transfer the separated proteins to a membrane.

• Block the membrane to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody.

• Wash the membrane again and apply the chemiluminescent substrate.

• Capture the signal using an imaging system to visualize the protein bands.

Workflow for Molecular Target Validation

The process of validating a molecular target for a novel compound follows a logical progression from in vitro enzymatic assays to cell-based assays and ultimately to in vivo models.

Caption: A general workflow for validating a molecular target.

References

• 1. Farnesyltransferase inhibitor - Wikipedia [en.wikipedia.org]
• 2. Validate User [aacrjournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Histone deacetylase inhibitors: molecular mechanisms of action and clinical trials as anti-cancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What are HDAC inhibitors and how do they work? [synapse.patsnap.com]
• 6. Histone Deacetylase Inhibitors in Clinical Studies as Templates for New Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Novel histone deacetylase inhibitors in clinical trials as anti-cancer agents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. bioassaysys.com [bioassaysys.com]
• 10. bioassaysys.com [bioassaysys.com]
• 11. HDAC Activity Assay Kit | 566328 [merckmillipore.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 14. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 15. broadpharm.com [broadpharm.com]
• 16. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]

Phomalactone: A Promising Antimicrobial Agent with Potential to Overcome Existing Drug Resistance

A detailed comparison of phomalactone's antimicrobial activity with conventional agents, highlighting its potential in combating resistant pathogens.

Introduction

Phomalactone, a natural compound produced by the fungus Nigrospora sphaerica, has demonstrated significant antimicrobial activity against a range of pathogens, including fungi, bacteria, and insects. Of particular interest to researchers and drug development professionals is its efficacy against strains that have developed resistance to currently available antimicrobials. This guide provides a comparative analysis of phomalactone's performance against established agents, summarizing key experimental data and outlining the methodologies used to generate these findings. The available data, while not from direct cross-resistance studies, strongly suggests that phomalactone possesses a different mechanism of action, making it a compelling candidate for further investigation in the fight against antimicrobial resistance.

Antifungal Activity: Phomalactone vs. Standard Fungicides

Phomalactone has been shown to be effective against the plant pathogenic oomycete Phytophthora infestans, the causative agent of late blight in potatoes and tomatoes. A study reported a Minimum Inhibitory Concentration (MIC) of 2.5 mg/L for phomalactone against this pathogen[1][2]. This section compares the in vitro efficacy of phomalactone with that of common fungicides used to control P. infestans.

Table 1: In Vitro Activity of Phomalactone and Standard Fungicides against Phytophthora infestans

Compound	Concentration	Mycelial Growth Inhibition (%)	Reference
Phomalactone	2.5 mg/L (MIC)	100%	[1][2]
Metalaxyl	300 ppm	99.2%	[3]
400 ppm	100%	[4]
Mandipropamid	10 µg/L	~80%	[5]
Mancozeb	400 ppm	96.62%	[3]
Bavistin	1000 ppm	48%	[4]

Antibacterial Activity: Phomalactone's Efficacy Against Methicillin-Resistant Staphylococcus aureus (MRSA)

Preliminary evidence suggests that phomalactone is active against methicillin-resistant Staphylococcus aureus (MRSA), a significant human pathogen responsible for numerous difficult-to-treat infections. While a specific MIC value for phomalactone against MRSA is not yet available in the literature, its activity against this resistant bacterium indicates a mechanism of action distinct from that of beta-lactam antibiotics like methicillin. The following table provides a comparison of the typical MIC ranges for vancomycin and methicillin against both methicillin-susceptible S. aureus (MSSA) and MRSA for context.

Table 2: Comparison of MICs for Vancomycin and Methicillin against S. aureus

Antimicrobial Agent	Organism	MIC Range (µg/mL)	Reference
Phomalactone	MRSA	Activity reported, MIC not specified
Vancomycin	MSSA	≤0.5 - 1	[6]
MRSA	≤0.5 - 2	[6][7][8]
Methicillin	MSSA	Not specified
MRSA	Resistant

Insecticidal Activity: Overcoming Permethrin Resistance in Aedes aegypti

Phomalactone has demonstrated notable insecticidal activity against the mosquito Aedes aegypti, a vector for dengue fever, Zika virus, and other diseases. Crucially, it has shown efficacy against both permethrin-susceptible and permethrin-resistant strains of this mosquito[9]. This suggests that phomalactone targets a different physiological pathway than pyrethroid insecticides, a widely used class of insecticides to which many mosquito populations have developed resistance.

Table 3: Topical Adulticidal Activity of Phomalactone and Permethrin against Aedes aegypti

Compound	Mosquito Strain	LD50 (ng/organism)	Resistance Ratio	Reference
Phomalactone	Orlando (Permethrin-Susceptible)	640	-	[9]
Puerto Rico (Permethrin-Resistant)	Data not available	-	[9]
Permethrin	Key West (Susceptible)	16,880	-	[10]
p-s (Resistant)	400,520	23.7	[10]

Experimental Protocols

The following sections detail the methodologies typically employed in the evaluation of antimicrobial and insecticidal activities, as reflected in the cited literature.

Antimicrobial Susceptibility Testing (Broth Microdilution)

The Minimum Inhibitory Concentration (MIC) of an antimicrobial agent against a specific microorganism is determined using a broth microdilution method. This technique involves preparing a series of twofold dilutions of the antimicrobial agent in a liquid growth medium in a 96-well microtiter plate. Each well is then inoculated with a standardized suspension of the test microorganism. The plates are incubated under controlled conditions (e.g., temperature, time). The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism[11][12].

Experimental workflow for MIC determination.

Topical Adulticidal Bioassay for Mosquitoes

The lethal dose 50 (LD50) of an insecticide is determined by a topical application bioassay. In this method, adult female mosquitoes are anesthetized, and a precise volume (e.g., 0.5 µL) of the test compound dissolved in a suitable solvent (e.g., acetone) is applied to the dorsal thorax of each mosquito using a micro-applicator. Control groups are treated with the solvent alone. The treated mosquitoes are then transferred to holding containers with access to a sugar solution and held for a specified period (e.g., 24 hours). Mortality is recorded, and the LD50, the dose required to kill 50% of the test population, is calculated using probit analysis[9].

Workflow for mosquito topical adulticidal bioassay.

Signaling Pathways and Mechanisms of Resistance

The precise molecular targets and signaling pathways affected by phomalactone are not yet fully elucidated. However, its activity against resistant strains points towards a mechanism of action that is distinct from those of commonly used antimicrobials.

For instance, pyrethroid resistance in mosquitoes is often linked to mutations in the voltage-gated sodium channel, the target of these insecticides[10][13]. Phomalactone's effectiveness against permethrin-resistant mosquitoes suggests it does not target this channel or is unaffected by these mutations.

Similarly, methicillin resistance in S. aureus is primarily due to the acquisition of the mecA gene, which codes for a penicillin-binding protein (PBP2a) with low affinity for beta-lactam antibiotics. Phomalactone's reported activity against MRSA implies that its mechanism is independent of PBP2a.

Further research is required to identify the specific cellular pathways targeted by phomalactone. This knowledge will be crucial for understanding its full potential and for the rational design of future antimicrobial therapies.

References

• 1. Activity against plant pathogenic fungi of phomalactone isolated from Nigrospora sphaerica - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. phytojournal.com [phytojournal.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Relationship of MIC and Bactericidal Activity to Efficacy of Vancomycin for Treatment of Methicillin-Resistant Staphylococcus aureus Bacteremia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. journals.asm.org [journals.asm.org]
• 9. researchgate.net [researchgate.net]
• 10. Permethrin Resistance in Aedes aegypti Affects Aspects of Vectorial Capacity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Antifungal Susceptibility Testing: Current Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Pyrethroid insecticides maintain repellent effect on knock-down resistant populations of Aedes aegypti mosquitoes | PLOS One [journals.plos.org]

Comparative Efficacy of Phomalactone Formulations: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative overview of the biological efficacy of phomalactone and its derivatives. It includes available experimental data, detailed methodologies for key bioassays, and visualizations of relevant biological pathways and experimental workflows.

Phomalactone, a natural product isolated from various fungi, has demonstrated notable insecticidal and antifungal properties. This guide synthesizes the current understanding of its efficacy and provides a framework for further research and development. While the term "formulations" can encompass both different delivery systems and synthetic derivatives, the available literature primarily focuses on a limited number of derivatives. This guide presents the data for phomalactone and its acetylated form, highlighting the potential for novel formulation strategies to enhance its bioactivity.

Data Presentation: Comparative Efficacy

The following tables summarize the quantitative data on the insecticidal and antifungal activities of phomalactone and its acetylated derivative.

Table 1: Insecticidal Activity of Phomalactone and its Acetylated Derivative against Mosquitoes

Compound	Mosquito Species & Strain	Bioassay Type	Efficacy Metric (LD50)	Citation
Phomalactone	Aedes aegypti (ORL Strain)	Topical Adulticidal	0.64 µ g/insect	[1]
Aedes aegypti (PR Strain)	Topical Adulticidal	0.66 µ g/insect	[1]
Anopheles quadrimaculatus	Topical Adulticidal	0.20 µ g/insect	[1]
Aedes aegypti (ORL Strain)	Larvicidal	>1 µg/µL	[1]
Aedes aegypti (PR Strain)	Larvicidal	>1 µg/µL	[1]
Acetylated Phomalactone	Aedes aegypti (ORL Strain)	Topical Adulticidal	0.89 µ g/insect	[1]
Permethrin (Control)	Aedes aegypti (ORL Strain)	Topical Adulticidal	0.26 ng/insect	[1]
Aedes aegypti (PR Strain)	Topical Adulticidal	25 ng/insect	[1]

ORL Strain: Orlando (permethrin-susceptible); PR Strain: Puerto Rico (permethrin-resistant)

Table 2: Antifungal Activity of Phomalactone

Compound	Fungal Species	Bioassay Type	Efficacy Metric (MIC)	Citation
Phomalactone	Phytophthora infestans	Mycelial Growth Inhibition	2.5 mg/L

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to facilitate the replication and extension of these findings.

Mosquito Larvicidal Bioassay

This protocol is adapted from standard WHO guidelines for testing mosquito larvicides.

Objective: To determine the concentration of a compound required to induce mortality in mosquito larvae.

Materials:

• Test compound (e.g., Phomalactone) dissolved in an appropriate solvent (e.g., ethanol or acetone).

• Late 3rd or early 4th instar mosquito larvae.

• 250 mL glass beakers.

• Dechlorinated or distilled water.

• Pipettes.

• Larval food (e.g., a mixture of brewer's yeast and ground pet food).

Procedure:

• Prepare a stock solution of the test compound.

• Prepare serial dilutions of the stock solution to create a range of test concentrations.

• To each 250 mL beaker, add 99 mL of dechlorinated water.

• Add 1 mL of the appropriate dilution of the test compound to each beaker. For the control, add 1 mL of the solvent.

• Introduce 20-25 larvae into each beaker.

• Add a small amount of larval food to each beaker.

• Maintain the beakers at a constant temperature (e.g., 25-27°C) and a 12:12 hour light:dark cycle.

• Record larval mortality at 24 and 48 hours post-treatment. Larvae are considered dead if they are immobile and do not respond to gentle probing.

• Calculate the percentage mortality for each concentration and correct for control mortality using Abbott's formula if necessary.

• Determine the LC50 (lethal concentration to kill 50% of the population) using probit analysis.

Antifungal Susceptibility Testing (Broth Microdilution for MIC)

This protocol is based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for antifungal susceptibility testing of filamentous fungi.

Objective: To determine the minimum inhibitory concentration (MIC) of a compound that inhibits the visible growth of a fungus.

Materials:

• Test compound (e.g., Phomalactone).

• Fungal isolate (e.g., Phytophthora infestans).

• Appropriate broth medium (e.g., RPMI-1640).

• 96-well microtiter plates.

• Spectrophotometer or microplate reader.

• Inoculum of the fungal isolate, adjusted to a specific concentration (e.g., 0.4 x 10^4 to 5 x 10^4 CFU/mL).

Procedure:

• Dissolve the test compound in a suitable solvent (e.g., DMSO) to create a stock solution.

• Prepare serial twofold dilutions of the compound in the broth medium directly in the 96-well plate. The final volume in each well should be 100 µL.

• Include a drug-free well for a positive growth control and an uninoculated well for a negative control.

• Add 100 µL of the standardized fungal inoculum to each well, bringing the final volume to 200 µL.

• Incubate the plates at an appropriate temperature (e.g., 28°C) for a specified period (e.g., 48-72 hours), depending on the growth rate of the fungus.

• The MIC is determined as the lowest concentration of the compound at which there is a significant inhibition of visible growth compared to the growth control. This can be assessed visually or by measuring the optical density using a microplate reader.

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams were created using Graphviz (DOT language) to illustrate relevant biological pathways and experimental processes.

Experimental workflow for phomalactone discovery.

Insect nervous system signaling and potential targets.

Fungal cell wall biosynthesis as a potential target.

Concluding Remarks and Future Directions

The available data indicates that phomalactone is a promising natural product with significant insecticidal and antifungal activities. Notably, its efficacy against pyrethroid-resistant mosquito strains suggests a mode of action distinct from commonly used insecticides, making it a valuable candidate for managing insecticide resistance.[1]

However, the current body of research on phomalactone formulations is limited. The comparison presented here is based on the parent compound and its acetylated derivative. To fully unlock the therapeutic and pest management potential of phomalactone, further research is warranted in the following areas:

• Development and Comparative Efficacy of Novel Formulations: Systematic studies on various formulations, such as nanoformulations, liposomal delivery systems, and controlled-release granules, could enhance the stability, bioavailability, and targeted delivery of phomalactone, potentially improving its efficacy and reducing environmental impact.

• Synthesis and Evaluation of Derivatives: A broader range of synthetic derivatives should be created and screened to establish a clear structure-activity relationship. This could lead to the identification of analogs with enhanced potency, selectivity, and improved physicochemical properties.

• Elucidation of the Mechanism of Action: A critical area for future research is the identification of the specific molecular targets and signaling pathways modulated by phomalactone in both insects and fungi. This knowledge is essential for understanding its mode of action, predicting potential resistance mechanisms, and designing more effective derivatives.

References

• 1. Phomalactone | C8H10O3 | CID 6475274 - PubChem [pubchem.ncbi.nlm.nih.gov]

Phomalactone: A Potential New Weapon in the Fight Against Drug-Resistant Microbes

A Comparative Analysis of Phomalactone's Performance Against Established Antimicrobial Agents

For Immediate Release

In an era where antimicrobial resistance poses a significant threat to global health, the scientific community is in a perpetual search for novel compounds to combat drug-resistant microbial strains. Phomalactone, a natural product isolated from the fungus Nigrospora sphaerica, has emerged as a compound of interest with demonstrated antimicrobial properties. This guide provides a comparative analysis of phomalactone's performance against multi-drug-resistant microbes, supported by available experimental data, and contextualized with the performance of current standard-of-care antibiotics.

Executive Summary

Phomalactone has demonstrated promising in vitro activity against a range of microorganisms, including the notoriously difficult-to-treat methicillin-resistant Staphylococcus aureus (MRSA). While comprehensive quantitative data for phomalactone against a wide array of drug-resistant bacteria and fungi is still emerging, preliminary studies suggest its potential as a valuable scaffold for the development of new antimicrobial agents. This guide will delve into the known antimicrobial spectrum of phomalactone, compare its activity with established drugs, detail relevant experimental protocols, and visualize its potential mechanism of action.

Performance Comparison of Phomalactone and Standard Antimicrobials

Direct comparative studies providing Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) values for phomalactone against a broad spectrum of drug-resistant bacteria are limited in publicly available scientific literature. However, an ethyl acetate extract of Nigrospora sphaerica, containing phomalactone, has been reported to affect the cell wall of MRSA and Klebsiella pneumoniae. Furthermore, (R)-phomalactone has shown potent antibacterial activity against various human pathogens, including MRSA strains.[1] Phomalactone has also displayed strong general antibacterial and good antifungal activities.

To provide a framework for comparison, the following tables summarize the typical MIC and MBC values for several standard-of-care antibiotics against common drug-resistant microbial strains.

Table 1: Comparative Efficacy against Methicillin-Resistant Staphylococcus aureus (MRSA)

Antimicrobial Agent	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MBC (µg/mL)
Phomalactone	Data not available	Data not available	Data not available
Vancomycin	1	2	1 - 4
Linezolid	1 - 2	2 - 4	>16 (Bacteriostatic)
Daptomycin	0.25 - 0.5	0.5 - 1	0.5 - 2
Ceftaroline	0.25	0.5	0.5 - 2

MIC₅₀/₉₀: Minimum inhibitory concentration required to inhibit the growth of 50%/90% of isolates. MBC: Minimum bactericidal concentration. Data for standard antibiotics is compiled from various sources and can vary based on specific strains and testing conditions.

Table 2: Comparative Efficacy against Vancomycin-Resistant Enterococcus (VRE)

Antimicrobial Agent	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MBC (µg/mL)
Phomalactone	Data not available	Data not available	Data not available
Linezolid	1 - 2	2	>32 (Bacteriostatic)
Daptomycin	2	4	4 - 8
Tigecycline	0.06	0.125	>8 (Bacteriostatic)
Nitrofurantoin	16	32	>128

Table 3: Comparative Efficacy against Multidrug-Resistant Klebsiella pneumoniae

Antimicrobial Agent	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MBC (µg/mL)
Phomalactone	Data not available	Data not available	Data not available
Meropenem	8	>64	>64
Colistin	0.5	2	0.5 - 4
Tigecycline	1	2	>8 (Bacteriostatic)
Amikacin	16	>64	>64

Table 4: Comparative Efficacy against Drug-Resistant Fungi (e.g., Candida albicans)

Antifungal Agent	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MFC (µg/mL)
Phomalactone	2.5 (against P. infestans)	Data not available	Data not available
Fluconazole	>64 (resistant strains)	>64 (resistant strains)	>64
Caspofungin	0.25	0.5	0.5 - 2
Amphotericin B	0.5	1	1 - 4

MFC: Minimum fungicidal concentration. Phomalactone MIC value is against a plant pathogenic fungus and may not be representative of its activity against human fungal pathogens.

Potential Mechanism of Action of Phomalactone

While the precise molecular mechanism of phomalactone's antimicrobial activity is yet to be fully elucidated, preliminary evidence suggests that it may interfere with bacterial cell wall synthesis. This is a well-established target for many successful antibiotics, as the bacterial cell wall is essential for survival and is absent in human cells, offering a high degree of selective toxicity.

Below is a diagram illustrating a hypothetical mechanism where phomalactone disrupts a key signaling pathway involved in peptidoglycan synthesis.

Caption: Hypothetical mechanism of phomalactone action.

Experimental Protocols

The determination of antimicrobial efficacy relies on standardized and reproducible experimental protocols. The following are methodologies for key experiments cited in the evaluation of antimicrobial agents.

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

• Method: Broth microdilution is a common method.

  • Preparation of Antimicrobial Agent: A serial two-fold dilution of the antimicrobial agent is prepared in a 96-well microtiter plate with an appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria).

  • Inoculum Preparation: A standardized inoculum of the test microorganism is prepared to a concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

  • Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension.

  • Incubation: The plate is incubated at a suitable temperature (e.g., 35-37°C for most bacteria) for 16-20 hours.

  • Reading Results: The MIC is determined as the lowest concentration of the antimicrobial agent in which there is no visible turbidity.

Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) Assay

The MBC/MFC is the lowest concentration of an antimicrobial agent required to kill a particular microorganism.

• Method:

  • Following the determination of the MIC, a small aliquot (e.g., 10 µL) from the wells showing no visible growth is subcultured onto an appropriate agar medium (e.g., Mueller-Hinton Agar).

  • The agar plates are incubated under appropriate conditions to allow for the growth of any surviving microorganisms.

  • The MBC/MFC is defined as the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum count.

Experimental Workflow

The following diagram illustrates the typical workflow for antimicrobial susceptibility testing.

Caption: Antimicrobial Susceptibility Testing Workflow.

Conclusion and Future Directions

Phomalactone presents a promising scaffold for the development of novel antimicrobial agents. Its reported activity against MRSA is particularly noteworthy. However, to fully assess its potential and position it relative to existing therapies, further research is critically needed. Specifically, comprehensive studies to determine the MIC and MBC values of purified phomalactone against a broad panel of clinically relevant drug-resistant bacteria and fungi are required. Elucidation of its precise mechanism of action will also be crucial for optimizing its structure to enhance potency and reduce potential toxicity. As the threat of antimicrobial resistance continues to grow, the exploration of natural compounds like phomalactone remains a vital component of our strategy to stay ahead of pathogenic microbes.

References

• 1. Impact of phenolic compounds in the acyl homoserine lactone-mediated quorum sensing regulatory pathways - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Phomalactone: A Guide for Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of phomalactone, a fungal metabolite, in a laboratory setting. The following procedures are based on currently available safety data and general best practices for chemical waste management. All personnel should consult their institution's specific waste disposal protocols and local regulations before proceeding.

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, phomalactone is not classified as a hazardous substance under the Globally Harmonized System (GHS).[1] However, proper disposal is crucial to maintain a safe laboratory environment and ensure regulatory compliance.

Key Safety and Hazard Information

The following table summarizes the key hazard ratings for phomalactone. The low ratings indicate a minimal immediate hazard from the compound itself.

Hazard Metric	Rating	Interpretation	Source
NFPA Health	0	No hazard beyond that of ordinary combustible material.	[1]
NFPA Fire	0	Will not burn under normal fire conditions.	[1]
NFPA Reactivity	0	Normally stable, even under fire exposure conditions, and is not reactive with water.	[1]
HMIS Health	0	No significant risk to health.	[1]
HMIS Flammability	0	Will not burn.	[1]
HMIS Reactivity	0	Poses no significant reactivity hazard.	[1]

Standard Operating Procedure for Phomalactone Disposal

This protocol outlines the step-by-step process for the safe disposal of phomalactone and its solutions.

Personal Protective Equipment (PPE)

Before handling phomalactone or its waste, ensure you are wearing the appropriate personal protective equipment:

• Standard laboratory coat

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

Waste Segregation and Collection

Proper segregation of chemical waste is critical. The disposal route for phomalactone depends on whether it is in solid form or dissolved in a solvent.

For Solid Phomalactone Waste:

• Collect any unused or waste solid phomalactone in a designated, sealed container.

• The container must be clearly labeled as "Phomalactone Waste (Non-hazardous)".

• Store the container in a designated chemical waste accumulation area, away from incompatible materials.

For Phomalactone in Solution: Phomalactone is soluble in dichloromethane, DMSO, and ethanol.[2] The solvent used will determine the appropriate waste stream.

• Dichloromethane (Halogenated Solvent):

  • Collect phomalactone solutions in dichloromethane in a designated, properly labeled container for halogenated organic waste .

  • The container must be sealed to prevent evaporation and clearly labeled with its contents, including the concentration of phomalactone.

• DMSO or Ethanol (Non-Halogenated Solvents):

  • Collect phomalactone solutions in DMSO or ethanol in a designated, properly labeled container for non-halogenated organic waste .

  • Ensure the container is sealed and labeled with all components of the solution.

Disposal and Final Disposition

• Follow your institution's established procedures for the pickup and disposal of chemical waste.

• Do not mix halogenated and non-halogenated waste streams.

• Never dispose of phomalactone or its solutions down the drain.

• Complete all necessary waste disposal forms as required by your institution's Environmental Health and Safety (EHS) department.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of phomalactone waste.

Caption: Workflow for the safe disposal of phomalactone waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]